6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• CAS: 1211590-44-1

Core Science & Biosynthesis

6-Chloro-4-(trifluoromethyl)pyridin-3-amine chemical properties and structure

An In-Depth Technical Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: Properties, Synthesis, and Applications

Abstract

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a fluorinated heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. As a substituted pyridine, it belongs to a class of compounds that are foundational in the development of modern pharmaceuticals and agrochemicals.[1] The strategic placement of its functional groups—a reactive chlorine atom, a nucleophilic amine, and an electron-withdrawing trifluoromethyl group—makes it a versatile and highly valuable building block for synthesizing complex molecular architectures. This guide provides a comprehensive overview of its chemical and physical properties, outlines a representative synthetic pathway, discusses its applications, and details essential safety and handling protocols.

Chemical Structure and Physicochemical Properties

The identity and core characteristics of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine are defined by its unique molecular structure. The pyridine ring provides a stable aromatic scaffold, while the substituents dictate its reactivity and utility.

Caption: Chemical Structure of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

The physicochemical properties of this compound are critical for its application in synthesis and drug design. The trifluoromethyl group, in particular, significantly influences its lipophilicity and metabolic stability.[2]

Property	Value	Source(s)
IUPAC Name	6-Chloro-4-(trifluoromethyl)pyridin-3-amine	[3]
CAS Number	1211590-44-1	[3]
Molecular Formula	C₆H₄ClF₃N₂	[3][4]
Molecular Weight	196.56 g/mol	[3][4][5]
SMILES	NC1=C(C(F)(F)F)C=C(Cl)N=C1	[3]
Physical Form	Solid (typical for related compounds)	[6]
Storage	Store at 2-8°C, under inert atmosphere, protected from light	[6][7]

Synthesis and Reactivity

The synthesis of highly substituted pyridines like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine requires a multi-step approach. While specific proprietary methods may vary, a general and logical pathway can be constructed based on established organic chemistry principles for creating similar heterocyclic systems.[8]

Representative Synthetic Workflow

A plausible synthesis begins with the construction of a substituted pyridine ring, followed by chlorination and amination steps. The causality behind this choice is rooted in the need to carefully control the regiochemistry of the substituents.

Caption: A plausible synthetic workflow for the target compound.

Experimental Protocol Example: Chlorination of a Hydroxypyridine Intermediate

This protocol illustrates a key step in the synthesis of many chlorinated pyridine derivatives. The conversion of a hydroxyl group to a chlorine atom is a crucial transformation that activates the ring for subsequent reactions.

• System Preparation: A 3-neck round-bottom flask is equipped with a reflux condenser, a nitrogen inlet, and a magnetic stirrer. The entire apparatus is flame-dried and cooled under a stream of dry nitrogen to ensure anhydrous conditions.

• Reagent Charging: The starting material, 2-hydroxy-4-(trifluoromethyl)pyridine (1.0 eq), is charged into the flask.

• Reaction Addition: Phosphorus oxychloride (POCl₃, 3.0-5.0 eq) is added cautiously to the flask. This reagent serves as both the chlorinating agent and the solvent. The reaction is often exothermic and may require external cooling.

• Heating: The reaction mixture is heated to reflux (typically 100-110 °C) and maintained for several hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, the mixture is cooled to room temperature. The excess POCl₃ is quenched by slowly and carefully pouring the reaction mixture onto crushed ice. This process is highly exothermic and must be performed in a well-ventilated fume hood.

• Extraction & Purification: The aqueous solution is neutralized with a base (e.g., NaOH or NaHCO₃) and extracted with an organic solvent (e.g., dichloromethane or ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified, typically by column chromatography, to yield the chlorinated pyridine intermediate.[8]

Chemical Reactivity

The compound's reactivity is governed by its functional groups:

• Amine Group (-NH₂): Acts as a nucleophile and a base. It is a key handle for forming amides, sulfonamides, and for participating in coupling reactions to build more complex molecules.

• Chloro Group (-Cl): The chlorine atom can be displaced via nucleophilic aromatic substitution (SₙAr) reactions, allowing for the introduction of various other functional groups (e.g., amines, ethers, thiols).

• Trifluoromethyl Group (-CF₃): This strongly electron-withdrawing group deactivates the pyridine ring towards electrophilic substitution but activates the chloro-substituent for nucleophilic substitution. It also enhances the metabolic stability of derivative compounds.[2]

Applications in Research and Development

The unique combination of functional groups makes 6-Chloro-4-(trifluoromethyl)pyridin-3-amine a valuable intermediate in the synthesis of novel compounds for life sciences and materials applications.

Pharmaceutical Drug Discovery

The trifluoromethylpyridine scaffold is a "privileged structure" in medicinal chemistry.[1] The trifluoromethyl group is known to enhance critical drug properties such as:

• Metabolic Stability: It blocks sites susceptible to oxidative metabolism, increasing the drug's half-life.[2]

• Lipophilicity: It increases the molecule's ability to cross cell membranes.[2]

• Binding Affinity: The group can engage in specific interactions with protein targets, improving potency.[2]

This building block is used in the synthesis of potential kinase inhibitors for oncology research, as well as agents targeting other disease areas.[2] The presence of both a chloro and an amine group provides two distinct points for synthetic diversification, enabling the creation of large libraries of compounds for screening.

Agrochemicals

Similar to pharmaceuticals, the trifluoromethylpyridine moiety is integral to many modern pesticides and herbicides.[1] These compounds often exhibit high efficacy and improved environmental profiles. The specific substitution pattern of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine makes it a candidate for developing new active ingredients that can overcome resistance in target pests.

Safety and Handling

Proper handling of this chemical is essential to ensure laboratory safety. The following information is based on data for closely related isomers and should be treated as a robust guideline.[5][9]

Hazard Identification

Hazard Class	Statement	GHS Pictogram
Acute Toxicity	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[5][9]
Skin Irritation	H315: Causes skin irritation.[4][5]
Eye Irritation	H319: Causes serious eye irritation.[4][5]

Safe Handling Protocol

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Ensure that eyewash stations and safety showers are readily accessible.[10]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or OSHA 29 CFR 1910.133 standards.[10]

  • Skin Protection: Wear impervious protective gloves (e.g., nitrile) and clothing to prevent skin exposure.[9]

  • Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.[10]

• Handling Practices: Avoid breathing dust, fumes, or vapors.[11] Do not eat, drink, or smoke when using this product.[9] Wash hands and any exposed skin thoroughly after handling.[10]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[12] Store locked up and away from incompatible materials such as strong oxidizing agents and acids.[10][12]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[11]

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is more than just a chemical compound; it is an enabling tool for innovation. Its carefully arranged functional groups provide a versatile platform for synthetic chemists to explore new chemical space. For researchers and professionals in drug discovery and agrochemical development, this molecule represents a key starting point for constructing novel active ingredients with potentially enhanced efficacy, better safety profiles, and improved metabolic stability. A thorough understanding of its properties, reactivity, and safe handling is paramount to unlocking its full potential in scientific advancement.

References

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Gujarat Fluorochemicals Limited. (2020, August 28). Global Product Strategy Safety Summary: 2,6-dichloro-4-(trifluoromethyl) aniline. Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-6-(trifluoromethyl)pyridin-3-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (n.d.). WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Retrieved from [Link]

• Funaki, Y., & Kumakura, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 253–265. Retrieved from [Link]

• Gontla, R., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. RSC Advances, 10(58), 35328–35352. Retrieved from [Link]

• Google Patents. (n.d.). CN116425671A - Synthesis method of 2-chloro-4-(trifluoromethyl) pyridine.

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An In-Depth Technical Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: A Core Scaffold in Modern Medicinal Chemistry

Introduction: The Strategic Importance of Fluorinated Pyridines

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms and fluorinated moieties into heterocyclic scaffolds is a cornerstone of molecular design. The trifluoromethyl (-CF3) group, in particular, has proven to be an invaluable tool for medicinal chemists. Its introduction into a molecule can profoundly and beneficially alter key physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to target proteins.[1] When combined with the versatile pyridine ring—a privileged structure in numerous pharmaceuticals—the resulting trifluoromethylpyridine building blocks become powerful assets in the development of novel therapeutics.

This guide provides a comprehensive technical overview of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS Number: 1211590-44-1 ), a key intermediate whose specific substitution pattern makes it a highly valuable precursor in the synthesis of complex, biologically active molecules. We will delve into its fundamental properties, explore a robust and logical synthetic pathway, detail methods for its analytical characterization, discuss its application in drug development, and provide essential safety and handling protocols. This document is intended for researchers, medicinal chemists, and process development scientists who require a deep, practical understanding of this compound's role and utility.

Compound Identification and Physicochemical Properties

Accurate identification is the foundation of all chemical research. The structural and key identifying information for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is summarized below.

Identifier	Value	Source
CAS Number	1211590-44-1	Amadis Chemical[2]
IUPAC Name	6-chloro-4-(trifluoromethyl)pyridin-3-amine	-
Molecular Formula	C₆H₄ClF₃N₂	BLDpharm[3]
Molecular Weight	196.56 g/mol	BLDpharm[3]
SMILES	ClC1=CC(C(F)(F)F)=C(C=N1)N	Amadis Chemical[2]
InChI Key	YAQCRBPWLAGKAC-UHFFFAOYSA-N	Amadis Chemical[2]

While extensive experimental data for this specific isomer is not broadly published, key physicochemical properties can be predicted based on its structure and comparison to similar molecules. These properties are critical for designing reaction conditions, purification strategies, and formulation approaches.

Property	Estimated Value / Observation	Rationale & Importance
Appearance	Likely a solid at room temperature.	The rigid, planar structure and potential for hydrogen bonding between molecules favor a solid state.
Melting Point	Not reported.	A defined melting point is a crucial indicator of purity.
Boiling Point	Not reported.	High boiling point expected due to polarity and molecular weight; likely to decompose before boiling at atmospheric pressure.
Solubility	Sparingly soluble in water; soluble in polar organic solvents (e.g., THF, DCM, Methanol).	The trifluoromethyl group increases lipophilicity while the amine and pyridine nitrogens provide polarity. This dual nature dictates solvent choice for reactions and purification.
Storage	Store at 2-8°C under an inert atmosphere.	Recommended for long-term stability to prevent potential degradation from air, light, or heat.[2]

Synthesis and Mechanistic Rationale

The overall strategy involves the regioselective nitration of a suitable pyridine precursor, followed by a reduction of the nitro group to the target primary amine.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Step 1: Regioselective Nitration

• Protocol:

  • To a cooled (0-5 °C) flask containing concentrated sulfuric acid (H₂SO₄), slowly add 2-Chloro-4-(trifluoromethyl)pyridine (1.0 eq.). Maintain the temperature below 10 °C.

  • Once the starting material is fully dissolved, add a nitrating mixture (a pre-mixed solution of concentrated nitric acid (HNO₃) and sulfuric acid) dropwise, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours. The progress should be monitored by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice.

  • Neutralize the aqueous solution with a base (e.g., NaOH or NaHCO₃) to precipitate the crude product, 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Expertise & Causality: The choice of a strong acid medium (H₂SO₄) is critical. It protonates the pyridine nitrogen, deactivating the ring towards electrophilic attack. However, the powerful nitrating species (NO₂⁺) generated in situ is strong enough to overcome this deactivation. The directing effects of the existing substituents (Chloro and Trifluoromethyl) are key to the outcome. Both are electron-withdrawing and meta-directing. The position ortho to the chlorine and meta to the trifluoromethyl group (the C3 position) is the most electronically favorable site for nitration, ensuring high regioselectivity.

Step 2: Nitro Group Reduction

• Protocol:

  • Suspend the crude 2-Chloro-3-nitro-4-(trifluoromethyl)pyridine (1.0 eq.) in a solvent such as ethanol or acetic acid.

  • Add iron powder (Fe, excess) followed by the slow addition of concentrated hydrochloric acid (HCl).

  • Heat the mixture to reflux and stir vigorously. The reaction is often exothermic and should be controlled. Monitor reaction completion by TLC.

  • Once the starting material is consumed, cool the mixture and filter it through a pad of celite to remove the iron salts.

  • Neutralize the filtrate with a base (e.g., aqueous NaOH) to a pH > 8.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

  • Further purification can be achieved by column chromatography on silica gel.

• Trustworthiness & Self-Validation: This classic Béchamp reduction is a reliable and scalable method. The reaction's endpoint is easily visualized by the disappearance of the typically yellow nitro-compound spot on TLC and the appearance of the amine product, which often has a different UV absorbance or stains differently (e.g., with ninhydrin). An alternative, cleaner method is catalytic hydrogenation using hydrogen gas (H₂) with a palladium-on-carbon (Pd/C) catalyst, which avoids the need for a large excess of metal and simplifies workup.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is non-negotiable. A combination of spectroscopic methods provides a definitive structural fingerprint.

Technique	Expected Observations
¹H NMR	The proton NMR spectrum is expected to show two distinct signals in the aromatic region, corresponding to the two protons on the pyridine ring. Each signal would appear as a singlet due to the lack of adjacent proton neighbors. The amine (-NH₂) protons would likely appear as a broad singlet, and its chemical shift could vary depending on the solvent and concentration.
¹³C NMR	The carbon NMR will show six distinct signals corresponding to the six carbon atoms in the molecule. The carbon attached to the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms.
FT-IR	The infrared spectrum will provide key functional group information. Characteristic peaks would include N-H stretching vibrations for the primary amine (typically two bands in the 3300-3500 cm⁻¹ region), C=C and C=N stretching vibrations for the pyridine ring (in the 1400-1600 cm⁻¹ region), and strong C-F stretching bands for the trifluoromethyl group (typically in the 1100-1300 cm⁻¹ region).[4][5]
Mass Spectrometry	High-resolution mass spectrometry (HRMS) would be used to confirm the exact mass of the molecule, matching its molecular formula (C₆H₄ClF₃N₂). The mass spectrum would also show a characteristic isotopic pattern for the presence of one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio).

Applications in Drug Discovery and Development

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is not an active pharmaceutical ingredient (API) itself but serves as a crucial intermediate or building block . Its structure is designed for further elaboration, typically through reactions involving the primary amine group. This amine acts as a versatile nucleophilic handle for forming amide bonds, urea linkages, or for participating in coupling reactions to construct larger, more complex molecules.

While a direct synthesis of a marketed drug from this specific intermediate is not prominently documented, its structural motifs are highly relevant to modern kinase inhibitors. For instance, the synthesis of the multi-kinase inhibitor Pazopanib (Votrient®) , used to treat renal cell carcinoma and soft tissue sarcoma, involves the coupling of complex heterocyclic amines with substituted pyrimidines.[6][7][8][9] The logic of using a pre-functionalized amine scaffold like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is central to the efficient assembly of such drug targets.

Caption: Role as a versatile intermediate in drug synthesis.

The value of this specific building block lies in its combination of features:

• Nucleophilic Amine: The primary site for connecting to other molecular fragments.

• Chloro Group: Can serve as a leaving group for subsequent nucleophilic aromatic substitution (SNAr) reactions or as a handle for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig).

• Trifluoromethyl Group: As previously discussed, this group enhances metabolic stability and can improve ligand-protein binding interactions, making the final compound more drug-like.[1]

Safety, Handling, and Storage

As a research chemical, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine must be handled with appropriate care. While a specific Safety Data Sheet (SDS) for this exact CAS number is not publicly available, data from closely related isomers, such as 6-Chloro-4-(trifluoromethyl)pyridin-2-amine, provides a strong basis for hazard assessment.

GHS Hazard Classification (based on isomer data):

• Acute Toxicity, Oral (Warning): Harmful if swallowed.[10]

• Acute Toxicity, Dermal (Warning): Harmful in contact with skin.[10]

• Skin Corrosion/Irritation (Warning): Causes skin irritation.[10]

• Eye Irritation (Warning): Causes serious eye irritation.

Mandatory Handling Protocols:

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Engineering Controls: Handle this compound exclusively in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing.

• Storage: Keep the container tightly closed in a dry, cool (2-8°C), and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

• Disposal: Dispose of waste material in accordance with local, regional, and national regulations for hazardous chemical waste.

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine stands as a prime example of a modern chemical building block, engineered for utility in medicinal chemistry. Its carefully arranged functional groups—a nucleophilic amine, a reactive chloro handle, and a property-enhancing trifluoromethyl group—provide chemists with a versatile and powerful platform for the synthesis of complex pharmaceutical targets. A thorough understanding of its properties, a logical approach to its synthesis, and a strict adherence to safety protocols are essential for unlocking its full potential in the research and development of next-generation therapeutics.

References

• Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug. (2025). Research & Reviews: Journal of Chemistry, 14(1). Available at: [Link]

• Nguyen, V. H., et al. (2022). An Alternative Method for Synthesizing N,2,3-Trimethyl-2H-indazol-6-amine as a Key Component in the Preparation of Pazopanib. Molecules, 27(15), 4984. Available at: [Link]

• A Comprehensive Literature Review on Efficient Synthetic Approaches and Polymorphism of Pazopanib (Votrient), a Tyrosine Kinase Inhibitor. (2021). World Scientific Publishing. Available at: [Link]

• ResearchGate. (n.d.). FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of 4-aminopyridine (a), 4-oxopentanoic acid (b), and OPPA (c). Retrieved from [Link]

• Orita, A., et al. (2011). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 36(2), 241-254. Available at: [Link]

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. Retrieved from [Link]

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A Technical Guide to the Spectroscopic Characterization of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

This in-depth technical guide provides a comprehensive overview of the spectroscopic characterization of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, a key building block in modern medicinal chemistry and agrochemical development.[1] This document is intended for researchers, scientists, and drug development professionals, offering not just data, but a foundational understanding of the principles and methodologies involved in obtaining and interpreting high-quality spectroscopic data for complex heterocyclic compounds.

Introduction: The Structural Significance of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

6-Chloro-4-(trifluoromethyl)pyridin-3-amine belongs to a class of trifluoromethyl-substituted pyridines that are crucial motifs in a wide range of biologically active molecules.[1] The unique electronic properties conferred by the trifluoromethyl group, combined with the reactivity modulation provided by the chlorine atom and the synthetic handle of the amine group, make this a versatile scaffold. Accurate and unambiguous structural confirmation is paramount, and this is achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide will delve into the theoretical and practical aspects of each of these techniques as they apply to the title compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Skeleton

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By probing the magnetic properties of atomic nuclei, we can map out the connectivity and chemical environment of each atom in the molecule.

Predicted ¹H and ¹³C NMR Data

Table 1: Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	~8.1	Singlet (s)	-	This proton is adjacent to the nitrogen atom and is deshielded. It is expected to be a singlet as there are no adjacent protons.
H-5	~7.3	Singlet (s)	-	This proton is situated between the chloro and trifluoromethyl groups. It is also expected to be a singlet.
NH₂	~4.5	Broad Singlet (br s)	-	The chemical shift of amine protons can vary significantly with concentration and solvent.[2] They often appear as a broad signal due to quadrupole broadening and exchange.

Table 2: Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (in ¹⁹F coupled spectrum)	Rationale
C-2	~145	Singlet	Deshielded due to proximity to nitrogen.
C-3	~138	Singlet	Carbon bearing the amine group.
C-4	~130	Quartet (q)	Carbon attached to the CF₃ group will show coupling to the three fluorine atoms.
C-5	~120	Singlet
C-6	~150	Singlet	Carbon bearing the chlorine atom, deshielded.
CF₃	~123	Quartet (q)	The carbon of the trifluoromethyl group will also appear as a quartet in the ¹³C NMR spectrum.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR data is crucial for accurate structural assignment.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion, especially for complex molecules.[3]

Sample Preparation:

• Accurately weigh approximately 5-10 mg of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical and should be one that fully dissolves the compound and is inert.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[3]

• Transfer the solution to a clean, dry 5 mm NMR tube.

Data Acquisition Parameters:

• ¹H NMR:

  • Pulse sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral width: ~16 ppm.

  • Number of scans: 8-16, depending on sample concentration.

  • Relaxation delay (d1): 1-2 seconds.

• ¹³C NMR:

  • Pulse sequence: A proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral width: ~240 ppm.

  • Number of scans: 1024 or more, as ¹³C has a low natural abundance.

  • Relaxation delay (d1): 2-5 seconds.

• DEPT (Distortionless Enhancement by Polarization Transfer): Perform DEPT-135 and DEPT-90 experiments to differentiate between CH, CH₂, and CH₃ groups.

Causality in Experimental Choices

• High-Field Spectrometer: A higher magnetic field strength increases the chemical shift dispersion, making it easier to resolve closely spaced signals, which is common in substituted aromatic systems.

• Deuterated Solvents: These solvents are used to avoid large solvent signals in the ¹H NMR spectrum that would otherwise obscure the analyte signals.

• Internal Standard (TMS): TMS is chemically inert, volatile (easily removed), and provides a single sharp signal at a defined position, making it an excellent reference standard.[4]

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective technique for identifying the presence of specific functional groups within a molecule. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes.

Expected IR Absorption Bands

Table 3: Characteristic IR Absorptions for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Vibrational Mode
N-H (Amine)	3500-3300	Medium	Asymmetric and symmetric stretching. Primary amines typically show two bands.[2][5]
C-H (Aromatic)	3100-3000	Medium to Weak	Stretching
C=N, C=C (Aromatic Ring)	1620-1450	Medium to Strong	Ring stretching
N-H (Amine)	1650-1580	Medium	Scissoring (bending)[6]
C-F (Trifluoromethyl)	1350-1100	Strong	Stretching
C-Cl	800-600	Medium to Strong	Stretching

Experimental Protocol for IR Data Acquisition

Instrumentation:

• A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the solid 6-Chloro-4-(trifluoromethyl)pyridin-3-amine sample onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Rationale for Method Selection

• FT-IR: Modern FT-IR instruments offer high sensitivity, speed, and reproducibility compared to older dispersive instruments.

• ATR: This technique is ideal for solid samples as it requires minimal sample preparation, is non-destructive, and provides high-quality, reproducible spectra.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and can also provide structural information through the analysis of fragmentation patterns.

Expected Mass Spectrum

• Molecular Ion (M⁺): The molecular weight of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (C₆H₄ClF₃N₂) is 196.56 g/mol .[7][8] In the mass spectrum, the molecular ion peak will appear as a cluster due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio). Therefore, you would expect to see a peak at m/z 196 (for the ³⁵Cl isotope) and a smaller peak at m/z 198 (for the ³⁷Cl isotope) in a ~3:1 intensity ratio.

• Key Fragments: Fragmentation may occur through the loss of a chlorine atom, a trifluoromethyl group, or other characteristic pathways for substituted pyridines.

Experimental Protocol for MS Data Acquisition

Instrumentation:

• A mass spectrometer, often coupled with a chromatographic system like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). For direct infusion, a standalone mass spectrometer with an appropriate ionization source can be used. High-resolution mass spectrometry (HRMS) is recommended for unambiguous molecular formula determination.[9]

Methodology (using Electrospray Ionization - ESI):

• Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Set the mass spectrometer to operate in positive ion mode. ESI is a soft ionization technique that often results in a prominent protonated molecule [M+H]⁺.

• Optimize the source parameters (e.g., capillary voltage, cone voltage, desolvation gas temperature, and flow rate) to maximize the signal of the ion of interest.

• Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Justification of Experimental Choices

• ESI: This is a soft ionization technique well-suited for polar molecules like amines, minimizing fragmentation and typically producing a strong signal for the protonated molecule [M+H]⁺, which simplifies molecular weight determination.

• HRMS: High-resolution mass spectrometry provides highly accurate mass measurements, allowing for the determination of the elemental composition and unambiguous confirmation of the molecular formula.[9]

Integrated Spectroscopic Workflow

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of a novel compound like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Caption: Workflow for Spectroscopic Characterization.

Conclusion

The spectroscopic characterization of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine requires a multi-faceted approach, integrating NMR, IR, and MS techniques. Each method provides a unique and complementary piece of the structural puzzle. By following robust experimental protocols and understanding the principles behind the data, researchers can confidently confirm the identity and purity of this important chemical entity, ensuring the integrity of their subsequent research and development efforts.

References

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• Chemistry LibreTexts. 24.10: Spectroscopy of Amines. [Link]

• PubMed Central. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. [Link]

• ACS Publications. 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase That Attenuates Secondary Metabolism and Thwarts Bacterial Growth. [Link]

• ResearchGate. Spectroscopic studies and molecular structure investigation on 2-chloro-4- (trifluoromethyl) pyridine: A combined experimental and DFT analysis. [Link]

• Google Patents. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.

• NIST WebBook. 2-Chloro-4-trifluoromethylpyridine. [Link]

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The Emergence of a Key Building Block: A Technical Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Introduction: The Strategic Importance of Fluorinated Pyridines in Modern Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic properties and ability to engage in critical hydrogen bonding interactions have made it a privileged structure in drug design. The strategic incorporation of a trifluoromethyl (-CF3) group into the pyridine ring further enhances its utility, offering a powerful tool to modulate a molecule's physicochemical and pharmacokinetic properties. The -CF3 group is known to increase lipophilicity, improve metabolic stability, and enhance binding affinity to target proteins by altering electronic properties.[1]

Within this important class of compounds, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine has emerged as a particularly valuable building block. While its formal "discovery" is not chronicled in a singular seminal publication, its history is written in the patent literature, where it has been identified as a key intermediate in the synthesis of complex pharmaceutical candidates. This guide provides an in-depth technical overview of its history, synthesis, and critical role in contemporary drug development for researchers, scientists, and drug development professionals.

Historical Context and Emergence

The introduction of a trifluoromethyl group into a pyridine ring was first reported in 1947, following a synthetic strategy analogous to the preparation of benzotrifluoride.[2] Since then, trifluoromethylpyridines (TFMPs) have found widespread application in both the agrochemical and pharmaceutical industries.[2] The specific isomer, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS No. 1211590-44-1), appears to be of more recent significance, with its importance being highlighted in patent applications from the early 2020s.

Its emergence is intrinsically linked to the development of novel therapeutics, most notably as a crucial intermediate in the synthesis of a clinical candidate known as NT-814.[3][4] The demand for efficient and scalable synthetic routes to this amine underscores its value in the pharmaceutical development pipeline.

Synthetic Pathways and Methodologies

The synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a multi-step process that requires careful control of reaction conditions. The primary route described in the patent literature involves the preparation of a key precursor, 2-chloro-4-(trifluoromethyl)nicotinonitrile, followed by its reduction to the desired aminopyridine.

Synthesis of the Key Intermediate: 2-Chloro-4-(trifluoromethyl)nicotinonitrile

A common strategy for the synthesis of the nitrile intermediate is outlined in the following workflow:

Caption: Final reduction step to the target amine.

Experimental Protocol: A Representative Synthesis

The following protocol is a synthesized representation based on methodologies described in the patent literature and should be adapted and optimized for specific laboratory conditions.

Step 1: Synthesis of 2-chloro-4-(trifluoromethyl)nicotinonitrile

• Preparation of 2,6-dichloro-4-(trifluoromethyl)nicotinonitrile: This intermediate can be synthesized from 4,6-dihydroxy-4-(trifluoromethyl)nicotinonitrile through chlorination with a reagent such as phosphorus oxychloride (POCl₃). The reaction is typically carried out at elevated temperatures.

• Selective Reduction: The 2,6-dichloro-4-(trifluoromethyl)nicotinonitrile is dissolved in a suitable solvent like methanol or ethanol. A palladium on carbon (Pd/C) catalyst is added, and the mixture is subjected to hydrogenation at room temperature and atmospheric pressure until the reaction is complete, as monitored by thin-layer chromatography (TLC). The catalyst is then removed by filtration, and the solvent is evaporated to yield the crude 2-chloro-4-(trifluoromethyl)nicotinonitrile.

Step 2: Synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Reduction of the Nitrile: The 2-chloro-4-(trifluoromethyl)nicotinonitrile is dissolved in a suitable solvent, such as tetrahydrofuran (THF). A reducing agent, for example, a borane complex or catalytic hydrogenation with a suitable catalyst like Raney Nickel, is used to reduce the nitrile group to an amine. The reaction progress is monitored by TLC or HPLC.

• Work-up and Purification: Upon completion, the reaction is quenched, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by column chromatography to afford 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Table 1: Key Reagents and Conditions

Step	Key Reagents	Typical Solvents	Catalyst	Temperature
Chlorination	POCl₃, PCl₅	Neat or high-boiling solvent	-	110-120 °C
Selective Reduction	H₂	Methanol, Ethanol	Pd/C	Room Temperature
Nitrile Reduction	H₂, Borane complexes	THF, Ethanol	Raney-Ni, Pt/C	Varies

Application in Drug Development: The Case of NT-814

The primary driver for the recent interest in 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is its role as a key building block in the synthesis of the clinical candidate NT-814. [3][4]This compound is being investigated for the treatment of sex hormone disorders. [4] The synthesis of the core of NT-814 involves the coupling of a derivative of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine with other complex molecular fragments. Specifically, a related intermediate, 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine, is utilized. [3]

Caption: Logical flow of the role of the title compound in NT-814 synthesis.

The synthesis of the 6-chloro-4-(aryl)pyridin-3-amine derivative often involves a Suzuki coupling or a similar cross-coupling reaction to introduce the aryl group at the 4-position of the pyridine ring. This highlights the versatility of the chloro- and amino- groups on the pyridine ring for further functionalization.

Conclusion and Future Outlook

6-Chloro-4-(trifluoromethyl)pyridin-3-amine stands as a testament to the ongoing innovation in medicinal chemistry. While its history is not marked by a singular discovery event, its importance is firmly established through its application in the synthesis of promising new drug candidates. The synthetic routes to this compound, though challenging, are being refined to improve efficiency and scalability, driven by the demand from the pharmaceutical industry. As drug discovery continues to leverage the benefits of fluorination, it is anticipated that 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and its derivatives will continue to be valuable tools for medicinal chemists in the design and synthesis of the next generation of therapeutics.

References

• Synthesis of 3‐amino‐6‐trifluoromethyl pyrazolo[3,4‐b]pyridines 11 to... - ResearchGate. (n.d.). Retrieved January 20, 2026, from [Link]

• Fujikawa, K., & Ishihara, A. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 136–147. [Link]

• WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814 - Google Patents. (n.d.).
• CN114728906A - Novel chemical method for preparing key intermediate 6-chloro-4- (4-fluoro-2-methylphenyl) pyridine-3-amine of NT-814 - Google Patents. (n.d.).

• The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. (n.d.). Retrieved January 20, 2026, from [Link]

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An In-depth Technical Guide to the Safe Handling of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

This document provides a comprehensive technical overview of the safety protocols, handling procedures, and emergency responses related to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS No. 1211590-44-1). As a key building block in modern synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals, a thorough understanding of its properties and associated hazards is paramount for ensuring the safety of laboratory personnel and the integrity of research outcomes. This guide is intended for researchers, scientists, and drug development professionals who may handle this compound.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in a robust safety assessment. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a halogenated pyridine derivative. The presence of the trifluoromethyl group significantly influences its electronic properties and reactivity, while the chloro and amine functionalities provide versatile handles for further chemical modification.

Property	Value	Source
IUPAC Name	6-chloro-4-(trifluoromethyl)pyridin-3-amine	-
CAS Number	1211590-44-1	[1]
Molecular Formula	C₆H₄ClF₃N₂	[2]
Molecular Weight	196.56 g/mol	[2]
Appearance	Typically a solid at room temperature	[3]

Hazard Identification and GHS Classification

Based on aggregated data for this compound and its close isomers, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is classified as hazardous.[4] The Globally Harmonized System (GHS) provides a universal framework for communicating these hazards.

Signal Word: Warning [4][5]

GHS Pictograms:

GHS Classification	Hazard Statement	Rationale and Field Insight
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	[4][5][6]
Acute Toxicity, Dermal (Category 4)	H312: Harmful in contact with skin	[4][5]
Skin Irritation (Category 2)	H315: Causes skin irritation	[4][5][6]
Serious Eye Irritation (Category 2)	H319: Causes serious eye irritation	[4][5][6]
Acute Toxicity, Inhalation (Category 4)	H332: Harmful if inhaled	[4][5]
Specific Target Organ Toxicity — Single Exposure (Category 3)	H335: May cause respiratory irritation	[5][7]

Proactive Safety: Engineering Controls and Personal Risk Assessment

Before any experimental work begins, a thorough risk assessment is mandatory. The core principle is to use engineering controls as the primary line of defense, supplemented by Personal Protective Equipment (PPE).

• Primary Engineering Control: All handling of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine solid, and any manipulation of its solutions, must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood contains airborne dust and vapors, preventing inhalation, which is a primary exposure route.[8] Verify the fume hood's certification and monitor its airflow performance before starting work.

• Secondary Controls: Ensure that a safety shower and an eyewash station are readily accessible and have been recently tested.[8] Familiarity with their location and operation is a critical part of laboratory induction.

Standard Operating Protocol: Handling and PPE

Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk. The causality behind each step is as important as the step itself.

Required Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[5] For procedures with a higher risk of splashing, such as transfers or reaction quenching, supplement with a full-face shield.[9]

• Skin Protection: A flame-retardant lab coat is required. Wear chemically resistant gloves, such as nitrile gloves, and inspect them for any signs of degradation or puncture before each use.[9] For extended work, consider double-gloving. Contaminated clothing should be removed immediately and decontaminated before reuse.[5]

• Respiratory Protection: For routine handling within a fume hood, respiratory protection is not typically required. However, if engineering controls fail or for emergency situations, a full-face respirator with appropriate cartridges for organic vapors and particulates should be used.[10]

Step-by-Step Handling Procedure

• Preparation: Don all required PPE. Confirm that the fume hood is operational and the work area is clean and uncluttered.

• Weighing the Compound:

  • Perform all weighing operations on a tared weigh boat or paper inside the fume hood.

  • Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust, such as dropping the compound from a height.

  • Close the primary container immediately after extracting the required amount. This minimizes the potential for contamination and exposure.

• Dissolution/Reaction Setup:

  • Add the weighed solid to the reaction vessel inside the fume hood.

  • Slowly add the solvent, directing the flow down the side of the vessel to prevent splashing.

  • If the dissolution is exothermic, ensure the vessel is in a cooling bath.

• Post-Handling:

  • Carefully dispose of the weigh boat and any contaminated consumables (e.g., pipette tips, wipes) into a designated, sealed hazardous waste container.[6]

  • Wipe down the spatula and any surfaces inside the fume hood with an appropriate solvent-dampened cloth, disposing of the cloth in the hazardous waste container.

  • Remove gloves using the proper technique (peeling them off without touching the outer surface) and dispose of them in the designated waste.

  • Wash hands thoroughly with soap and water after exiting the lab.[11]

Storage and Chemical Stability

Proper storage is crucial to maintain the compound's integrity and prevent hazardous situations.

• Conditions for Safe Storage: Store the container tightly closed in a dry, cool, and well-ventilated area.[5][12] A recommended storage temperature is often between 2-8°C, kept under an inert atmosphere in a dark place to prevent degradation.[3] Store locked up and away from incompatible materials.[5]

• Incompatible Materials: Avoid strong oxidizing agents, as they can lead to vigorous, potentially hazardous reactions.[8][13]

Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill.

First-Aid Measures

• If Inhaled: Immediately move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration (do not use mouth-to-mouth). Seek immediate medical attention.[5][6]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[6][8]

• In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

• If Swallowed: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Spill Response Protocol

For minor spills within a fume hood:

• Ensure all non-essential personnel are alerted and, if necessary, evacuate the immediate area.

• Wear the full complement of PPE, including respiratory protection if the spill is significant or outside of a fume hood.

• Cover the spill with an inert absorbent material (e.g., vermiculite, dry sand). Do not use combustible materials like paper towels.

• Carefully sweep or scoop the absorbed material into a labeled, sealable hazardous waste container. Avoid generating dust.[11]

• Decontaminate the spill area with an appropriate solvent and wipe clean.

• Dispose of all contaminated materials as hazardous waste.

Below is a workflow diagram for handling a chemical spill.

Caption: Workflow for a chemical spill response.

Firefighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[5][10] Do not use a direct water jet, as it may scatter the material.

• Specific Hazards: Combustion may produce toxic and corrosive fumes, including carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.[6]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[10][13]

Waste Disposal

All waste containing 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, including empty containers, contaminated absorbents, and disposable PPE, must be treated as hazardous waste.[5] It should be collected in sealed, properly labeled containers and disposed of through a licensed professional waste disposal service, in accordance with all federal, state, and local environmental regulations.

Toxicological and Ecological Information

• Toxicological Information: The primary toxicological concerns are acute toxicity via oral, dermal, and inhalation routes, as well as irritation to the skin, eyes, and respiratory system.[6] There is currently limited data available on chronic effects, carcinogenicity, or reproductive toxicity.

• Ecological Information: Data on the environmental fate and ecotoxicity of this specific compound is limited.[5] However, halogenated aromatic compounds can be persistent and toxic to aquatic life. Therefore, the compound should not be allowed to enter drains or the environment.[8][13]

References

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• A. GENERAL INFORMATION B. CHEMICAL PRODUCT IDENTIFICATION: C. USES AND APPLICATIONS. Gujarat Fluorochemicals Limited.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• 6-Chloro-4-(trifluoromethyl)pyridin-2-amine | C6H4ClF3N2 | CID 13986817 - PubChem. PubChem, National Center for Biotechnology Information.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• 6-Chloro-4-fluoropyridin-3-amine | 1256811-74-1 - Sigma-Aldrich. Sigma-Aldrich.

• 6-Methyl-4-(trifluoromethyl)pyridin-2-amine - AK Scientific, Inc. AK Scientific, Inc.

• 4-Chloro-6-(trifluoromethyl)pyridin-3-amine | C6H4ClF3N2 | CID 49757950 - PubChem. PubChem, National Center for Biotechnology Information.

• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.

• 4-Amino-2-chloro-6-(trifluoromethyl)pyridine Safety Data Sheets - Echemi. Echemi.

• 3-Chloro-4-trifluoromethylaniline SDS, 445-13-6 Safety Data Sheets - ECHEMI. ECHEMI.

• 2-Chloro-5-(trifluoromethyl)pyridin-3-amine - CymitQuimica. CymitQuimica.

• BLD Pharmatech. BLD Pharmatech.

• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.

• 2-Chloro-6-(trifluoromethyl)pyridin-3-amine - SAFETY DATA SHEET. Tokyo Chemical Industry Co., Ltd.

• 1211590-44-1|6-Chloro-4-(trifluoromethyl)pyridin-3-amine - BLDpharm. BLD Pharmatech.

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• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.

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Reactivity profile of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

An In-depth Technical Guide to the Reactivity Profile of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Abstract

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a highly functionalized heterocyclic building block of significant strategic importance in modern medicinal and agrochemical research. Its unique substitution pattern, featuring a pyridine core, a nucleophilic amine, a displaceable chloro group, and a strongly electron-withdrawing trifluoromethyl group, imparts a distinct and versatile reactivity profile. This guide provides a comprehensive analysis of the electronic and steric factors governing its chemical behavior. We will explore its primary reaction pathways, including Nucleophilic Aromatic Substitution (SNAr), Palladium-catalyzed cross-coupling, and reactions involving the exocyclic amine. Detailed, field-proven protocols are presented for key transformations, offering researchers and drug development professionals a practical framework for leveraging this valuable scaffold in the synthesis of complex, high-value molecules.

Introduction and Strategic Importance

The pyridine scaffold is a privileged structure in drug discovery, renowned for its ability to engage in critical hydrogen bonding interactions within the active sites of biological targets like kinases.[1] The strategic incorporation of fluorine-containing moieties, such as the trifluoromethyl (-CF3) group, is a well-established strategy to enhance crucial drug-like properties, including metabolic stability, lipophilicity, and binding affinity.[2][3]

6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS No. 1211590-44-1) emerges as a particularly valuable synthetic intermediate by combining these features.[4] The molecule is engineered for sequential, regioselective functionalization. The chloro and amino groups serve as orthogonal synthetic handles, allowing for the controlled introduction of diverse functionalities and the rapid exploration of structure-activity relationships (SAR).[1] This guide deconstructs the underlying principles of its reactivity and provides actionable protocols for its application.

Physicochemical Properties

A summary of the key properties of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is provided below.

Property	Value	Reference
IUPAC Name	6-Chloro-4-(trifluoromethyl)pyridin-3-amine	N/A
CAS Number	1211590-44-1	[4]
Molecular Formula	C₆H₄ClF₃N₂	[5] (isomer)
Molecular Weight	196.56 g/mol	[5] (isomer)
Appearance	Typically an off-white to yellow solid	General Knowledge
Solubility	Soluble in common organic solvents (DCM, THF, DMF, DMSO)	General Knowledge

Core Reactivity: An Analysis of Electronic and Steric Effects

The reactivity of the pyridine ring is dictated by the interplay of the electronic contributions from its four key components: the ring nitrogen, the trifluoromethyl group, the chlorine atom, and the amine group.

• Pyridine Nitrogen: As a heteroatom, the nitrogen is strongly electron-withdrawing by induction, rendering the pyridine ring electron-deficient compared to benzene. This deactivation makes electrophilic aromatic substitution challenging but significantly activates the ring for nucleophilic aromatic substitution, particularly at the C2 (α) and C4 (γ) positions.[6]

• Trifluoromethyl (-CF₃) Group: This is a powerful electron-withdrawing group (EWG) due to the high electronegativity of the fluorine atoms (inductive effect). Positioned at C4, it strongly deactivates the ring and enhances its susceptibility to nucleophilic attack.[3]

• Amine (-NH₂) Group: The amine is a potent electron-donating group (EDG) through resonance (+R effect), pushing electron density into the ring. This effect counteracts the EWGs and activates the ring. It is also a primary nucleophile itself.

• Chloro (-Cl) Group: The chlorine atom is inductively electron-withdrawing but also a weak resonance donor. Crucially, it serves as an excellent leaving group in nucleophilic aromatic substitution (SNAr) reactions.[7]

The synergy of these effects makes the C6 position, bearing the chlorine atom, highly electrophilic and primed for displacement by nucleophiles.

Caption: Figure 1: Key electronic influences on the pyridine ring.

Major Reaction Pathways and Protocols

The unique electronic landscape of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine enables three primary classes of synthetic transformations.

Caption: Figure 2: Overview of the primary synthetic routes.

Nucleophilic Aromatic Substitution (SNAr) at C6

This is the most prominent reaction for this substrate. The electron-deficient nature of the pyridine ring, exacerbated by the C4-CF₃ group, facilitates the attack of a nucleophile at the C6 position. The reaction proceeds via a Meisenheimer-like intermediate, which is stabilized by resonance.[8] Subsequent elimination of the chloride ion restores aromaticity.[9]

Typical Nucleophiles: Alcohols (RO⁻), thiols (RS⁻), primary/secondary amines (R₂NH).

This protocol describes the substitution of the C6-chloro group with a phenoxy moiety, a common transformation in the synthesis of diaryl ethers.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Phenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

Procedure:

• To a stirred solution of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv) in DMF, add phenol (1.2 equiv) and potassium carbonate (2.0 equiv).

• Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 4-12 hours).

• Cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 6-phenoxy-4-(trifluoromethyl)pyridin-3-amine.

Causality: K₂CO₃ is a crucial base that deprotonates the phenol, generating the more nucleophilic phenoxide anion required for the attack on the electron-deficient pyridine ring. DMF is an ideal polar aprotic solvent that solubilizes the reactants and facilitates the SNAr mechanism.

Palladium-Catalyzed Cross-Coupling Reactions

The C-Cl bond is a versatile handle for forming new carbon-carbon and carbon-heteroatom bonds via transition-metal catalysis. The Suzuki-Miyaura coupling is a powerful and widely used method for creating C-C bonds.[10]

This workflow details the formation of a biaryl system, a common core in many pharmaceutical agents.

Caption: Figure 3: The catalytic cycle of a Suzuki-Miyaura reaction.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or other suitable ligand

• Potassium carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)

• 1,4-Dioxane and Water (e.g., 4:1 mixture)

Procedure:

• In a reaction vessel, combine 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv), phenylboronic acid (1.5 equiv), and K₂CO₃ (3.0 equiv).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add the degassed solvent mixture (Dioxane/Water).

• Heat the reaction to 90-110 °C and stir until completion as monitored by TLC or LC-MS.

• Cool the reaction, dilute with water, and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify via column chromatography to obtain the coupled product.

Causality: The palladium catalyst is the engine of the reaction, cycling between Pd(0) and Pd(II) oxidation states to facilitate the key steps of oxidative addition, transmetalation, and reductive elimination.[10] The phosphine ligand stabilizes the palladium species and modulates its reactivity. The base is essential for the transmetalation step, activating the boronic acid.

Reactions of the 3-Amino Group

The primary amine at the C3 position is a potent nucleophile and can readily undergo standard amine chemistry, such as acylation and sulfonylation.

This protocol demonstrates the formation of a sulfonamide, a common functional group in bioactive molecules.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM)

Procedure:

• Dissolve 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv) in DCM and cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 equiv) to the solution.

• Slowly add methanesulfonyl chloride (1.1 equiv) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring for completion.

• Quench the reaction by adding water.

• Separate the organic layer, wash with 1M HCl, saturated sodium bicarbonate (NaHCO₃) solution, and finally brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-methanesulfonylated product, which may be purified by recrystallization or chromatography if necessary.

Causality: Triethylamine acts as a non-nucleophilic base to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.[11] DCM is used as an inert solvent. The reaction is performed at 0 °C initially to control the exothermic reaction between the amine and the highly reactive sulfonyl chloride.

Applications in Drug Discovery

The versatility of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine makes it a valuable precursor for a range of therapeutic targets. For instance, aminopyridine derivatives are foundational scaffolds for various kinase inhibitors, which are critical in oncology.[1][2] The ability to sequentially functionalize the C6 and N3 positions allows for the precise tuning of molecular properties to achieve high potency and selectivity against specific biological targets. Its derivatives are key intermediates in the synthesis of complex pharmaceutical compounds, as evidenced by numerous patents in the field.[12][13]

Safety and Handling

Similar to other aminopyridines and halogenated compounds, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine should be handled with care. It is expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and serious eye irritation.[5] (based on data for an isomer). Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a purpose-built chemical scaffold designed for versatility and efficiency in modern organic synthesis. Its reactivity is dominated by the electronically activated C-Cl bond, which readily undergoes nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. The nucleophilic 3-amino group provides an orthogonal site for further elaboration. A thorough understanding of the electronic interplay of its substituents allows chemists to strategically and predictably construct complex molecular architectures, underscoring its role as a high-value building block in the pursuit of new therapeutic agents and advanced materials.

References

• Title: New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814. Source: Google Patents.

• Title: 6-Chloro-4-(trifluoromethyl)pyridin-2-amine | C6H4ClF3N2 | CID 13986817. Source: PubChem. URL: [Link]

• Title: EP 2 368 550 B1. Source: Google Patents.

• Title: The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: A novel chemical method for preparing 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine, a key intermediate for NT-814. Source: Google Patents.

• Title: Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Source: PubMed Central. URL: [Link]

• Title: "Magic Chloro": Profound Effects of the Chlorine Atom in Drug Discovery. Source: ResearchGate. URL: [Link]

• Title: Process for the preparation of 4-[-({[4-choloro-3(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methylpyridine-2-carboxamide and its polymorphs thereof. Source: Google Patents.

• Title: Hot articles. Source: RSC Advances Blog. URL: [Link]

• Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Source: MDPI. URL: [Link]

• Title: Production of 6-chloro-3-pyridylmethylamine. Source: Google Patents.

• Title: 4-Chloro-6-(trifluoromethyl)pyridin-3-amine | C6H4ClF3N2 | CID 49757950. Source: PubChem. URL: [Link]

• Title: Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine. Source: YouTube. URL: [Link]

• Title: Electrophilic Aromatic Substitution: The Six Key Reactions. Source: Master Organic Chemistry. URL: [Link]

• Title: Mechanochemical Conversion of Aromatic Amines to Aryl Trifluoromethyl Ethers. Source: PMC. URL: [Link]

• Title: 6-Chloro-N-(pyridin-4-ylmethyl)pyridine-3-sulfonamide. Source: PMC - NIH. URL: [Link]

• Title: nucleophilic aromatic substitutions. Source: YouTube. URL: [Link]

• Title: Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-. Source: University of Southampton ePrints. URL: [Link]

• Title: Concerted Nucleophilic Aromatic Substitution Reactions. Source: PMC - PubMed Central - NIH. URL: [Link]

• Title: Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Source: ACS Publications. URL: [Link]

• Title: Phenol. Source: Wikipedia. URL: [Link]

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• 4. 1211590-44-1|6-Chloro-4-(trifluoromethyl)pyridin-3-amine|BLD Pharm [bldpharm.com]
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• 12. WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814 - Google Patents [patents.google.com]
• 13. JP7673064B2 - A novel chemical method for preparing 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine, a key intermediate for NT-814 - Google Patents [patents.google.com]

Protocols & Analytical Methods

The Strategic Utility of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Privileged Scaffold of Trifluoromethylpyridines

In the landscape of contemporary drug discovery, the strategic incorporation of fluorine atoms and fluorinated motifs into lead compounds has become an indispensable tool for medicinal chemists. Among these, the trifluoromethylpyridine scaffold has emerged as a "privileged" structural element, consistently appearing in a diverse array of biologically active molecules. The unique physicochemical properties conferred by the trifluoromethyl (-CF3) group, such as enhanced metabolic stability, increased lipophilicity, and altered electronic character, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1] This application note focuses on a particularly valuable building block within this class: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine . We will explore its applications, with a focus on the synthesis of kinase inhibitors, and provide detailed, field-proven protocols for its derivatization via common and robust synthetic methodologies.

The strategic disposition of a reactive chlorine atom, a nucleophilic amine, and an electron-withdrawing trifluoromethyl group makes 6-Chloro-4-(trifluoromethyl)pyridin-3-amine a versatile synthon for generating libraries of complex molecules. The chlorine atom at the 6-position is amenable to displacement and cross-coupling reactions, while the amino group at the 3-position provides a handle for amide bond formation or further elaboration. The trifluoromethyl group at the 4-position not only imparts the aforementioned beneficial properties but also influences the reactivity of the pyridine ring.

Core Applications in Kinase Inhibitor Synthesis

Kinases are a critical class of enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. Consequently, the development of small molecule kinase inhibitors has been a major focus of the pharmaceutical industry. The pyridine core is a well-established scaffold in the design of kinase inhibitors due to its ability to form key hydrogen bond interactions with the hinge region of the ATP-binding pocket of kinases.

Receptor-Interacting Protein Kinase 1 (RIPK1) Inhibitors

Receptor-Interacting Protein Kinase 1 (RIPK1) has emerged as a key mediator of necroptosis, a form of programmed cell death, and inflammation.[2][3] As such, RIPK1 is a promising therapeutic target for a range of autoimmune and inflammatory diseases. Several potent and selective RIPK1 inhibitors have been developed, with many featuring a substituted pyridine core derived from precursors like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

The general synthetic strategy involves the use of palladium-catalyzed cross-coupling reactions to introduce diverse aryl or heteroaryl moieties at the 6-position of the pyridine ring. This is a critical step in exploring the structure-activity relationship (SAR) and optimizing the potency and selectivity of the inhibitor.

Experimental Protocols

The following protocols are provided as a guide for the derivatization of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. These are based on established synthetic transformations and can be adapted for the synthesis of a variety of target molecules.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds.[4] In the context of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, this reaction is employed to couple a wide range of aryl and heteroaryl boronic acids or their esters to the pyridine core.

Reaction Scheme:

A representative Suzuki-Miyaura cross-coupling reaction.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight	Supplier Recommendation
6-Chloro-4-(trifluoromethyl)pyridin-3-amine	1211590-44-1	196.56	BLDpharm[5]
Arylboronic acid or pinacol ester	Varies	Varies	Commercial source
Palladium(II) acetate (Pd(OAc)2)	3375-31-3	224.50	Sigma-Aldrich
Buchwald Ligand (e.g., SPhos, XPhos)	Varies	Varies	Sigma-Aldrich
Potassium carbonate (K2CO3) or Cesium carbonate (Cs2CO3)	584-08-7 / 534-17-8	138.21 / 325.82	Commercial source
1,4-Dioxane (anhydrous)	123-91-1	88.11	Commercial source
Water (degassed)	7732-18-5	18.02	N/A

Detailed Step-by-Step Protocol:

• Reaction Setup: To an oven-dried Schlenk flask, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq), the desired arylboronic acid or pinacol ester (1.2 eq), and the base (e.g., K2CO3, 2.0 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Catalyst and Ligand Addition: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(OAc)2, 0.05 eq) and the phosphine ligand (e.g., SPhos, 0.10 eq).

• Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) via syringe.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 6-aryl-4-(trifluoromethyl)pyridin-3-amine.

Causality Behind Experimental Choices:

• Catalyst and Ligand: The choice of palladium catalyst and phosphine ligand is crucial for the success of the Suzuki-Miyaura coupling. Buchwald ligands, such as SPhos and XPhos, are often employed for their ability to promote the coupling of electron-rich and electron-poor substrates, as well as sterically hindered partners.

• Base: The base is required to activate the boronic acid for transmetalation to the palladium center. The choice of base can influence the reaction rate and yield. Inorganic bases like potassium carbonate or cesium carbonate are commonly used.

• Solvent System: A mixture of an organic solvent (e.g., 1,4-dioxane or toluene) and water is often used. Water is necessary for the dissolution of the inorganic base and to facilitate the catalytic cycle. It is crucial to use degassed solvents to prevent the oxidation of the palladium(0) catalyst.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[6] This reaction is particularly useful for coupling amines with aryl halides, a transformation that is often challenging to achieve through classical methods. In the context of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, this reaction allows for the introduction of a wide variety of primary and secondary amines at the 6-position.

Reaction Scheme:

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and evaluation of potent RIPK1 inhibitors with in vivo anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. From PERK to RIPK1: Design, synthesis and evaluation of novel potent and selective necroptosis inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. 1211590-44-1|6-Chloro-4-(trifluoromethyl)pyridin-3-amine|BLD Pharm [bldpharm.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

The Versatile Building Block: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in Modern Organic Synthesis

Foreword: Unlocking Molecular Complexity

In the landscape of contemporary drug discovery and agrochemical development, the strategic incorporation of fluorine-containing motifs is a cornerstone of molecular design. Among these, the trifluoromethylpyridine scaffold has emerged as a privileged structure, imparting unique physicochemical properties that can enhance biological activity, metabolic stability, and bioavailability. This application note delves into the synthetic utility of a particularly valuable building block: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. We will explore its reactivity, provide detailed protocols for its application in key cross-coupling reactions, and showcase its role in the synthesis of complex, high-value molecules. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile intermediate in their synthetic endeavors.

Physicochemical Properties and Safety Considerations

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a crystalline solid at room temperature. Its key physical and chemical properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₄ClF₃N₂	PubChem
Molecular Weight	196.56 g/mol	PubChem
Appearance	White to off-white crystalline powder	Commercial Suppliers
Melting Point	88-92 °C	Commercial Suppliers
Solubility	Soluble in methanol, ethyl acetate, and dichloromethane	General Chemical Knowledge

Safety Profile:

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times when handling this compound. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS) provided by the supplier.

The Synthetic Potential: A Tale of Two Reactive Sites

The synthetic versatility of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine stems from the presence of two key functional groups on an electron-deficient pyridine ring: a reactive chlorine atom at the 6-position and a nucleophilic amino group at the 3-position. The strongly electron-withdrawing trifluoromethyl group at the 4-position further activates the chlorine atom towards nucleophilic aromatic substitution and oxidative addition in palladium-catalyzed cross-coupling reactions.

Caption: Reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

This dual reactivity allows for a stepwise and regioselective functionalization of the pyridine core, making it an ideal scaffold for building molecular complexity.

Application in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is an excellent substrate for two of the most important of these transformations: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. The electron-deficient nature of the pyridine ring facilitates the initial oxidative addition of the palladium(0) catalyst to the C-Cl bond, which is often the rate-limiting step in these catalytic cycles.[2][3]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction enables the formation of a carbon-carbon bond between the pyridine core and a variety of aryl, heteroaryl, or vinyl boronic acids or esters. This reaction is widely used in the synthesis of biaryl and heteroaryl motifs, which are prevalent in many pharmaceutical agents, including kinase inhibitors.[4][5]

Mechanistic Insight:

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three key steps: oxidative addition, transmetalation, and reductive elimination. The electron-withdrawing trifluoromethyl group on the pyridine ring of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine accelerates the initial oxidative addition of the Pd(0) catalyst to the C-Cl bond.

Caption: General workflow for a Suzuki-Miyaura coupling reaction.

Protocol: Synthesis of 6-Aryl-4-(trifluoromethyl)pyridin-3-amine Derivatives

This protocol is adapted from established methods for the Suzuki-Miyaura coupling of electron-deficient chloropyridines.[6][7][8]

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Arylboronic acid (1.2 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equivalents)

• Sodium carbonate (Na₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(dppf)Cl₂ (0.05 mmol), and Na₂CO₃ (2.0 mmol).

• Evacuate and backfill the flask with nitrogen or argon three times.

• Add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, or until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 6-aryl-4-(trifluoromethyl)pyridin-3-amine.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination allows for the coupling of the C6-chloro position with a wide range of primary and secondary amines. This reaction is of paramount importance in medicinal chemistry for the synthesis of complex amine-containing molecules.

Mechanistic Considerations:

Similar to the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination proceeds through a palladium-catalyzed cycle of oxidative addition, amine coordination and deprotonation, and reductive elimination. The choice of phosphine ligand is crucial for the success of this reaction, with bulky, electron-rich ligands generally providing the best results.

Protocol: Synthesis of N-Aryl-6-amino-4-(trifluoromethyl)pyridin-3-amine Derivatives

This protocol is based on established procedures for the Buchwald-Hartwig amination of chloroheterocycles.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Primary or secondary amine (1.2 equivalents)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equivalents)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 equivalents)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Toluene

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add Pd₂(dba)₃ (0.02 mmol) and XPhos (0.04 mmol).

• Evacuate and backfill the tube with nitrogen or argon.

• Add toluene (2 mL) and stir the mixture at room temperature for 10 minutes to form the active catalyst.

• In a separate flask, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 mmol), the desired amine (1.2 mmol), and NaOtBu (1.4 mmol).

• Add the pre-formed catalyst solution to the flask containing the reagents.

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, or until complete consumption of the starting material is observed by TLC or LC-MS.

• Cool the reaction to room temperature and quench with saturated aqueous ammonium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired N-substituted aminopyridine.

Application in the Synthesis of Bioactive Molecules: A Case Study

The utility of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine as a building block is exemplified in the synthesis of precursors to complex pharmaceutical agents. For instance, in the development of novel kinase inhibitors, this scaffold can be elaborated through sequential cross-coupling reactions.[9][10] A hypothetical synthetic route towards a kinase inhibitor is outlined below.

Caption: A potential synthetic route to a kinase inhibitor.

This stepwise approach allows for the introduction of diverse functionalities at both the C6 and C3 positions, enabling the exploration of structure-activity relationships (SAR) in a drug discovery program. The trifluoromethyl group often plays a crucial role in enhancing the binding affinity of the final compound to the target kinase.

Conclusion: A Key Enabler in Chemical Synthesis

6-Chloro-4-(trifluoromethyl)pyridin-3-amine has proven to be a highly valuable and versatile building block in modern organic synthesis. Its unique electronic and structural features, combined with its amenability to powerful cross-coupling methodologies, provide a reliable and efficient entry point to a wide range of complex, functionalized pyridine derivatives. The protocols and insights provided in this application note are intended to empower researchers to unlock the full synthetic potential of this important intermediate in their pursuit of novel bioactive molecules for the advancement of medicine and agriculture.

References

• PubChem. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. National Center for Biotechnology Information. [Link]

• Google Patents. WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)

• L'Heureux, A., et al. (2004). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 69(18), 5879–5888. [Link]

• Wang, Y., et al. (2019). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. ACS Medicinal Chemistry Letters, 10(11), 1547–1553. [Link]

• Barrio, P., et al. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Organic & Biomolecular Chemistry, 21(34), 6934-6939. [Link]

• de la Torre, A., et al. (2023). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions, 243, 249-261. [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery (Vol. 1, pp. 1-40). The Royal Society of Chemistry. [Link]

• Beaufils, F., et al. (2015). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry, 58(12), 5039–5051. [Link]

• Wang, F., et al. (2022). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Chemical Letters, 33(11), 4701-4712. [Link]

• D'Amato, E. M., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 222. [Link]

• Bissember, A. C., et al. (2015). Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. Tetrahedron Letters, 56(1), 223-226. [Link]

• European Patent Office. EP 2 368 550 B1. [Link]

• Roskoski, R. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14777-14828. [Link]

• D'Amato, E. M., et al. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Catalysts, 9(3), 222. [Link]

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Application Notes and Protocols for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in Synthetic Chemistry

Introduction: The Strategic Value of a Trifluoromethylated Pyridine Building Block

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a highly functionalized heterocyclic compound that has emerged as a cornerstone in modern medicinal chemistry and materials science. Its strategic importance stems from the unique combination of three key structural features: a pyridine core, a trifluoromethyl (-CF3) group, and reactive chloro and amino substituents.

The pyridine scaffold is a well-established pharmacophore, capable of engaging in crucial hydrogen bond interactions within the active sites of biological targets like kinases. The trifluoromethyl group, a bioisostere of a methyl group, offers profound advantages for drug candidates, including enhanced metabolic stability, increased lipophilicity (which can improve cell membrane permeability), and altered electronic properties that can modulate binding affinity to target proteins.[1] The orthogonally positioned chloro and amino groups serve as versatile synthetic handles, enabling precise and differential functionalization through a variety of cross-coupling and substitution reactions.[2]

This guide provides an in-depth exploration of the reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, focusing on detailed, field-proven protocols for its application in cornerstone synthetic transformations, primarily palladium-catalyzed cross-coupling reactions.

Physicochemical Properties and Safe Handling

Accurate knowledge of the compound's properties and adherence to strict safety protocols are paramount for successful and safe experimentation.

Property	Value	Reference
CAS Number	1211590-44-1	[3]
Molecular Formula	C₆H₄ClF₃N₂	[4]
Molecular Weight	196.56 g/mol	[4]
Appearance	Off-white to yellow solid	Varies by supplier
IUPAC Name	6-chloro-4-(trifluoromethyl)pyridin-3-amine	N/A

Safety and Hazard Information

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is classified as harmful and an irritant. All handling should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled).[4][5]

• Precautionary Statements (Prevention):

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

  • P264: Wash skin thoroughly after handling.[5][6]

  • P270: Do not eat, drink or smoke when using this product.[5]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][7]

• Precautionary Statements (Response):

  • P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[6]

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[5][8]

• Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[5][6]

Core Application I: Palladium-Catalyzed Suzuki-Miyaura C-C Bond Formation

The Suzuki-Miyaura coupling is a paramount reaction in synthetic chemistry for the formation of carbon-carbon bonds, particularly for creating biaryl and hetero-biaryl structures.[9][10] The reaction couples an organohalide with an organoboron species, catalyzed by a palladium(0) complex.[9] For 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, the reactive chloro group serves as the halide partner, enabling the introduction of various aryl or heteroaryl substituents at the 6-position. This transformation is scalable and widely used in the pharmaceutical industry.[9]

Catalytic Cycle Overview

The reaction proceeds through a well-established catalytic cycle involving three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the pyridine ring.

• Transmetalation: The organic group from the activated boronic acid (or ester) is transferred to the palladium center, displacing the halide.[9]

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.[11]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Synthesis of a 6-Aryl-4-(trifluoromethyl)pyridin-3-amine

This protocol describes a general procedure for the Suzuki-Miyaura coupling. Optimization of catalyst, base, solvent, and temperature may be required for specific substrates.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst, e.g., [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2-5 mol%)

• Base, e.g., Cesium Carbonate (Cs₂CO₃) or Potassium Carbonate (K₂CO₃) (2.0 - 3.0 equiv)

• Anhydrous, degassed solvent, e.g., 1,4-Dioxane/Water (4:1 to 10:1 mixture)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or microwave vial, magnetic stir bar

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium catalyst. Then, add the degassed solvent mixture via syringe.[12]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and filter through a pad of celite to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Core Application II: Buchwald-Hartwig C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[13][14] It has largely replaced harsher classical methods for synthesizing aryl amines due to its broad substrate scope and high functional group tolerance.[13] In the context of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, this reaction allows for the coupling of various primary or secondary amines at the 6-position, providing access to a diverse library of N-substituted derivatives.

Catalytic Cycle Overview

Similar to the Suzuki coupling, the Buchwald-Hartwig amination follows a catalytic cycle:

• Oxidative Addition: Pd(0) adds to the C-Cl bond of the pyridine substrate.

• Amine Coordination & Deprotonation: The amine coupling partner coordinates to the palladium center, followed by base-mediated deprotonation to form a palladium amido complex.

• Reductive Elimination: The aryl group and the amino group are eliminated from the palladium center, forming the desired C-N bond and regenerating the Pd(0) catalyst.[13][14]

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Detailed Experimental Protocol: Synthesis of a 6-(Alkyl/Aryl)amino-4-(trifluoromethyl)pyridin-3-amine

This protocol outlines a general procedure for Buchwald-Hartwig amination. The choice of ligand and base is critical and often substrate-dependent. Sterically hindered phosphine ligands (e.g., XPhos, RuPhos) are commonly employed.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv)

• Primary or secondary amine (1.1 - 1.5 equiv)

• Palladium pre-catalyst, e.g., Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) or Palladium(II) acetate (Pd(OAc)₂) (1-4 mol%)

• Phosphine Ligand, e.g., XPhos or RuPhos (2-8 mol%)

• Base, e.g., Sodium tert-butoxide (NaOtBu) or Potassium Phosphate (K₃PO₄) (1.5 - 2.5 equiv)

• Anhydrous, degassed solvent, e.g., Toluene or 1,4-Dioxane

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed tube, magnetic stir bar

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst, the phosphine ligand, and the base to an oven-dried Schlenk flask.

• Reagent Addition: Add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and the anhydrous, degassed solvent. Stir for a few minutes.

• Amine Addition: Add the amine coupling partner (if liquid, via syringe; if solid, add with the other solids in step 1).

• Reaction: Seal the flask or tube and heat the mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate or dichloromethane) and quench carefully with water or saturated ammonium chloride solution.

• Extraction: Separate the layers and extract the aqueous phase with the organic solvent. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter and concentrate the organic phase. Purify the crude residue by flash column chromatography.

Reaction Type	Example Coupling Partner	Catalyst/Ligand System	Base	Typical Yield Range
Suzuki Coupling	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	75-95%
Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	80-98%
Buchwald-Hartwig	Aniline	Pd(OAc)₂ / RuPhos	K₃PO₄	70-90%

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine stands out as a synthetically tractable and highly valuable building block for modern chemical research. Its well-defined reactivity at the 6-position, primarily through robust palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations, provides a reliable and efficient pathway to complex molecular architectures. The protocols detailed herein offer a solid foundation for researchers to explore and expand the chemical space around this privileged scaffold, paving the way for the discovery of novel therapeutic agents and advanced materials.[2][1][15]

References

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2021). WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• ACS Publications. (2013). 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase That Attenuates Secondary Metabolism and Thwarts Bacterial Growth. Journal of Medicinal Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

• Springer. (2011). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Monatshefte für Chemie - Chemical Monthly. Retrieved from [Link]

• PubMed Central. (2019). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. Retrieved from [Link]

• ResearchGate. (2014). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

• YouTube. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• MDPI. (2022). Reactions of Trifluorotriacetic Acid Lactone and Hexafluorodehydroacetic Acid with Amines: Synthesis of Trifluoromethylated 4-Pyridones and Aminoenones. Molecules. Retrieved from [Link]

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Application Notes and Protocols: Synthesis of Novel Agrochemicals Utilizing 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Introduction: The Strategic Importance of the Trifluoromethylpyridine Moiety in Modern Agrochemicals

The relentless pursuit of more effective, selective, and environmentally benign agrochemicals has led to a focus on fluorinated organic molecules. The trifluoromethylpyridine (TFMP) scaffold, in particular, has emerged as a privileged structural motif in the design of next-generation insecticides and fungicides.[1] The unique physicochemical properties conferred by the trifluoromethyl group—such as increased metabolic stability, enhanced membrane permeability, and improved binding affinity to target proteins—make TFMP derivatives highly sought after in crop protection research.[1][2] Among the various TFMP building blocks, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine serves as a critical intermediate for the synthesis of a prominent class of insecticides: the N-pyridylpyrazole carboxamides. These compounds, most notably chlorantraniliprole, act as potent activators of insect ryanodine receptors, leading to uncontrolled calcium release from muscle cells, paralysis, and ultimately, pest mortality.[3] This document provides a detailed guide for researchers and synthetic chemists on the application of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in the synthesis of these vital agrochemicals, offering both mechanistic insights and field-proven laboratory protocols.

Core Synthetic Strategy: Amide Coupling as the Linchpin Reaction

The primary application of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in agrochemical synthesis is its role as the key nucleophilic component in an amide bond-forming reaction. The overall strategy involves the coupling of this substituted aminopyridine with a suitably functionalized pyrazole-carboxylic acid. This amidation is the cornerstone of the synthesis, creating the essential linkage that defines this class of insecticides.

The general synthetic workflow can be visualized as a two-stage process:

• Activation of the Pyrazole Carboxylic Acid: The carboxylic acid is converted into a more reactive species to facilitate nucleophilic attack by the weakly basic aminopyridine.

• Nucleophilic Acyl Substitution: The 6-Chloro-4-(trifluoromethyl)pyridin-3-amine attacks the activated carbonyl group, forming a tetrahedral intermediate that subsequently collapses to yield the desired N-pyridylpyrazole carboxamide.

General workflow for N-pyridylpyrazole carboxamide synthesis.

Mechanistic Insights: The Rationale Behind Amide Coupling Methodologies

The direct condensation of a carboxylic acid and an amine is thermodynamically unfavorable and kinetically slow. Therefore, activation of the carboxylic acid is essential. Two primary strategies are employed in the synthesis of N-pyridylpyrazole carboxamides:

Acyl Chloride Method

This classic and robust method involves the conversion of the pyrazole-carboxylic acid to its corresponding acyl chloride using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The resulting acyl chloride is a highly reactive electrophile that readily undergoes nucleophilic attack by the aminopyridine.

Two-step amide synthesis via an acyl chloride intermediate.

The reaction is typically performed in an aprotic solvent like dichloromethane (DCM) or toluene, often in the presence of a non-nucleophilic base (e.g., triethylamine, pyridine) to neutralize the HCl byproduct.[4]

Peptide Coupling Reagents

Drawing from the field of peptide synthesis, a vast array of coupling reagents can be utilized to facilitate amide bond formation directly from the carboxylic acid and amine. These reagents activate the carboxylic acid in situ, forming a highly reactive intermediate (e.g., an active ester or a carbodiimide adduct) that is then readily attacked by the amine.

Commonly used coupling systems include:

• Carbodiimides: Such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI), often used in conjunction with additives like 1-Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOAt) to suppress side reactions and improve efficiency.[5]

• Uronium/Phosphonium Salts: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are highly effective but are often more expensive.

The choice of method depends on factors such as substrate reactivity, scale, cost, and the desired purity of the final product. For industrial applications, the acyl chloride route or simpler coupling agents are often preferred for their cost-effectiveness.

Detailed Application Protocol: Synthesis of a Model N-pyridylpyrazole Carboxamide

This protocol details a representative synthesis of an N-pyridylpyrazole carboxamide from 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and a generic 1-Aryl-3-bromo-1H-pyrazole-5-carboxylic acid, based on established methodologies for chlorantraniliprole and its analogues.[6][7]

Part 1: Preparation of 1-Aryl-3-bromo-1H-pyrazole-5-carbonyl chloride (Acyl Chloride Intermediate)

Materials:

• 1-Aryl-3-bromo-1H-pyrazole-5-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (3.0 eq) or Oxalyl chloride (1.5 eq)

• Toluene or Dichloromethane (DCM) (anhydrous)

• N,N-Dimethylformamide (DMF) (catalytic amount, if using oxalyl chloride)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere, add the pyrazole-carboxylic acid (1.0 eq).

• Add anhydrous toluene (or DCM) to form a slurry (approx. 5-10 mL per gram of acid).

• Slowly add thionyl chloride (3.0 eq) to the stirred suspension at room temperature.

• Heat the reaction mixture to reflux (approx. 80°C for toluene) and maintain for 2-4 hours. Monitor the reaction progress by the cessation of gas evolution (HCl and SO₂) and by thin-layer chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The resulting crude acyl chloride is a solid or oil and is typically used in the next step without further purification.

Causality and Trustworthiness: The use of excess thionyl chloride ensures complete conversion of the carboxylic acid. The reaction is performed under anhydrous conditions as the acyl chloride is moisture-sensitive. Complete removal of excess SOCl₂ is critical as it can react with the aminopyridine in the subsequent step.

Part 2: Amide Coupling to Synthesize the Final Product

Materials:

• Crude 1-Aryl-3-bromo-1H-pyrazole-5-carbonyl chloride (from Part 1) (approx. 1.0 eq)

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq)

• Triethylamine (TEA) or Pyridine (1.2 eq)

• Acetonitrile or Dichloromethane (DCM) (anhydrous)

Procedure:

• In a separate flame-dried flask under a nitrogen atmosphere, dissolve 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq) and triethylamine (1.2 eq) in anhydrous acetonitrile (approx. 10-15 mL per gram of amine).

• Cool the amine solution to 0-5°C using an ice bath.

• Dissolve the crude acyl chloride from Part 1 in a minimal amount of anhydrous acetonitrile and add it dropwise to the cooled, stirred amine solution over 15-30 minutes, maintaining the internal temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or HPLC.

• Upon completion, quench the reaction by the slow addition of water.

• The crude product often precipitates from the solution. Collect the solid by vacuum filtration, wash with water, and then with a small amount of cold acetonitrile or isopropanol to remove impurities.

• Dry the product under vacuum to afford the N-(6-chloro-4-(trifluoromethyl)pyridin-3-yl)-carboxamide.

Yield and Purity: Yields for this coupling step are typically in the range of 75-90% , with purity often exceeding 95% after simple washing. Further purification can be achieved by recrystallization if necessary.

Parameter	Value
Typical Yield	75-90%
Purity (Post-filtration)	>95%
Reaction Time	4-12 hours
Reaction Temperature	0°C to Room Temp.

Alternative Protocol: EDCI/HOBt Mediated Coupling

For substrates that may be sensitive to the harsh conditions of acyl chloride formation, a milder approach using peptide coupling reagents is recommended.

Materials:

• 1-Aryl-3-bromo-1H-pyrazole-5-carboxylic acid (1.0 eq)

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.1 eq)

• EDCI (1.2 eq)

• HOBt (1.2 eq)

• N,N-Diisopropylethylamine (DIEA) (2.0 eq)

• N,N-Dimethylformamide (DMF) (anhydrous)

Procedure:

• To a flask under a nitrogen atmosphere, add the pyrazole-carboxylic acid (1.0 eq), HOBt (1.2 eq), and 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.1 eq) in anhydrous DMF.

• Add DIEA (2.0 eq) to the mixture and stir until all solids dissolve.

• Cool the solution to 0°C and add EDCI (1.2 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or HPLC.

• Once complete, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a highly valuable and versatile building block in the synthesis of modern agrochemicals. Its application, primarily through robust and efficient amide coupling reactions with pyrazole carboxylic acids, enables the construction of potent insecticidal agents. The protocols and mechanistic discussions provided herein offer a comprehensive guide for researchers to leverage this key intermediate in the development of novel crop protection solutions. The choice between the acyl chloride method and milder coupling reagents allows for flexibility in adapting the synthesis to various substrates and scales, ensuring the continued importance of this compound in the agrochemical industry.

References

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• Kumar, R., et al. (2022). An efficient metal-free and catalyst-free C–S/C–O bond-formation strategy: synthesis of pyrazole-conjugated thioamides and amides. Beilstein Journal of Organic Chemistry, 18, 1378-1387. [Link]

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• Song, H., et al. (2015). Design, Synthesis, and Insecticidal Activity of Novel Pyrazole Derivatives Containing α-Hydroxymethyl-N-benzyl Carboxamide, α-Chloromethyl-N-benzyl Carboxamide, and 4,5-Dihydrooxazole Moieties. Journal of Agricultural and Food Chemistry, 63(26), 6032-6043. [Link]

• Hanna, L. E., et al. (2017). Mechanistic study of pyrazole synthesis via oxidation-induced N–N coupling of diazatitanacycles. Dalton Transactions, 46(30), 9961-9969. [Link]

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• Al-Masoudi, N. A., et al. (2024). Synthesis, molecular docking and molecular dynamics simulations, drug-likeness studies, ADMET prediction and biological evaluation of novel pyrazole-carboxamides bearing sulfonamide moiety as potent carbonic anhydrase inhibitors. Journal of Molecular Structure, 1307, 138018. [Link]

• Song, H., et al. (2024). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry. [Link]

• Google Patents. (1994). Production of 6-chloro-3-pyridylmethylamine.
• European Patent Office. (2013). PESTICIDAL MIXTURES COMPRISING A PYRAZOLE COMPOUND.

• PubChem. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. PubChem Database. [Link]

• Boruah, M., et al. (2016). A simple synthesis of aminopyridines: use of amides as amine source. Journal of the Brazilian Chemical Society, 27(9), 1641-1647. [Link]

• Channapur, M. B., et al. (2025). An efficient synthesis of 5-halo-6-trifluoromethylpyridine-3-carbonitriles and carboxylic acids. Monatshefte für Chemie - Chemical Monthly, 156, 417-422. [Link]

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Application Notes & Protocols: Synthesis of Kinase Inhibitors Using 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

An In-Depth Technical Guide

Abstract

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a pivotal starting material in contemporary medicinal chemistry, particularly for the development of small molecule kinase inhibitors.[1][2] This guide provides a comprehensive overview of its application, detailing the core synthetic strategies, step-by-step experimental protocols, and the chemical rationale behind its use. The strategic placement of a reactive chlorine atom at the 6-position, a nucleophilic amine at the 3-position, and an electron-withdrawing trifluoromethyl group at the 4-position makes this molecule a highly versatile and valuable scaffold.[1][2] The trifluoromethyl group often enhances metabolic stability, lipophilicity, and binding affinity, while the pyridine core itself is a well-established "hinge-binder" in kinase inhibitor design, capable of forming critical hydrogen bonds within the ATP-binding site.[1][2][3][4] This document is intended for researchers, scientists, and drug development professionals seeking to leverage this building block for the synthesis of novel therapeutic agents.

The Strategic Advantage of the 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Scaffold

The utility of this reagent stems from the distinct properties conferred by its functional groups:

• The Pyridine Core: This nitrogenous heterocycle is a privileged scaffold in kinase inhibitor design. Its nitrogen atom can act as a hydrogen bond acceptor, mimicking the adenine portion of ATP to interact with the "hinge region" of the kinase active site.[2][3] This interaction is often a primary anchor for the inhibitor.

• The 6-Chloro Position: The chlorine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions. This allows for the facile and modular introduction of a wide variety of aryl, heteroaryl, or alkyl substituents, which are crucial for exploring the solvent-exposed regions of the ATP pocket and optimizing Structure-Activity Relationships (SAR).

• The 3-Amino Group: This primary amine is a versatile nucleophile. It can be readily acylated, sulfonated, or used in condensation reactions to build out the inhibitor structure, often introducing moieties that target other regions of the kinase or improve physicochemical properties.

• The 4-Trifluoromethyl Group: The -CF₃ group is a bioisostere of a methyl group but with profoundly different electronic properties. Its inclusion can lead to significant pharmacological advantages, including:

  • Increased Metabolic Stability: The C-F bond is exceptionally strong, making the group resistant to oxidative metabolism by cytochrome P450 enzymes.[1]

  • Enhanced Binding Affinity: The high lipophilicity of the -CF₃ group can improve binding to hydrophobic pockets within the target protein.[1]

  • Modulated pKa: Its strong electron-withdrawing nature lowers the pKa of the pyridine nitrogen, which can influence binding and solubility.

Core Synthetic Pathways & Methodologies

The two primary functionalization points on 6-chloro-4-(trifluoromethyl)pyridin-3-amine are the chloro and amino groups. The most robust and widely used synthetic strategies involve palladium-catalyzed cross-coupling reactions at the C6 position.

Logical Workflow for Kinase Inhibitor Synthesis

The following diagram illustrates the central role of 6-chloro-4-(trifluoromethyl)pyridin-3-amine as a branching point for creating diverse molecular scaffolds.

Caption: Simplified catalytic cycle for Buchwald-Hartwig amination.

Table 2: Typical Reaction Conditions for Buchwald-Hartwig Amination

Component	Example Reagents	Typical Equivalents	Purpose
Aryl Halide	6-Chloro-4-(trifluoromethyl)pyridin-3-amine	1.0	Electrophilic partner
Amine	Aniline, Morpholine, Benzylamine	1.1 - 1.5	Nucleophilic partner
Palladium Pre-catalyst	Pd₂(dba)₃, Pd(OAc)₂	0.01 - 0.05	Source of Pd(0)
Phosphine Ligand	XPhos, RuPhos, BINAP	0.02 - 0.10	Stabilizes Pd, accelerates reaction
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	1.5 - 2.5	Activates the amine
Solvent	Toluene, Dioxane, t-BuOH	-	Anhydrous reaction medium

Detailed Experimental Protocols

Safety Precaution: These protocols involve hazardous materials. Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. Palladium catalysts and phosphine ligands are air-sensitive and should be handled under an inert atmosphere.

Protocol 1: Synthesis of 6-Aryl-4-(trifluoromethyl)pyridin-3-amine via Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the C-C bond formation at the C6 position.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂) (0.05 eq)

• Base (e.g., K₂CO₃) (2.0 eq)

• Solvent: 1,4-Dioxane and Water (4:1 mixture), degassed

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (flame-dried)

Procedure:

• Setup: To a flame-dried round-bottom flask or Schlenk tube, add 6-chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst (0.05 eq) to the flask.

• Solvent Addition: Add the degassed 4:1 mixture of 1,4-dioxane and water via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-12 hours. [3]7. Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired 6-aryl-4-(trifluoromethyl)pyridin-3-amine. [3]

Protocol 2: Synthesis of N-Aryl-6-substituted-4-(trifluoromethyl)pyridin-3-amine via Buchwald-Hartwig Amination

This protocol details the palladium-catalyzed C-N bond formation, which can be performed on the initial starting material or on the product from Protocol 1.

Materials:

• 6-Substituted-4-(trifluoromethyl)pyridin-3-amine (e.g., the product from Protocol 1) (1.0 eq)

• Aryl amine (e.g., aniline) (1.2 eq)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃) (0.02 eq)

• Phosphine ligand (e.g., XPhos) (0.04 eq)

• Base (e.g., Sodium tert-butoxide) (1.5 eq)

• Solvent: Anhydrous, degassed toluene

• Inert gas (Nitrogen or Argon)

• Oven-dried Schlenk tube

Procedure:

• Setup: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (0.02 eq), the phosphine ligand (0.04 eq), and the base (1.5 eq) to an oven-dried Schlenk tube.

• Reagent Addition: Add the 6-substituted-4-(trifluoromethyl)pyridin-3-amine (1.0 eq) and the aryl amine (1.2 eq) to the tube.

• Solvent Addition: Add the anhydrous, degassed toluene via syringe.

• Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 8-24 hours. [3]6. Workup: After cooling to room temperature, carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography to yield the final product.

Conclusion

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a powerful and versatile building block for the synthesis of kinase inhibitors. Its well-defined reactive sites allow for the systematic and modular construction of complex molecules through robust and reliable synthetic methodologies like the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions. By understanding the principles behind these transformations and carefully controlling reaction conditions, researchers can efficiently generate diverse libraries of potential drug candidates for screening and optimization, accelerating the discovery of next-generation therapeutics.

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• NINGBO INNO PHARMCHEM CO.,LTD. The Crucial Role of Trifluoromethylpyridines in Modern Pharmaceutical Discovery.
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• BenchChem. Application of 6-Chloropyridin-3-amine in Medicinal Chemistry: Detailed Application Notes and Protocols.
• Wikipedia. Buchwald–Hartwig amination.
• Wang, Z., et al. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
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• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!
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• ResearchGate. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one.
• ACS Publications. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry.
• ACS Publications. (2014). 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology. Journal of Medicinal Chemistry.
• NIH. (2013). Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PubMed Central.
• NIH. (2012). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. PubMed Central.
• NIH. (2009). N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors.

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Optimal Reaction Conditions for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: A Guide for Synthetic Advancement

Introduction: Navigating the Synthesis of a Privileged Scaffold

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a key building block in contemporary drug discovery and agrochemical research. The unique electronic properties imparted by the trifluoromethyl group, combined with the synthetic versatility of the chloropyridine core and the strategic placement of the amino group, make it a highly sought-after intermediate for accessing complex molecular architectures. The electron-withdrawing nature of the trifluoromethyl group significantly influences the reactivity of the pyridine ring, presenting both challenges and opportunities in synthetic transformations.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed exploration of the optimal reaction conditions for the successful application of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in pivotal carbon-carbon and carbon-nitrogen bond-forming reactions. By delving into the mechanistic rationale behind experimental choices, this document serves as a practical resource for optimizing synthetic routes and accelerating research endeavors.

Safety and Handling Precautions

Before commencing any experimental work, it is imperative to consult the Safety Data Sheet (SDS) for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and all other reagents. While specific toxicity data for this exact isomer may be limited, related compounds such as 6-chloro-4-(trifluoromethyl)pyridin-2-amine are classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and eye irritation.[1][2]

General Handling Guidelines:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses or goggles, and chemical-resistant gloves.[3][4]

• Ventilation: Conduct all manipulations in a well-ventilated fume hood to avoid inhalation of dust or vapors.[1][3]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible substances.[3][5]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[3]

Core Reactivity and Strategic Considerations

The pyridine ring in 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is electron-deficient due to the presence of the nitrogen atom and the potent electron-withdrawing trifluoromethyl group. This electronic nature renders the C-Cl bond at the 6-position susceptible to nucleophilic aromatic substitution and, more importantly for a broader substrate scope, to oxidative addition in palladium-catalyzed cross-coupling reactions. The amino group at the 3-position can act as a directing group and may require protection in certain synthetic sequences, although many modern cross-coupling protocols tolerate free amines.[6]

Application Note I: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds. For an electron-deficient and sterically hindered substrate like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, careful optimization of the catalytic system is paramount for achieving high yields.

Mechanistic Rationale for Component Selection

The catalytic cycle of the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[7] The efficiency of each step is highly dependent on the choice of catalyst, ligand, base, and solvent.

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

• Catalyst and Ligand Selection: The oxidative addition of palladium(0) to the C-Cl bond is often the rate-limiting step for chloropyridines.[8] To overcome the lower reactivity of the C-Cl bond compared to C-Br or C-I bonds, bulky and electron-rich phosphine ligands are essential. These ligands stabilize the palladium center, promote the formation of the active monoligated Pd(0) species, and facilitate both oxidative addition and reductive elimination.[9] For substrates like 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, ligands from the Buchwald biarylphosphine family (e.g., SPhos, XPhos, RuPhos) are highly recommended.[8] N-heterocyclic carbenes (NHCs) can also be effective ligands for such transformations.[8]

• Base and Solvent System: The base plays a crucial role in the transmetalation step by activating the boronic acid. For challenging couplings involving aryl chlorides, stronger, non-nucleophilic bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often superior to weaker bases like sodium carbonate.[8] A biphasic solvent system, such as 1,4-dioxane/water or toluene/water, is commonly employed. This allows the inorganic base to be dissolved in the aqueous phase while the organic substrate and catalyst remain in the organic phase.[8]

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine with various aryl and heteroaryl boronic acids.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv)

• Aryl/heteroaryl boronic acid or ester (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%) or a pre-catalyst like XPhos Pd G3 (2-5 mol%)

• Buchwald ligand (e.g., XPhos, SPhos) (4-10 mol%)

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• Degassed 1,4-dioxane and water (e.g., 4:1 v/v)

Procedure:

• To a flame-dried Schlenk flask or microwave vial, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, the boronic acid, the palladium source, the ligand, and potassium phosphate.

• Seal the vessel with a septum or cap.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane/water mixture via syringe.

• Heat the reaction mixture to 80-110 °C with vigorous stirring. For microwave-assisted reactions, temperatures up to 150 °C for shorter durations can be explored.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary for Optimization:

Parameter	Recommended Condition	Rationale
Catalyst	Pd(OAc)₂ with ligand or XPhos Pd G3	Efficient for challenging cross-couplings.
Ligand	XPhos, SPhos, or other Buchwald ligands	Bulky, electron-rich ligands promote oxidative addition to the C-Cl bond.[8]
Base	K₃PO₄ or Cs₂CO₃	Stronger bases are often required for less reactive aryl chlorides.[8]
Solvent	1,4-Dioxane/H₂O or Toluene/H₂O	Biphasic system facilitates dissolution of both organic and inorganic reagents.
Temperature	80-110 °C (conventional) or up to 150 °C (microwave)	Higher temperatures are needed to overcome the activation barrier for C-Cl bond cleavage.

Application Note II: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of substituted anilines and heteroaromatic amines.[10][11] This reaction is particularly useful for coupling 6-Chloro-4-(trifluoromethyl)pyridin-3-amine with primary or secondary amines.

Mechanistic Considerations for C-N Coupling

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with the Suzuki-Miyaura reaction, involving oxidative addition, amine coordination and deprotonation, and reductive elimination.[10]

Figure 2: Simplified Catalytic Cycle of the Buchwald-Hartwig Amination.

• Ligand Choice: As with Suzuki-Miyaura coupling, bulky, electron-rich biarylphosphine ligands are crucial for the successful amination of aryl chlorides.[12] These ligands facilitate the reductive elimination step, which is often rate-limiting in C-N bond formation.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex. Sodium tert-butoxide (NaOtBu) is a commonly used base for these reactions. However, for base-sensitive substrates, weaker bases like potassium carbonate or cesium carbonate can be employed, often requiring higher reaction temperatures or more active catalytic systems.

Optimized Protocol for Buchwald-Hartwig Amination

This protocol provides a general procedure for the Buchwald-Hartwig amination of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv)

• Primary or secondary amine (1.1-1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)

• Buchwald ligand (e.g., BrettPhos, XPhos) (2-8 mol%)

• Sodium tert-butoxide (NaOtBu) (1.2-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene, 1,4-dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium source, ligand, and base to a flame-dried Schlenk flask or reaction vial.

• Add the anhydrous, degassed solvent and stir for a few minutes to form the active catalyst.

• Add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and the amine coupling partner.

• Seal the vessel and heat to 80-110 °C with stirring.

• Monitor the reaction by LC-MS or TLC.

• After completion, cool the reaction to room temperature.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting and Optimization:

• Low Yield: If the yield is low, consider increasing the catalyst and ligand loading, using a more electron-rich and bulky ligand, or increasing the reaction temperature. Ensure that the reagents and solvent are anhydrous and that the reaction is performed under a strict inert atmosphere.

• Side Reactions: Protodehalogenation (replacement of chlorine with hydrogen) can be a side reaction. This can sometimes be minimized by using a different base or solvent system.

Purification and Characterization

Purification of the products from these cross-coupling reactions is typically achieved by silica gel column chromatography. The choice of eluent will depend on the polarity of the product. For trifluoromethyl-containing pyridine derivatives, a mixture of hexanes and ethyl acetate is often a good starting point. In some cases, acid-base extraction can be utilized to separate the product from non-basic impurities.

Conclusion

The strategic application of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in palladium-catalyzed cross-coupling reactions provides a powerful avenue for the synthesis of novel and complex molecules. By carefully selecting the appropriate catalyst, ligand, base, and solvent system, researchers can overcome the inherent challenges of coupling with an electron-deficient chloropyridine. The protocols and insights provided in this guide serve as a robust foundation for the development of efficient and scalable synthetic routes, ultimately accelerating the discovery of new chemical entities with potential applications in medicine and agriculture.

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Analytical methods for quantifying 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

An In-Depth Guide to the Quantitative Analysis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: Recommended Protocols for HPLC-UV and GC-MS

Abstract

This technical note provides comprehensive analytical methodologies for the accurate quantification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, a critical intermediate in the synthesis of advanced pharmaceutical and agrochemical compounds.[1] Given the importance of purity and concentration in ensuring the efficacy and safety of final products, robust analytical methods are paramount. This guide presents detailed, field-proven protocols for quantitative analysis using High-Performance Liquid Chromatography with UV detection (HPLC-UV) as the primary method and Gas Chromatography-Mass Spectrometry (GC-MS) as a powerful confirmatory technique. The causality behind experimental choices, method validation parameters, and data interpretation are discussed to provide researchers, scientists, and drug development professionals with a self-validating framework for implementation.

Introduction and Analytical Rationale

6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS: 1211590-44-1) is a fluorinated pyridine derivative whose structural motifs are of significant interest in medicinal chemistry.[1][2] The trifluoromethyl group often enhances metabolic stability and binding affinity, making this compound a valuable building block for synthesizing novel therapeutic agents.[1] Consequently, the ability to accurately measure its concentration and purity in reaction mixtures, as an active pharmaceutical ingredient (API), or in stability studies is a critical requirement for quality control and regulatory compliance.

The analytical strategies detailed herein are designed based on the physicochemical properties of the molecule. Its aromatic pyridine core provides strong chromophores suitable for UV detection, making High-Performance Liquid Chromatography (HPLC) an ideal technique for quantification.[3] Furthermore, its anticipated thermal stability and volatility allow for the use of Gas Chromatography-Mass Spectrometry (GC-MS) for identity confirmation and the detection of volatile impurities.[4]

Physicochemical Properties of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

A foundational understanding of the analyte's properties is essential for effective method development.

Property	Value	Source
Molecular Formula	C₆H₄ClF₃N₂	[2]
Molecular Weight	196.56 g/mol	[5]
IUPAC Name	6-chloro-4-(trifluoromethyl)pyridin-3-amine	N/A
InChIKey	YAQCRBPWLAGKAC-UHFFFAOYSA-N	[2]
Structure		PubChem

Primary Quantitative Method: Reversed-Phase HPLC-UV

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the recommended primary method for the quantification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine due to its high resolution, robustness, and quantitative accuracy for aromatic compounds.[3]

Scientific Principles and Method Development Rationale

The selection of each parameter is based on established chromatographic principles to ensure a specific and reliable separation.

• Column Choice (C18): A C18 (octadecylsilane) stationary phase is selected for its hydrophobic nature. This provides strong retention for the nonpolar trifluoromethyl group and the pyridine ring of the analyte, allowing for effective separation from more polar starting materials or degradation products.[4]

• Mobile Phase (Acetonitrile/Water Gradient): Acetonitrile is chosen as the organic modifier due to its low viscosity and UV transparency. A gradient elution (gradually increasing the acetonitrile concentration) is employed to ensure that impurities with a wide range of polarities are eluted and separated, while the main analyte peak remains sharp and well-resolved.

• pH Control (Formic Acid): The addition of a small amount of formic acid (0.1%) to the aqueous mobile phase is critical. It protonates the basic amine group on the pyridine ring, preventing peak tailing and ensuring a consistent, symmetrical peak shape, which is essential for accurate integration and quantification.

• UV Detection Wavelength: The optimal wavelength for detection should be determined by running a UV-Vis spectrum of the analyte in the mobile phase to identify its wavelength of maximum absorbance (λmax). For aromatic pyridines, a wavelength of 254 nm is often a suitable starting point for robust detection.[4]

Detailed Experimental Protocol: HPLC-UV

Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV/Vis or Diode Array Detector (DAD).

Reagents and Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Reference Standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Formic Acid (LC-MS grade)

• Methanol (HPLC grade, for sample dissolution)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• HPLC vials with septa

• Syringe filters (0.45 µm, PTFE or nylon)

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for small molecule analysis, provides good resolution.
Mobile Phase A	0.1% Formic Acid in Water	Acidified aqueous phase for good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	0-2 min: 10% B; 2-15 min: 10-90% B; 15-17 min: 90% B; 17-18 min: 90-10% B; 18-25 min: 10% B	Ensures elution of all components and column re-equilibration.
Flow Rate	1.0 mL/min	Provides optimal efficiency for a 4.6 mm ID column.
Column Temperature	30 °C	Ensures reproducible retention times by controlling viscosity.
Detection	UV at 254 nm (or determined λmax)	Good sensitivity for aromatic compounds.

| Injection Volume | 10 µL | Standard volume for analytical HPLC. |

Procedure:

• Standard Stock Solution (1000 µg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Calibration Standards (e.g., 1-100 µg/mL): Prepare a series of at least five calibration standards by serial dilution of the stock solution with a 50:50 mixture of Mobile Phase A and B.

• Sample Preparation: Accurately weigh the sample to be analyzed and dissolve it in methanol to achieve a theoretical concentration within the calibration range (e.g., 50 µg/mL). Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Analysis: Inject the calibration standards followed by the prepared samples.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples using the linear regression equation from the calibration curve.

Expected Method Performance

Method validation should be performed according to ICH guidelines.[6] The following table provides typical performance values for a validated HPLC-UV method for small molecules.[7]

Parameter	Typical Performance Value	Description
Linearity (r²)	> 0.999	Demonstrates a direct proportionality between concentration and response.[7]
Accuracy (% Recovery)	98% - 102%	The closeness of the measured value to the true value.[7]
Precision (%RSD)	< 2%	The degree of agreement among repeated measurements.[7]
Limit of Detection (LOD)	0.1 - 1.0 µg/mL	The lowest amount of analyte that can be detected.[7]
Limit of Quantification (LOQ)	0.5 - 5.0 µg/mL	The lowest concentration that can be reliably quantified.[7]

Confirmatory Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for confirming the identity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and for identifying and quantifying volatile impurities. Its high sensitivity and the structural information provided by mass spectrometry make it a powerful tool.[4]

Scientific Principles and Method Development Rationale

• Derivatization: Primary amines can sometimes exhibit poor peak shape in GC due to their basicity and interaction with active sites in the inlet and column.[8] While direct injection may be feasible, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or Trifluoroacetic Anhydride (TFAA) can improve peak shape, thermal stability, and volatility, leading to more reliable results.[8] This step is a key consideration for robust method development.

• Column Choice (DB-5ms or equivalent): A low-polarity 5% phenyl / 95% dimethylpolysiloxane capillary column is recommended. This stationary phase provides excellent separation for a wide range of semi-volatile compounds based primarily on their boiling points.[4]

• Ionization Mode (Electron Ionization - EI): EI at a standard energy of 70 eV is used to generate reproducible fragmentation patterns (mass spectra). This allows for the creation of a spectral library and unambiguous identification of the analyte by comparing its fragmentation pattern to that of a known standard.

Detailed Experimental Protocol: GC-MS

Instrumentation: A gas chromatograph equipped with a split/splitless inlet, a capillary column, and coupled to a mass spectrometer (e.g., a single quadrupole).

Reagents and Materials:

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Reference Standard (≥98% purity)

• Dichloromethane or Ethyl Acetate (GC grade)

• (Optional) Derivatizing agent such as Trifluoroacetic Anhydride (TFAA).

• GC vials with septa.

GC-MS Conditions:

Parameter	Recommended Setting	Rationale
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film	General purpose, low-polarity column suitable for a wide range of analytes.[4]
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas providing good chromatographic efficiency.
Inlet Temperature	280 °C	Ensures rapid and complete vaporization of the analyte.
Injection Mode	Split (e.g., 20:1)	Prevents column overloading and ensures sharp peaks.
Oven Program	Start at 80°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min)	Separates compounds based on boiling point.
MS Transfer Line	280 °C	Prevents condensation of the analyte before entering the ion source.
Ion Source Temp	230 °C	Standard temperature for stable EI ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Creates reproducible fragmentation for identification.[4]

| Mass Range | m/z 40-450 | Covers the expected mass of the parent ion and its fragments. |

Procedure:

• Standard/Sample Preparation (Direct): Prepare a solution of the standard or sample in dichloromethane at a concentration of ~100 µg/mL in a GC vial.

• Standard/Sample Preparation (with Derivatization): a. Prepare a ~1 mg/mL solution of the sample in dichloromethane. b. To 100 µL of this solution, add 100 µL of TFAA. c. Cap the vial and heat at 60 °C for 30 minutes. d. Cool to room temperature and dilute as necessary for analysis.

• Analysis: Inject the prepared solution into the GC-MS system.

• Data Analysis: Identify the analyte peak by its retention time and by comparing its mass spectrum to that of the reference standard. The mass spectrum should show a molecular ion (M+) at m/z 196 and characteristic fragments corresponding to the loss of Cl, CF₃, and other moieties.

Workflow and Method Selection Diagrams

A clear understanding of the analytical workflow is crucial for efficient laboratory operations.

Caption: General experimental workflow for the quantification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Caption: Decision logic for selecting the appropriate analytical method based on the research objective.

References

• PubChem. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. [Link]

• PubChem. 3-Chloro-5-(trifluoromethyl)-2-pyridinamine. National Center for Biotechnology Information. [Link]

• Fuji, K., et al. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 43(3), 159-172. [Link]

• ACS Publications. 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase That Attenuates Secondary Metabolism and Thwarts Bacterial Growth. Journal of Medicinal Chemistry. [Link]

• Refubium - Freie Universität Berlin. Development of Methods and Reagents for the Trifluoromethylchalcogenation of Organic Compounds. [Link]

• Current Pharmaceutical Analysis. A Simple and Validated Spectrophotometric Method for the Estimation of Vigabatrin in Pharmaceutical Formulations. [Link]

• PubChem. 6-chloro-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-nitropyridin-2-amine. National Center for Biotechnology Information. [Link]

• Kusch, P., et al. (2007). Identification of corrosion inhibiting long-chain primary alkyl amines by gas chromatography and gas chromatography–mass spectrometry. International Journal of Mass Spectrometry, 263(1), 45-53. [Link]

• OUCI. Illuminating the analytical chemistry Profile: A Three-Decade comprehensive review of fluorometric quantitation in pharmaceutical formulations. [Link]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine,1211590-44-1-Amadis Chemical [amadischem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine | C6H4ClF3N2 | CID 13986817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. aaup.edu [aaup.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. h-brs.de [h-brs.de]

Step-by-step guide for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine functionalization

An In-Depth Guide to the Functionalization of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: Protocols and Mechanistic Insights for Drug Discovery

Introduction: The Strategic Value of a Privileged Scaffold

In the landscape of modern medicinal chemistry, fluorinated heterocyclic compounds are indispensable tools for crafting next-generation therapeutics. Among these, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine stands out as a highly versatile and strategically important building block. The trifluoromethyl (-CF3) group, a bioisostere of a methyl group, often imparts desirable properties to drug candidates, including increased metabolic stability, enhanced membrane permeability, and improved binding affinity to target proteins by modulating electronic properties.[1] The pyridine core itself is a common motif in pharmaceuticals, and the presence of both an amino group and a chloro substituent provides two orthogonal handles for a wide array of chemical transformations.

This guide offers a comprehensive overview of the key functionalization strategies for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, providing detailed, field-proven protocols for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of each transformation, explaining the rationale behind experimental choices to ensure both reproducibility and a deeper understanding of the chemistry involved.

Core Functionalization Pathways

The reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine can be primarily categorized by transformations targeting its three key reactive sites: the 3-amino group, the 6-chloro substituent, and the pyridine ring itself for cyclocondensation reactions. Each site offers a distinct avenue for molecular elaboration and diversity-oriented synthesis.

Caption: Key functionalization pathways for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

C-Functionalization via Palladium-Catalyzed Cross-Coupling

The chloro-substituent at the 6-position is an excellent handle for palladium-catalyzed cross-coupling reactions, which are among the most powerful tools for constructing C-C and C-N bonds in modern organic synthesis.[2]

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction enables the coupling of the pyridyl chloride with a wide variety of organoboron reagents (boronic acids or esters), providing access to complex biaryl and heteroaryl structures.[3][4] The choice of catalyst, ligand, and base is critical for achieving high yields, especially with electron-deficient heteroaryl chlorides.

Mechanistic Rationale: The catalytic cycle involves three primary steps:

• Oxidative Addition : The Pd(0) catalyst inserts into the carbon-chlorine bond of the pyridine. This is often the rate-limiting step for aryl chlorides.

• Transmetalation : The organic group from the activated boronic acid is transferred to the palladium center. A base is required to activate the boronic acid, forming a more nucleophilic boronate species.[5]

• Reductive Elimination : The two organic partners on the palladium complex couple, forming the new C-C bond and regenerating the active Pd(0) catalyst.[3]

Sources

• 1. nbinno.com [nbinno.com]
• 2. youtube.com [youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Welcome to the technical support guide for the synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges in this synthesis. Our goal is to equip you with the scientific rationale and practical steps needed to improve your reaction yield, enhance product purity, and ensure process reliability.

Introduction: The Importance and Challenges of Synthesis

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a critical building block in the development of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group, a strong electron-withdrawing moiety, and the specific substitution pattern on the pyridine ring, make it a valuable intermediate for creating complex, biologically active molecules.[1] However, the synthesis is not without its challenges. Researchers often face issues with low yields, competing side reactions, and difficult purifications.

The most common synthetic approach involves the selective amination of a di-halogenated precursor, typically 3,6-dichloro-4-(trifluoromethyl)pyridine. This guide focuses on troubleshooting and optimizing this key transformation.

Caption: General synthetic scheme for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Troubleshooting Guide: A Problem-Solving Approach

This section is structured in a question-and-answer format to directly address the specific issues you may encounter during your experiments.

Q1: My overall yield is consistently low. What are the primary factors I should investigate?

A low yield is a common problem that can stem from multiple sources. A systematic approach is crucial for diagnosis.

• Incomplete Reaction: The strong electron-withdrawing effect of the trifluoromethyl group can deactivate the pyridine ring, making nucleophilic substitution challenging.

  • Solution: Monitor the reaction progress using TLC or HPLC. If the starting material is consumed slowly, consider increasing the reaction temperature or extending the reaction time. For reactions in a sealed vessel (autoclave), ensure the pressure is maintained, as this is critical for reactions with volatile reagents like aqueous ammonia.[2]

• Purity of Starting Materials: Impurities in the 3,6-dichloro-4-(trifluoromethyl)pyridine precursor can inhibit the reaction or introduce unwanted byproducts that complicate purification.

  • Solution: Verify the purity of your starting materials using analytical techniques like NMR or GC-MS. If necessary, purify the precursor by recrystallization or column chromatography before starting the amination.

• Suboptimal Reagent Stoichiometry: An incorrect ratio of the aminating agent to the substrate can lead to either incomplete conversion or the formation of multiple products.

  • Solution: Carefully control the equivalents of your ammonia source. While an excess is often required to drive the reaction to completion, a very large excess might promote di-substitution, especially at higher temperatures.

• Workup and Purification Losses: The product may be lost during extraction, filtration, or chromatography.

  • Solution: Ensure the pH is correctly adjusted during aqueous workup to keep your product in the organic phase. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a weak base; neutralizing the reaction mixture carefully before extraction is key.[3] Use a proven solvent system for extraction (e.g., ethyl acetate) and for any subsequent chromatography.

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 6-CHLORO-4-IODOPYRIDIN-3-AMINE synthesis - chemicalbook [chemicalbook.com]

Troubleshooting failed reactions involving 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Welcome to the technical support resource for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common experimental hurdles and ensure the success of your synthetic endeavors involving this versatile building block.

Compound Profile & Core Reactivity

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility stems from the distinct reactivity of its functional groups. Understanding the electronic nature of this molecule is the first step in successful troubleshooting.

• The Pyridine Ring: The pyridine nitrogen, along with the strongly electron-withdrawing trifluoromethyl (-CF3) and chloro (-Cl) groups, renders the aromatic ring significantly electron-deficient. This electronic posture is the primary driver of the molecule's reactivity.

• The C6-Chloride: This position is activated towards both palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). The electron-deficient nature of the ring facilitates the oxidative addition step in cross-coupling cycles and stabilizes the negatively charged Meisenheimer complex intermediate in SNAr.

• The C3-Amine: This primary amine is a nucleophilic center and can participate in a variety of bond-forming reactions, including amidation and N-arylation. Its position adjacent to the powerful -CF3 group can influence its basicity and nucleophilicity.

Property	Value
CAS Number	1211590-44-1[2][3]
Molecular Formula	C₆H₄ClF₃N₂
Molecular Weight	196.56 g/mol [4]
Appearance	Typically an off-white to yellow or brown solid
Primary Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[5][6]

Troubleshooting Failed Reactions: A Diagnostic Approach

This section addresses the most common synthetic challenges encountered when using 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. The questions are formatted to reflect real-world laboratory scenarios.

Scenario 1: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig Amination)

Question: My Buchwald-Hartwig amination reaction to couple a primary/secondary amine at the C6 position is failing. I'm observing only starting material or a complex mixture of byproducts. What's going wrong?

Answer: Failure in this reaction is common and typically points to issues with the catalyst system, reaction conditions, or competing side reactions. Let's diagnose this systematically.

dot graph TD { subgraph "Buchwald-Hartwig Troubleshooting Workflow" A[Start: Low/No Yield] --> B{Check Catalyst System}; B --> C{Is the Pd source active?}; C --> D[Use a reliable precatalyst, e.g., G3/G4 palladacycles.]; B --> E{Is the ligand appropriate for an aryl chloride?}; E --> F[Switch to bulky, electron-rich ligands: XPhos, RuPhos, or tBuBrettPhos.]; A --> G{Review Reaction Conditions}; G --> H{Is the base correct?}; H --> I[Use a strong, non-nucleophilic base: NaOtBu, K₃PO₄, LHMDS.]; G --> J{Are solvent & atmosphere inert?}; J --> K[Ensure solvent is anhydrous & thoroughly degassed. Maintain a strict inert (Ar/N₂) atmosphere.]; A --> L{Consider Side Reactions}; L --> M[Hydrodehalogenation? (Loss of Cl)]; M --> N[Reduce temperature, screen different bases/ligands.]; end

} Caption: A workflow for diagnosing failed Buchwald-Hartwig reactions.

• Catalyst System Inefficiency:

  • The Challenge: Aryl chlorides are notoriously less reactive than bromides or iodides in the crucial oxidative addition step of the catalytic cycle.[7] First-generation catalysts like Pd(PPh₃)₄ are often ineffective.

  • The Solution: Employ modern catalyst systems specifically designed for challenging substrates. This includes using palladium precatalysts (e.g., XPhos Pd G3/G4) or combining a palladium source like Pd₂(dba)₃ with a highly active, sterically hindered, electron-rich phosphine ligand (e.g., XPhos, RuPhos, SPhos). These ligands promote the difficult oxidative addition and facilitate the final reductive elimination step.[8][9]

• Incorrect Base Selection:

  • The Causality: The base's role is to deprotonate the amine nucleophile (or the resulting palladium complex) to generate the active species for coupling.[10] An inappropriate base can be too weak, insoluble, or cause side reactions.

  • The Solution: Use a strong, non-nucleophilic base. Sodium tert-butoxide (NaOtBu) is a common and effective choice. Potassium phosphate (K₃PO₄) is a milder alternative that can sometimes be beneficial. Ensure the base is finely powdered and anhydrous for optimal reactivity.[11] Be aware that strong bases can be incompatible with sensitive functional groups on your coupling partner.[7]

• Oxygen Contamination & Solvent Purity:

  • The Causality: The active Pd(0) catalyst is extremely sensitive to oxygen and will readily oxidize to inactive Pd(II), killing the catalytic cycle. Water in the solvent can hydrolyze reagents and interfere with the base.

  • The Solution: Solvents (typically toluene, dioxane, or THF) must be anhydrous and rigorously degassed.[7] This can be achieved by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes or by several freeze-pump-thaw cycles. The reaction must be run under a strict inert atmosphere from start to finish.

• Competing Hydrodehalogenation:

  • The Problem: A common side reaction is the replacement of the chlorine atom with hydrogen, yielding 4-(trifluoromethyl)pyridin-3-amine. This occurs when β-hydride elimination competes with reductive elimination.[10]

  • The Solution: This side reaction is influenced by the ligand, base, and temperature. Screening different ligands or using a slightly less aggressive base can sometimes mitigate this issue.

Scenario 2: Palladium-Catalyzed C-C Coupling (Suzuki-Miyaura Reaction)

Question: I am attempting a Suzuki coupling with a boronic acid at the C6 position, but I'm only recovering starting material. Alternatively, I see a lot of boronic acid homocoupling byproduct.

Answer: Suzuki coupling failures with this substrate often trace back to catalyst choice, improper activation of the boronic acid, or degradation pathways.

dot graph TD { subgraph "Key Reactive Sites" A("6-Chloro-4-(trifluoromethyl)pyridin-3-amine"); A -- "Pd-Catalyzed Cross-Coupling (Suzuki, Buchwald, etc.)SNAr" --> B(C6-Cl); A -- "Nucleophilic Site(Acylation, Alkylation)" --> C(C3-NH₂); A -- "Strong Electron-Withdrawing Group(Activates C6, Deactivates Ring)" --> D(C4-CF₃); end

} Caption: Reactive centers on the 6-Chloro-4-(trifluoromethyl)pyridin-3-amine molecule.

• Catalyst & Ligand Choice:

  • The Challenge: As with C-N coupling, the inertness of the C-Cl bond is the primary obstacle. Standard catalysts like Pd(PPh₃)₄ may require harsh conditions and still give low yields.[12]

  • The Solution: Use a high-activity catalyst system. Combinations like Pd(OAc)₂ with bulky phosphine ligands (e.g., SPhos, XPhos) or integrated precatalysts are highly recommended.[12][13] For particularly stubborn couplings, specialized ligands developed by Fu and Buchwald have shown excellent efficacy for aryl chlorides.[13]

• Boronic Acid Activation and Stability:

  • The Causality: The Suzuki reaction requires a base to activate the boronic acid, forming a more nucleophilic boronate species that participates in the transmetalation step.[13] Concurrently, boronic acids can undergo protodeboronation (replacement with H) or homocoupling, especially in the presence of oxygen or unreacted Pd(II).[14]

  • The Solution:

    • Base: Use an appropriate base like K₂CO₃ or K₃PO₄, often in an aqueous/organic solvent mixture (e.g., Dioxane/H₂O, Toluene/EtOH/H₂O).[11][15]

    • Degassing: Rigorous degassing of all reagents and solvents is critical to prevent catalyst oxidation which promotes homocoupling.[14]

    • Reagent Quality: Use high-purity boronic acid. If protodeboronation is suspected, consider using a more stable boronate ester, such as a pinacol ester (Bpin).

• Reaction Temperature and Concentration:

  • The Consideration: While high temperatures are often needed to drive the oxidative addition, excessive heat can accelerate catalyst decomposition and side reactions.

  • The Solution: Start with a moderate temperature (e.g., 80-90 °C) and monitor the reaction by TLC or LC-MS. If the reaction is sluggish, the temperature can be increased. Ensure the reaction is not overly dilute, as this can slow down the desired bimolecular catalytic steps.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine? A1: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[6][16] Storage at 2-8°C is often recommended.[17][18] Protect from light and moisture to prevent degradation.

Q2: What solvents are suitable for dissolving this compound for reactions or analysis? A2: It generally shows good solubility in common organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), 1,4-Dioxane, Toluene, and Dimethylformamide (DMF). For purification, solvent systems involving ethyl acetate and hexanes are often employed.

Q3: Are there any known incompatible reagents or conditions to be aware of? A3: Avoid strong oxidizing agents and strong acids, which can react with the amine functionality. As with many electron-deficient pyridines, it may be sensitive to very harsh, nucleophilic bases at high temperatures, which could lead to decomposition or polymerization.

Q4: My purification is challenging, and the compound appears impure by NMR even after chromatography. What could be the issue? A4: This compound can sometimes be challenging to purify to >98% purity by standard silica gel chromatography alone.[19] Consider recrystallization from a suitable solvent system (e.g., ether/hexanes, ethyl acetate/hexanes) after chromatography.[20] If impurities persist, techniques like quantitative NMR (qNMR) can be used to accurately assess purity.[20]

Reference Experimental Protocol: Buchwald-Hartwig Amination

This is a representative protocol and may require optimization for your specific amine.

• Reaction Setup: To a dry Schlenk flask, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 eq), your amine coupling partner (1.2 eq), a suitable palladium precatalyst (e.g., XPhos Pd G3, 0.02 eq), and the corresponding ligand (e.g., XPhos, 0.04 eq).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Base Addition: Under a positive pressure of inert gas, add anhydrous, degassed toluene (to achieve approx. 0.1 M concentration). Then, add sodium tert-butoxide (1.4 eq) as a solid in one portion.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-arylated product.

References

• Reddit User Discussion on Buchwald-Hartwig Amination. (2018). r/chemistry. [Link]

• Google Patents. (2021). WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). 4-Chloro-6-(trifluoromethyl)pyridin-3-amine. National Center for Biotechnology Information. [Link]

• ACS Publications. (2013). 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase. Journal of Medicinal Chemistry. [Link]

• Reddit User Discussion on Suzuki Coupling. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• Organic Syntheses. (n.d.). Procedure for Recrystallization. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Reddit User Discussion on Suzuki Reaction. (2024). Struggling with Suzuki Reaction. r/Chempros. [Link]

• PubMed Central. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. [Link]

• ResearchGate. (2014). ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides. [Link]

• Pharmaffiliates. (n.d.). CAS No : 64068-00-4 | Product Name : 6-Chloro-4-methylpyridazin-3-amine. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Kashani, S. K., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1211590-44-1|6-Chloro-4-(trifluoromethyl)pyridin-3-amine|BLD Pharm [bldpharm.com]
• 3. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine,1211590-44-1-Amadis Chemical [amadischem.com]
• 4. 4-Chloro-6-(trifluoromethyl)pyridin-3-amine | C6H4ClF3N2 | CID 49757950 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine | C6H4ClF3N2 | CID 13986817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. reddit.com [reddit.com]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. reddit.com [reddit.com]
• 12. reddit.com [reddit.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. Yoneda Labs [yonedalabs.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. echemi.com [echemi.com]
• 17. pharmaffiliates.com [pharmaffiliates.com]
• 18. 6-chloro-4-(prop-1-en-2-yl)pyridazin-3-amine [chemshuttle.com]
• 19. WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814 - Google Patents [patents.google.com]
• 20. Organic Syntheses Procedure [orgsyn.org]

Stability and degradation issues of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Welcome to the technical support center for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios encountered during the handling, storage, and application of this versatile building block.

Frequently Asked Questions (FAQs)

Handling and Storage

Q1: What are the recommended storage conditions for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine to ensure its long-term stability?

A1: To maintain the integrity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] For long-term storage, maintaining the compound at 2-8°C under an inert atmosphere (e.g., argon or nitrogen) is recommended to minimize degradation.[3][4] It is crucial to protect the compound from moisture and light, which can accelerate degradation.

Q2: What personal protective equipment (PPE) should be used when handling this compound?

A2: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is classified as harmful if swallowed, in contact with skin, or if inhaled. It can also cause skin and serious eye irritation.[5] Therefore, appropriate PPE is mandatory. This includes:

• Eye/Face Protection: Safety glasses with side-shields or goggles.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust or aerosols are generated, a NIOSH-approved respirator is recommended.

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety information.

Stability and Degradation

Q3: What are the likely degradation pathways for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine under common laboratory conditions?

A3: While specific degradation studies on 6-Chloro-4-(trifluoromethyl)pyridin-3-amine are not extensively published, we can infer potential degradation pathways based on the reactivity of the aminopyridine scaffold and the influence of its substituents. The primary routes of degradation are likely to be oxidation and hydrolysis.

• Oxidation: The amino group and the pyridine nitrogen are susceptible to oxidation, especially in the presence of oxidizing agents or upon prolonged exposure to air and light. This can lead to the formation of N-oxides and nitro derivatives. Studies on similar aminopyridines have shown that the amino group can be oxidized to a hydroxylamine or nitro group.

• Hydrolysis: The chloro group on the pyridine ring can be susceptible to nucleophilic substitution by water, particularly at elevated temperatures or non-neutral pH. This would result in the formation of the corresponding pyridin-6-ol derivative. The electron-withdrawing trifluoromethyl group can influence the rate of this substitution.

• Photodegradation: Exposure to UV light may promote the formation of radical species, leading to a complex mixture of degradation products.

Q4: I am observing an unknown impurity in my reaction mixture that contains 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. What could it be?

A4: An unknown impurity could arise from several sources, including the starting material, side reactions, or degradation. Based on the likely degradation pathways, potential impurities to consider are:

• 6-Hydroxy-4-(trifluoromethyl)pyridin-3-amine: Formed via hydrolysis of the chloro group.

• 6-Chloro-4-(trifluoromethyl)pyridin-3-amine-N-oxide: Formed via oxidation of the pyridine nitrogen.

• Unreacted starting materials or reagents from the synthesis of the compound.

It is recommended to use analytical techniques such as LC-MS to determine the mass of the impurity, which can provide valuable clues to its structure.

Troubleshooting Guides

Troubleshooting Purity and Analytical Issues

Problem: My purity analysis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine by HPLC shows multiple peaks, but the material is supposed to be >97% pure.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
On-column Degradation	The compound may be degrading on the HPLC column. Try using a different column stationary phase or modifying the mobile phase composition and pH.
Inappropriate Analytical Method	The chosen HPLC method may not be suitable for this compound. Ensure the mobile phase is compatible and that the detection wavelength is appropriate for the analyte. A gradient elution may be necessary to resolve all impurities.
Degradation in Solution	The compound may be unstable in the solvent used for sample preparation. Prepare samples fresh and analyze them immediately. Consider using a non-protic solvent if hydrolysis is suspected.
Contamination	The sample may be contaminated. Ensure all glassware is clean and that the solvents used are of high purity.

Experimental Protocol: Purity Assessment by HPLC

• Objective: To determine the purity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine using reverse-phase HPLC with UV detection.

• Instrumentation: HPLC system with a UV detector.

• Method:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 15 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A and B to a concentration of approximately 0.5 mg/mL.

Troubleshooting Unexpected Reaction Outcomes

Problem: A nucleophilic substitution reaction on the chloro group is giving a low yield.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Steric Hindrance	The trifluoromethyl group may sterically hinder the approach of the nucleophile. Consider using a less bulky nucleophile or a catalyst that can facilitate the reaction.
Insufficient Activation	The pyridine ring may not be sufficiently activated for nucleophilic aromatic substitution. The reaction may require higher temperatures, a stronger nucleophile, or the use of a suitable catalyst (e.g., a palladium catalyst for cross-coupling reactions).
Side Reactions	The nucleophile may be reacting with other parts of the molecule, or the starting material may be undergoing degradation under the reaction conditions. Analyze the crude reaction mixture by LC-MS to identify potential side products.
Poor Solubility	The compound may have poor solubility in the chosen reaction solvent. Screen different solvents to find one in which all reactants are sufficiently soluble.

Visualizations

Caption: Potential degradation pathways of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Caption: Workflow for the purity assessment of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

References

• PubChem. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. Available from: [Link]

• PubMed. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Substituted aminopyridines as potent and selective phosphodiesterase-4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 34486-23-2|6-Chloro-4-(trifluoromethyl)pyridin-2-amine|BLD Pharm [bldpharm.com]
• 5. Stability studies of ionised and non-ionised 3,4-diaminopyridine: hypothesis of degradation pathways and chemical structure of degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Welcome to the technical support center for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common purification challenges associated with this versatile building block. The presence of the electron-withdrawing trifluoromethyl group and the reactive amine and chloro functionalities can introduce complexities in achieving high purity. This resource provides troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

I. Understanding the Molecule: Key Physicochemical Properties

Before diving into troubleshooting, it's crucial to understand the inherent properties of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine that influence its purification. The trifluoromethyl group is strongly electron-withdrawing, which significantly impacts the electron density of the pyridine ring, making it susceptible to nucleophilic attack.[1] The basicity of the amino group is also reduced compared to a non-fluorinated analogue.

Table 1: Predicted Physicochemical Properties of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Property	Value	Source
Molecular Weight	196.56 g/mol
XLogP3	2.4
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3 (N atoms, F atoms)

Note: Experimental data for this specific isomer is limited. These values are based on computational models for a closely related isomer and should be used as a general guide.

II. Troubleshooting Guide: Common Purification Issues

This section addresses common problems encountered during the purification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in a question-and-answer format.

Question 1: My crude product is a dark oil or a sticky solid, and I'm struggling to crystallize it. What should I do?

Answer:

This is a frequent challenge with many aromatic amines. The presence of colored impurities or residual solvents can inhibit crystallization. Here's a systematic approach to tackle this:

Step 1: Initial Purification by Liquid-Liquid Extraction.

Before attempting crystallization, perform an aqueous workup to remove inorganic salts and highly polar impurities.

• Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane.

• Wash the organic layer sequentially with a mild base (e.g., saturated sodium bicarbonate solution) to remove any acidic impurities, followed by water, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Causality: The mild basic wash is crucial. Acidic impurities, often carried over from the synthesis, can form salts with the amine, leading to an oily consistency.

Step 2: Attempt Recrystallization from a Two-Solvent System.

If a single solvent for recrystallization is not effective, a two-solvent system often yields better results.

• Dissolve the crude material in a minimal amount of a "good" solvent in which it is highly soluble (e.g., ethyl acetate, acetone, or methanol) at an elevated temperature.

• Slowly add a "poor" solvent in which the compound is sparingly soluble (e.g., hexanes, heptane, or water) dropwise until the solution becomes slightly turbid.

• Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath or refrigerator.

Table 2: Suggested Solvent Systems for Recrystallization

Good Solvent	Poor Solvent	Rationale
Ethyl Acetate	Hexanes/Heptane	A common and effective system for moderately polar compounds.
Methanol/Ethanol	Water	Useful if the compound has some water solubility, but be cautious of "oiling out".[2]
Dichloromethane	Hexanes/Heptane	Good for less polar impurities.

Expert Tip: If the product "oils out" instead of crystallizing, try redissolving the oil in a slightly larger volume of the hot "good" solvent and cooling even more slowly. Seeding with a previously obtained pure crystal can also be beneficial.

Question 2: I'm seeing multiple spots on my TLC after purification. How can I identify the impurities and improve my column chromatography?

Answer:

Multiple spots on TLC indicate the presence of impurities. Identifying the nature of these impurities is key to optimizing your purification strategy.

Potential Impurities and Their Identification:

• Starting Materials: Unreacted precursors from the synthesis. These can often be identified by running a co-spot TLC with the authentic starting materials.

• Isomeric Impurities: Formation of other isomers of the desired product. These can be difficult to separate and may require careful optimization of chromatographic conditions.

• Dehalogenated Product: Loss of the chlorine atom. This can sometimes occur during reductive steps in the synthesis.

• Hydrolysis Product: Replacement of the chloro group with a hydroxyl group. This is more likely if the compound is exposed to strong basic conditions at elevated temperatures. The pyridine ring is activated towards nucleophilic substitution by the trifluoromethyl group.[1]

Optimizing Column Chromatography:

A standard mobile phase for purifying similar compounds is a gradient of ethyl acetate in a non-polar solvent like hexanes or petroleum ether.

Experimental Protocol: Flash Column Chromatography

• Slurry Loading: For best results, pre-adsorb your crude material onto a small amount of silica gel. Dissolve the compound in a minimal amount of a solvent in which it is very soluble (e.g., dichloromethane or ethyl acetate), add silica gel, and then evaporate the solvent to obtain a dry, free-flowing powder.

• Column Packing: Pack a glass column with silica gel using your initial mobile phase (e.g., 5% ethyl acetate in hexanes).

• Loading: Carefully add the silica-adsorbed sample to the top of the column.

• Elution: Start with a low polarity mobile phase and gradually increase the polarity. A typical gradient might be from 5% to 30% ethyl acetate in hexanes. Collect fractions and monitor by TLC.

Troubleshooting Your Chromatography:

• Poor Separation: If impurities are co-eluting with your product, try using a shallower gradient (e.g., increasing the ethyl acetate percentage by 1-2% at a time). Using a different solvent system, such as dichloromethane/methanol, might also improve separation.

• Streaking on TLC/Column: This can indicate that the compound is too polar for the chosen solvent system or that it is interacting strongly with the silica gel. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can help to reduce streaking for amines.

III. Frequently Asked Questions (FAQs)

Q1: What is the recommended method for storing 6-Chloro-4-(trifluoromethyl)pyridin-3-amine?

For long-term storage, it is recommended to store the compound at 2-8°C in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[3] This helps to prevent degradation from moisture and atmospheric oxygen.

Q2: Is 6-Chloro-4-(trifluoromethyl)pyridin-3-amine stable to acidic and basic conditions?

• Acidic Conditions: The amino group can be protonated to form a pyridinium salt. Strong acidic conditions should be avoided if the salt form is not desired.

• Basic Conditions: The electron-withdrawing trifluoromethyl group makes the pyridine ring susceptible to nucleophilic aromatic substitution.[1] Strong bases, especially at elevated temperatures, could potentially lead to hydrolysis of the chloro group. Mild bases like sodium bicarbonate or triethylamine are generally safer for workups and chromatography.

Q3: My purified product is slightly colored. How can I decolorize it?

A small amount of activated charcoal can be used to remove colored impurities.

• Dissolve the compound in a suitable solvent.

• Add a small amount of activated charcoal (typically 1-5% by weight).

• Heat the mixture gently for a short period.

• Filter the hot solution through a pad of celite to remove the charcoal.

• Proceed with crystallization or solvent removal.

Caution: Using too much charcoal can lead to a significant loss of your product due to adsorption.

IV. Visualization of Troubleshooting Logic

The following diagram illustrates a decision-making workflow for troubleshooting the purification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Caption: A decision tree for troubleshooting the purification of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

V. References

• Ishikawa, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(3), 251–260. [Link]

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• CN103709045A - Preparation method of 4-chlorine-3-trifluoromethyl aniline hydrochloride. (n.d.). Google Patents. Retrieved from

Sources

• 1. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103709045A - Preparation method of 4-chlorine-3-trifluoromethyl aniline hydrochloride - Google Patents [patents.google.com]
• 3. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine,1211590-44-1-Amadis Chemical [amadischem.com]

Technical Support Center: Scale-up Considerations for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Production

Welcome to the technical support center for the production of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up the synthesis of this important chemical intermediate. Here, we address common challenges and provide practical, experience-driven solutions in a question-and-answer format.

I. Synthesis Strategy and Common Challenges

The synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine typically involves the amination of a di- or tri-substituted pyridine precursor. A common route is the selective amination of 2,6-dichloro-4-(trifluoromethyl)pyridine. While effective at a lab scale, scaling up this process introduces several challenges that can impact yield, purity, and safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and their scale-up suitability?

A1: The most prevalent methods are Palladium-catalyzed Buchwald-Hartwig amination and Nucleophilic Aromatic Substitution (SNAr).

• Buchwald-Hartwig Amination: This is a versatile and widely used method for forming C-N bonds.[1] It employs a palladium catalyst and a phosphine ligand, which allows for a broad substrate scope under relatively mild conditions.[2][3] For scale-up, the cost of the palladium catalyst and ligand, as well as the need for their removal from the final product, are significant considerations.

• Nucleophilic Aromatic Substitution (SNAr): This catalyst-free approach typically requires elevated temperatures and is most effective with highly activated substrates.[4] While avoiding the cost of a catalyst, the often harsh reaction conditions can lead to side reactions and impurities that complicate purification on a larger scale.

Q2: Why is achieving mono-amination challenging when starting from 2,6-dichloro-4-(trifluoromethyl)pyridine?

A2: The starting material, 2,6-dichloro-4-(trifluoromethyl)pyridine, possesses two reactive chlorine atoms. After the initial amination at one of these positions, the newly introduced amino group, being an electron-donating group, can activate the pyridine ring. This activation may make the second substitution reaction proceed at a comparable or even faster rate than the first, leading to the formation of the di-aminated byproduct.[4] Precise control over stoichiometry, reaction temperature, and reaction time is therefore critical to maximize the yield of the desired mono-aminated product.[4]

Q3: What are the most common impurities encountered during scale-up?

A3: Besides the di-aminated product, other significant impurities can include:

• Hydrodehalogenation products: The replacement of a chlorine atom with hydrogen. This is a known side reaction in palladium-catalyzed couplings.[5]

• Starting material: Incomplete conversion will leave unreacted 2,6-dichloro-4-(trifluoromethyl)pyridine.

• Isomeric products: Depending on the precise starting material and reaction conditions, amination at other positions on the pyridine ring, though less common, can occur.

• Solvent-related byproducts: If using protic solvents like alcohols in SNAr, solvolysis can lead to the formation of alkoxy-substituted pyridines.[4]

II. Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the scale-up of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine synthesis.

Problem 1: Low Yield of the Desired Mono-aminated Product

Possible Cause	Troubleshooting Steps & Explanation
Suboptimal Reaction Conditions	Optimize Temperature: For Buchwald-Hartwig reactions, pyridine substrates often require higher temperatures (80-110 °C) to facilitate the reaction.[5] However, excessively high temperatures can promote side reactions. A careful optimization study is recommended. Adjust Stoichiometry: A slight excess of the amine source can drive the reaction to completion, but a large excess will favor di-amination. Start with a 1:1 to 1:1.2 ratio of the pyridine to the amine.
Catalyst Inactivity (Buchwald-Hartwig)	Ligand Selection: The choice of phosphine ligand is crucial. Bulky, electron-rich ligands often perform better for heteroaromatic substrates.[4] Consider ligands like Xantphos or Josiphos.[3] Use a Pre-catalyst: Air-stable palladium pre-catalysts can provide more consistent results than generating the active Pd(0) species in situ.[5]
Poor Solvent Choice	Select Appropriate Solvent: Toluene and dioxane are common choices for Buchwald-Hartwig aminations.[5] For SNAr, polar aprotic solvents like DMF or DMSO are typically used. Ensure the solvent is anhydrous to prevent side reactions.[4]

Problem 2: High Levels of Di-aminated Byproduct

Possible Cause	Troubleshooting Steps & Explanation
Excessive Amine Reagent	Control Stoichiometry: Carefully control the molar ratio of the amine. Use no more than a slight excess (e.g., 1.05 equivalents).
Prolonged Reaction Time	Monitor Reaction Progress: Closely monitor the reaction by HPLC or GC. Quench the reaction as soon as the consumption of the starting material plateaus to prevent the accumulation of the di-aminated product.
High Reaction Temperature	Lower the Temperature: A lower reaction temperature will slow down both the desired reaction and the formation of the di-aminated byproduct. A temperature optimization study is crucial to find the best balance between reaction rate and selectivity.

Problem 3: Significant Formation of Hydrodehalogenation Byproduct

Possible Cause	Troubleshooting Steps & Explanation
Side Reaction in Catalytic Cycle	Ligand Choice: Employing bulky, electron-rich ligands can accelerate the desired reductive elimination step in the Buchwald-Hartwig cycle, outcompeting the β-hydride elimination that leads to hydrodehalogenation.[5] Amine Type: Primary amines are more prone to this side reaction than secondary amines.[5] If the synthesis allows, using a secondary amine as a surrogate that is later deprotected can be a viable strategy.
Presence of Water	Ensure Anhydrous Conditions: Water can be a source of protons for the hydrodehalogenation pathway. Ensure all reagents and solvents are thoroughly dried before use.

Problem 4: Difficult Purification

Possible Cause	Troubleshooting Steps & Explanation
Similar Polarity of Products	Chromatography Optimization: Develop a robust column chromatography method. Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) and gradients to achieve better separation. Crystallization: If the product is a solid, explore recrystallization from various solvents to selectively crystallize the desired product, leaving impurities in the mother liquor.
Residual Palladium Catalyst	Filtration through Celite/Silica: After the reaction, filtering the mixture through a pad of Celite or silica gel can help remove a significant portion of the palladium catalyst. Activated Carbon Treatment: Stirring the crude product solution with activated carbon can also be effective for removing residual palladium.

III. Safety Considerations

The scale-up of any chemical process requires a thorough evaluation of the associated hazards.

Hazard	Mitigation Strategy
Toxicity of Reagents and Products	The starting materials and the final product, being halogenated and trifluoromethylated pyridines, are likely to be harmful if swallowed, inhaled, or in contact with skin.[6][7][8][9][10][11] Always handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[11][12][13]
Flammability	Some trifluoromethylated pyridines are flammable liquids.[6] Keep away from heat, sparks, and open flames.[9]
Hazardous Decomposition Products	Upon combustion, these compounds can release toxic fumes such as hydrogen chloride, hydrogen fluoride, and oxides of nitrogen and carbon.[8][9][14]
Exothermic Reactions	The amination reaction can be exothermic. When scaling up, add reagents slowly and monitor the internal temperature of the reactor. Ensure adequate cooling capacity is available.

IV. Experimental Workflow & Visualization

General Experimental Protocol for Buchwald-Hartwig Amination (Starting Point)

This protocol is a general guideline and should be optimized for your specific needs.

Materials:

• 2,6-dichloro-4-(trifluoromethyl)pyridine

• Amine source (e.g., ammonia surrogate like benzophenone imine, or the desired amine)

• Palladium pre-catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos)

• Base (e.g., NaOtBu, K₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane)

Procedure:

• In an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the palladium pre-catalyst, phosphine ligand, and base.

• Add the anhydrous solvent and stir the mixture for a few minutes.

• Add the 2,6-dichloro-4-(trifluoromethyl)pyridine and the amine source.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble materials.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Workflow Diagrams

Caption: Buchwald-Hartwig Amination Workflow.

Caption: Troubleshooting Decision Tree.

V. References

• BenchChem. (2025). Synthesis of 5-(Benzyloxy)pyridin-3-amine via Buchwald-Hartwig Amination. Retrieved from

• National Institutes of Health. (n.d.). Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. Retrieved from

• Jubilant Ingrevia Limited. (n.d.). 2-Fluoro-6-(trifluoromethyl) pyridine Safety Data Sheet. Retrieved from

• PubChem. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine. Retrieved from

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,3-Dichloro-5-(Trifluoromethyl)pyridine, 97%. Retrieved from

• Jubilant Ingrevia. (2024). 2,3-Dichloro-5-(trifluoromethyl)pyridine Safety Data Sheet. Retrieved from

• Jubilant Ingrevia. (2012). 2-chloro-5-trifluoromethylpyridine Safety Data Sheet. Retrieved from

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from

• BenchChem. (2025). Technical Support Center: Buchwald-Hartwig Amination of Substituted Pyridines. Retrieved from

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• Echemi. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine Safety Data Sheets. Retrieved from

• BenchChem. (2025). Technical Support Center: Amination of 2,6-dichloro-4-phenylpyridine. Retrieved from

• TCI AMERICA. (2025). 2-Chloro-6-(trifluoromethyl)pyridin-3-amine - SAFETY DATA SHEET. Retrieved from

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Refining reaction parameters for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

<-2> ## Technical Support Center: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

Welcome to the technical support guide for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS No. 1211590-44-1). This document is intended for researchers, chemists, and drug development professionals utilizing this versatile building block in their synthetic endeavors. The trifluoromethyl group and the chloro- and amino-substituents create a unique electronic and steric environment, making this reagent highly valuable but also presenting specific challenges.[1][2] This guide provides in-depth, field-proven insights into refining reaction parameters, troubleshooting common issues, and ensuring the success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the handling, stability, and general reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Q1: How should I store and handle this compound? A1: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine should be stored in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation.[3] Many substituted amines, especially on electron-deficient rings, can be sensitive to light, air, and moisture. For long-term storage, refrigeration at 2-8°C is recommended.[3][4] Always handle the solid in a well-ventilated fume hood or glovebox, using appropriate personal protective equipment (PPE), as compounds of this class can be harmful if inhaled or in contact with skin.[5]

Q2: What are the key reactivity sites on this molecule? A2: The molecule has three primary sites for synthetic modification:

• The Amino Group (-NH₂): This is a primary nucleophile and can undergo diazotization to form a diazonium salt, which is a versatile intermediate for Sandmeyer-type reactions.[6][7][8] It can also be acylated or alkylated.

• The Chloro Group (-Cl): This is the primary site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination. The electron-withdrawing nature of the pyridine nitrogen and the trifluoromethyl group makes the C-Cl bond susceptible to oxidative addition by a Pd(0) catalyst.[9][10]

• The Pyridine Ring: The pyridine ring itself can potentially undergo nucleophilic aromatic substitution (SNAr), though the chlorine is generally the most reactive site for displacement.

Q3: Why is my cross-coupling reaction with this substrate failing or giving low yields? A3: This is a common and multifaceted issue. The pyridine nitrogen can coordinate to the palladium catalyst, inhibiting its activity.[11] Furthermore, the electron-deficient nature of the pyridine ring, while activating the C-Cl bond, can also create challenges.[12] Success often hinges on the careful selection of the ligand, base, and solvent, and the rigorous exclusion of oxygen and water.[11][13][14] Detailed troubleshooting for specific coupling reactions is provided in the sections below.

Part 2: Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the most common application for this substrate. Low conversion, side product formation, and catalyst deactivation are frequent hurdles.

Scenario 1: Suzuki-Miyaura Coupling

Issue: Low or no conversion of 6-chloro-4-(trifluoromethyl)pyridin-3-amine with an arylboronic acid.

This is often due to a combination of factors related to the challenging nature of electron-deficient heterocyclic halides.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Suzuki-Miyaura coupling.

Detailed Causality and Solutions:

Problem Area	Underlying Cause	Recommended Solution & Rationale
Reagent Quality	Protodeboronation: The C-B bond of the boronic acid is cleaved by trace water, removing it from the catalytic cycle.[11]	Use anhydrous reagents and solvents. Ensure the base is finely ground and dried.[11] Consider using a more stable boronate ester (e.g., pinacol ester) instead of the boronic acid.
Inert Atmosphere	Catalyst Oxidation: The active Pd(0) catalyst is readily oxidized to inactive Pd(II) by oxygen.[13] This is a primary cause of reaction failure.	Rigorously degas all solvents and reagents. Use techniques like freeze-pump-thaw cycles or sparging with argon for at least 30 minutes. Maintain a positive pressure of inert gas throughout the reaction.[13]
Catalyst System	Ligand Inadequacy: Standard ligands like PPh₃ are often ineffective for electron-deficient chloropyridines.[11] They do not sufficiently promote the rate-limiting oxidative addition step.	Switch to bulky, electron-rich biarylphosphine ligands. Ligands like SPhos, XPhos, or RuPhos are designed to accelerate oxidative addition and stabilize the catalytic species, making them ideal for challenging C-Cl bond activation.[9][11]
Base Selection	Insufficient Basicity: The base is crucial for the transmetalation step. Weak bases (e.g., Na₂CO₃) may not be strong enough to facilitate the transfer of the organic group from boron to palladium.	Use a stronger base. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often more effective for these challenging couplings.[11] The choice of base can be critical and screening is recommended.

Scenario 2: Buchwald-Hartwig Amination

Issue: You are attempting to couple a primary or secondary amine with 6-chloro-4-(trifluoromethyl)pyridin-3-amine and observe low conversion or significant hydrodehalogenation (C-Cl bond is replaced by C-H).

Detailed Causality and Solutions:

Problem Area	Underlying Cause	Recommended Solution & Rationale
Catalyst System	Slow Oxidative Addition: The C-Cl bond is the least reactive of the aryl halides for oxidative addition, which is often the rate-limiting step.[9]	Use a highly active catalyst system. Modern palladacycle precatalysts (e.g., G3/G4 precatalysts) in combination with bulky biarylphosphine ligands (e.g., BrettPhos, RuPhos) are essential for activating C-Cl bonds efficiently.[9] Increasing catalyst loading to 2-5 mol% may be necessary.[9]
Base Selection	Incorrect Base Strength: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common and effective choice.[9] Weaker bases often lead to incomplete reactions.	Use NaOtBu or LHMDS. If the substrate is sensitive to NaOtBu, a weaker base like K₃PO₄ can be tried, but this will likely require a more active ligand and higher reaction temperatures.[9]
Side Reactions	Hydrodehalogenation: This side reaction becomes competitive if the reductive elimination of the desired C-N bond is slow. It can be promoted by trace moisture or certain amine/base combinations.	Ensure strictly anhydrous conditions. Use a highly active ligand that promotes rapid reductive elimination, outcompeting the hydrodehalogenation pathway. Screening ligands is often necessary.
Reaction Temperature	Insufficient Energy: Activation of the C-Cl bond requires significant thermal energy.[9]	Increase the reaction temperature. Reactions involving chloropyridines often require temperatures in the range of 90-120 °C.[9] Solvents like toluene or dioxane are suitable for these temperatures.[9]

Part 3: Troubleshooting Guide: Sandmeyer-Type Reactions

The amino group at the C3 position can be converted to a diazonium salt, which can then be displaced by various nucleophiles (e.g., -Cl, -Br, -CN) in the presence of a copper(I) salt.[7][8]

Issue: Low yield or decomposition during the diazotization or displacement step.

Caption: Key checkpoints for Sandmeyer reaction troubleshooting.

Detailed Causality and Solutions:

• Diazotization Step (Formation of Ar-N₂⁺):

  • Cause of Failure: Aryl diazonium salts are thermally unstable. If the temperature rises above 5-10 °C, the salt will prematurely decompose, often violently, leading to a complex mixture of byproducts.[15]

  • Solution: Maintain a strict temperature of 0-5 °C during the addition of sodium nitrite (NaNO₂). The NaNO₂ solution should be added slowly and portion-wise to the acidic solution of the amine to control the exotherm.

• Displacement Step (Reaction with CuX):

  • Cause of Failure: The copper(I) salt is the catalyst for the single-electron transfer mechanism that initiates the displacement. If the copper salt is oxidized to Cu(II) or is of poor quality, the reaction will be sluggish or fail.[6][7]

  • Solution: Use high-purity, freshly purchased or prepared copper(I) halide (CuCl, CuBr) or copper(I) cyanide (CuCN). Ensure the diazonium salt solution is added to the copper catalyst solution, not the other way around. The reaction often requires gentle heating (e.g., 50-70 °C) to facilitate the displacement and controlled evolution of N₂ gas.[6]

Part 4: Exemplary Experimental Protocols

These protocols are provided as a starting point and should be optimized for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling

This protocol is a representative procedure and assumes the use of a generic arylboronic acid.

• To a flame-dried Schlenk flask, add 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv), the arylboronic acid (1.5 equiv), and finely ground potassium phosphate (K₃PO₄, 3.0 equiv).

• Add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 equiv) and the ligand (e.g., XPhos, 0.04 equiv).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous, degassed 1,4-dioxane (0.1 M concentration relative to the limiting reagent) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Sandmeyer Chlorination

This protocol outlines the conversion of the amino group to a chloro group.

• Diazotization: In a flask equipped with a stirrer and thermometer, dissolve 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv) in 6M hydrochloric acid. Cool the solution to 0 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂, 1.1 equiv) dropwise, ensuring the internal temperature does not exceed 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Displacement: In a separate flask, dissolve copper(I) chloride (CuCl, 1.2 equiv) in concentrated hydrochloric acid and heat to 60 °C.

• Slowly add the cold diazonium salt solution to the hot CuCl solution. Vigorous nitrogen gas evolution will be observed.

• After the addition is complete, maintain the temperature at 60-70 °C for 1 hour, then cool to room temperature.

• Extract the product with a suitable organic solvent (e.g., dichloromethane), wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by distillation or chromatography.

References

• Benchchem. Technical Support Center: Troubleshooting Suzuki Coupling for 3-Methyl-4-(pyridin-4-yl)aniline Synthesis. Accessed January 20, 2026.
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• Benchchem. Technical Support Center: Buchwald-Hartwig Amination with Chloropyridines. Accessed January 20, 2026.
• Wikipedia.
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• Google Patents. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-. Accessed January 20, 2026.
• NIH PMC. Recent trends in the chemistry of Sandmeyer reaction: a review. Accessed January 20, 2026.
• Reddit. Suzuki coupling help : r/chemistry. Accessed January 20, 2026.
• ACS Publications. Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides | Journal of Agricultural and Food Chemistry. Accessed January 20, 2026.
• ResearchGate. Purification of 2-chloro-5-(trifluoromethyl)
• Wikipedia. Sandmeyer reaction. Accessed January 20, 2026.
• Google Patents. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine. Accessed January 20, 2026.
• BYJU'S. Sandmeyer Reaction Mechanism. Accessed January 20, 2026.
• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Accessed January 20, 2026.
• PubMed Central. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. Accessed January 20, 2026.
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• RSC Publishing. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Accessed January 20, 2026.
• YouTube. Reaction of Amines, Diazonium salts (Sandmeyer Reaction) and more #chemistry #45. Accessed January 20, 2026.
• Master Organic Chemistry. Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Accessed January 20, 2026.
• ACS GCI Pharmaceutical Roundtable.
• Sigma-Aldrich. 6-Chloro-4-fluoropyridin-3-amine | 1256811-74-1. Accessed January 20, 2026.
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• ResearchGate. Palladium‐Catalysed Cross‐Coupling and Related Processes: Some Interesting Observations That Have Been Exploited in Synthetic Chemistry | Request PDF. Accessed January 20, 2026.
• buchwaldgroup.com. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Accessed January 20, 2026.
• PubMed Central. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Accessed January 20, 2026.
• Google Patents. WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814. Accessed January 20, 2026.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Accessed January 20, 2026.
• ACS Publications. 4-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-N-(4-methoxypyridin-2-yl)piperazine-1-carbothioamide (ML267), a Potent Inhibitor of Bacterial Phosphopantetheinyl Transferase That Attenuates Secondary Metabolism and Thwarts Bacterial Growth | Journal of Medicinal Chemistry. Accessed January 20, 2026.
• BLDpharm. 1211590-44-1|6-Chloro-4-(trifluoromethyl)pyridin-3-amine. Accessed January 20, 2026.
• Amadis Chemical. 6-Chloro-4-(trifluoromethyl)pyridin-3-amine,1211590-44-1. Accessed January 20, 2026.
• PubChem. 6-Chloro-4-(trifluoromethyl)pyridin-2-amine | C6H4ClF3N2 | CID 13986817. Accessed January 20, 2026.
• ChemShuttle. 6-chloro-4-(prop-1-en-2-yl)pyridazin-3-amine. Accessed January 20, 2026.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Biological Activity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Derivatives

Welcome to a comprehensive guide designed for researchers, medicinal chemists, and drug development professionals. The pyridine scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous FDA-approved drugs.[1] Its derivatives are particularly prominent in oncology, with many acting as potent kinase inhibitors.[2][3] This guide focuses on a specific, promising scaffold: 6-Chloro-4-(trifluoromethyl)pyridin-3-amine . The inclusion of a trifluoromethyl group can enhance metabolic stability and binding affinity, while the chloro-substituent offers a versatile handle for synthetic elaboration, making this a privileged starting point for inhibitor design.[4][5]

This document is not a rigid protocol but a strategic workflow. We will navigate the essential stages of validating the biological activity of a hypothetical series of derivatives (termed Derivative A, B, and C ) derived from this core structure. Our objective is to build a robust, data-driven comparison, moving logically from direct enzyme inhibition to cellular activity and finally to the mechanism of action.

The Strategic Validation Workflow

A successful validation campaign follows a tiered approach. We begin with high-throughput biochemical assays to identify direct target engagement, followed by cell-based assays to confirm activity in a more biologically relevant context, and conclude with mechanistic studies to understand the "how" and "why" of a compound's effect. This funneling strategy ensures that resources are focused on the most promising candidates.

Caption: A tiered workflow for validating novel kinase inhibitors.

Part 1: Primary Screening — Direct Target Inhibition with In Vitro Kinase Assays

Expertise & Causality: Before assessing a compound's effect on whole cells, we must first confirm it directly interacts with its intended molecular targets. An in vitro kinase assay isolates the enzyme, substrate, and inhibitor, removing the complexities of cell membranes, off-target effects, and metabolism. This provides a clean, quantitative measure of potency, the half-maximal inhibitory concentration (IC50).[6] We will evaluate our hypothetical derivatives against a panel of well-known oncogenic kinases often targeted by pyridine-based inhibitors: VEGFR-2, EGFR, and BRAF.[7][8][9]

Protocol: VEGFR-2 In Vitro Kinase Assay (Luminescence-Based)

This protocol is adapted from commercially available kits, such as the VEGFR2 (KDR) Kinase Assay Kit, which measures the amount of ATP remaining after a kinase reaction.[10][11][12] A decrease in signal indicates higher kinase activity, and therefore, potent inhibitors will result in a higher luminescent signal.

Materials:

• Recombinant Human VEGFR-2 (GST-tagged)[13]

• 5x Kinase Buffer

• ATP (500 µM)

• PTK Substrate (Poly (Glu:Tyr, 4:1))[10]

• Kinase-Glo® MAX Reagent

• Test Derivatives (Stock in 100% DMSO)

• White, opaque 96-well plates

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare 1x Kinase Buffer by diluting the 5x stock with sterile deionized water. This buffer is optimized for kinase stability and activity.

  • Prepare serial dilutions of Derivatives A, B, and C in 1x Kinase Buffer. It is critical to maintain a constant, low percentage of DMSO (e.g., <1%) across all wells to avoid solvent-induced artifacts.[10]

• Master Mixture Preparation:

  • For each 25 µL reaction, prepare a master mix containing 6 µL of 5x Kinase Buffer, 1 µL of 500 µM ATP, 1 µL of PTK substrate, and 17 µL of water.[13] Preparing a master mix for all wells ensures consistency and reduces pipetting errors.

• Plate Setup:

  • Test Wells: Add 25 µL of the master mixture and 5 µL of the diluted derivative solutions.

  • Positive Control (No Inhibitor): Add 25 µL of master mixture and 5 µL of 1x Kinase Buffer containing the same DMSO concentration as the test wells. This represents 100% enzyme activity.

  • Blank (No Enzyme): Add 25 µL of master mixture and 5 µL of 1x Kinase Buffer. Later, add 20 µL of 1x Kinase Buffer instead of the enzyme. This measures background signal.

• Enzyme Addition & Incubation:

  • Dilute the recombinant VEGFR-2 enzyme to the recommended concentration (e.g., 1 ng/µL) in 1x Kinase Buffer.[10]

  • Initiate the kinase reaction by adding 20 µL of the diluted enzyme to the "Test Wells" and "Positive Control" wells.

  • Mix the plate gently and incubate at 30°C for 45 minutes.[13] This allows for sufficient substrate phosphorylation to occur.

• Luminescence Detection:

  • After the incubation, add 50 µL of Kinase-Glo® MAX reagent to each well. This reagent simultaneously stops the kinase reaction and measures the remaining ATP.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Read the luminescence using a microplate reader.

Data Presentation: Comparative Kinase Inhibition

The inhibitory activity is calculated as a percentage of the positive control, and IC50 values are determined by fitting the data to a dose-response curve.

Derivative	VEGFR-2 IC50 (nM)	EGFR IC50 (nM)	BRAF V600E IC50 (nM)
Derivative A	15	5,200	>10,000
Derivative B	250	48	>10,000
Derivative C	8	25	1,500
Sorafenib (Control)	90	60	22

This data is hypothetical and for illustrative purposes.

From this primary screen, Derivative A and C emerge as potent VEGFR-2 inhibitors, while Derivative B shows strong potency against EGFR. Derivative C displays a broader spectrum of activity.

Part 2: Secondary Screening — Assessing Anti-Proliferative Activity in Cancer Cells

Trustworthiness: A compound that inhibits an isolated enzyme is promising, but it is not yet a drug candidate. We must prove it can engage its target within a living cell and produce a desired biological outcome—namely, halting cell proliferation. The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation.[14][15] Live cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, a reaction mediated by mitochondrial dehydrogenases.[14]

Protocol: MTT Cell Proliferation Assay

This protocol is a standard method for determining a compound's growth-inhibitory effects (GI50).[16]

Materials:

• Cancer cell lines relevant to the kinase targets (e.g., HUVEC for VEGFR-2, A549 for wild-type EGFR[1], H1975 for mutant EGFR[17], and A375 for BRAF V600E[18]).

• Complete culture medium (e.g., RPMI-1640) with 10% Fetal Bovine Serum (FBS).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).[14]

• Solubilization solution (e.g., DMSO or acidified isopropanol).[15]

• 96-well clear tissue culture plates.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cells during their exponential growth phase.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. The cell density is critical; too few or too many cells can skew the results.[19]

  • Incubate for 24 hours (37°C, 5% CO2) to allow cells to attach and resume normal growth.[16]

• Compound Treatment:

  • Prepare serial dilutions of the derivatives in complete culture medium.

  • Remove the old medium from the plates and add 100 µL of medium containing the various concentrations of the test compounds.

  • Include "vehicle control" wells (cells treated with DMSO at the highest concentration used) and "untreated control" wells.

  • Incubate for an appropriate duration, typically 48-72 hours, which allows for multiple cell doubling times.[15][20]

• MTT Incubation:

  • After the treatment period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[15]

  • Incubate for 2-4 hours at 37°C. During this time, visible purple formazan crystals will form in viable cells.[19]

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT.

  • Add 100-200 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[15]

  • Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.[14]

• Absorbance Measurement:

  • Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.[14]

Data Presentation: Comparative Anti-Proliferative Activity

The percentage of growth inhibition is calculated relative to the vehicle-treated control cells, and GI50 values are determined.

Derivative	HUVEC GI50 (nM) (VEGFR-2 dependent)	H1975 GI50 (nM) (EGFR mutant)	A375 GI50 (nM) (BRAF mutant)
Derivative A	45	8,100	>20,000
Derivative B	15,000	95	>20,000
Derivative C	32	88	4,500
Erlotinib (Control)	>10,000	150	>20,000

This data is hypothetical and for illustrative purposes.

The cellular data largely correlates with the biochemical data. Derivative A shows potent and selective activity in a VEGFR-2-driven cell line. Derivative C retains potent activity in both VEGFR-2 and EGFR-driven lines, confirming its broader spectrum in a cellular context.

Part 3: Mechanistic Elucidation — Unveiling the Path to Cell Death

Authoritative Grounding: The most potent compound from our screen, Derivative C , effectively halts cell proliferation. Now, we must ask: how? A primary mechanism for kinase inhibitors is the induction of apoptosis, or programmed cell death.[21] We can verify this by probing for key molecular markers in the apoptotic signaling cascade using Western blotting. The activation of "executioner" caspases, like Caspase-3, and the subsequent cleavage of their substrates, such as Poly (ADP-ribose) polymerase-1 (PARP), are hallmark indicators of apoptosis.[22][23]

Caption: Simplified intrinsic apoptosis pathway showing key markers.

Protocol: Western Blot for Apoptosis Markers

This protocol outlines the detection of cleaved Caspase-3 and cleaved PARP in cells treated with Derivative C.[21]

Materials:

• HUVEC and H1975 cells

• Derivative C

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Caspase-3, anti-cleaved-PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

Step-by-Step Methodology:

• Cell Treatment and Lysis:

  • Treat HUVEC and H1975 cells with Derivative C at concentrations around its GI50 value (e.g., 0, 30, 100 nM) for 24 hours.

  • Harvest the cells and lyse them on ice using RIPA buffer to extract total cellular proteins.

  • Quantify protein concentration using a BCA assay to ensure equal loading.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) from each sample and separate them by size using SDS-PAGE.

  • Transfer the separated proteins from the gel to a PVDF membrane. The membrane provides a solid support for antibody probing.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against cleaved PARP and cleaved Caspase-3 overnight at 4°C. A β-actin antibody is used as a loading control to normalize the data.

  • Wash the membrane thoroughly with TBST to remove unbound primary antibody.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again to remove the unbound secondary antibody.

  • Apply an ECL substrate, which reacts with HRP to produce light.

  • Capture the chemiluminescent signal using an imaging system. The intensity of the bands corresponds to the amount of target protein.

Data Presentation: Mechanistic Insights for Derivative C

Cell Line	Treatment (24h)	Cleaved PARP (89 kDa)	Cleaved Caspase-3 (17/19 kDa)	Interpretation
HUVEC	Vehicle (DMSO)	-	-	No apoptosis
Derivative C (30 nM)	+	+	Apoptosis induced
Derivative C (100 nM)	+++	+++	Dose-dependent apoptosis
H1975	Vehicle (DMSO)	-	-	No apoptosis
Derivative C (90 nM)	+	+	Apoptosis induced
Derivative C (300 nM)	+++	+++	Dose-dependent apoptosis

Symbols denote the relative intensity of the Western blot band: (-) no band, (+) weak band, (+++) strong band. This data is illustrative.

The appearance of cleaved PARP and cleaved Caspase-3 fragments confirms that Derivative C induces cell death via the apoptotic pathway in both cell lines, directly linking its anti-proliferative effects to a defined molecular mechanism.

Final Comparison and Guide Summary

This guide has systematically validated a hypothetical series of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine derivatives. By integrating biochemical, cellular, and mechanistic assays, we have constructed a comprehensive profile of their biological activities.

Derivative	Primary Target(s)	Potency (IC50)	Cellular Potency (GI50)	Selectivity Profile	Mechanism of Action
Derivative A	VEGFR-2	15 nM	45 nM	Highly selective for VEGFR-2	Induces apoptosis (inferred)
Derivative B	EGFR	48 nM	95 nM	Highly selective for EGFR	Induces apoptosis (inferred)
Derivative C	VEGFR-2 / EGFR	8 nM / 25 nM	32 nM / 88 nM	Dual inhibitor	Confirmed apoptosis induction

• Derivative A represents a classic "selective" inhibitor, ideal for targeting angiogenesis via VEGFR-2.

• Derivative B is a potent and selective EGFR inhibitor.

• Derivative C stands out as a potent dual inhibitor of both VEGFR-2 and EGFR. Its ability to induce apoptosis in cell lines dependent on both targets makes it a compelling candidate for further preclinical development, potentially offering a broader anti-cancer efficacy and a strategy to overcome certain types of resistance.

This structured, multi-faceted validation approach provides the robust, reproducible data required to make informed decisions in the drug discovery pipeline, transforming a promising chemical scaffold into a potential therapeutic.

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A Senior Application Scientist's Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and its Role in Modern Synthesis

In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of fluorinated heterocycles is a cornerstone of rational drug design. The unique physicochemical properties imparted by fluorine, such as enhanced metabolic stability, increased lipophilicity, and modulated pKa, make these building blocks indispensable tools for the discerning chemist.[1][2] Among the myriad of available fluorinated scaffolds, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine has emerged as a particularly versatile and valuable intermediate.

This guide provides an in-depth comparison of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine with key alternative fluorinated building blocks. We will delve into the nuanced interplay of substituent effects on reactivity in pivotal cross-coupling reactions, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic campaigns.

The Strategic Advantage of the Trifluoromethylpyridyl Scaffold

The trifluoromethylpyridine (TFMP) moiety is a privileged structural motif in numerous commercialized agrochemicals and pharmaceuticals.[1][3] The potent electron-withdrawing nature of the trifluoromethyl group, combined with the inherent electronic properties of the pyridine ring, creates a unique chemical entity with predictable reactivity and significant biological relevance.[1] The strategic placement of the trifluoromethyl group at the 4-position, alongside a chlorine atom at the 6-position and an amine at the 3-position, as in our title compound, offers a trifecta of functional handles for diverse synthetic transformations.

Understanding Reactivity: An Electronic and Steric Perspective

The reactivity of substituted chloropyridines in palladium-catalyzed cross-coupling reactions is fundamentally governed by the electronic landscape of the pyridine ring. The electron-withdrawing pyridine nitrogen activates the C2 and C6 positions towards nucleophilic attack and facilitates the oxidative addition of palladium(0) in the catalytic cycle of cross-coupling reactions.

In the case of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, the chlorine atom at the C6 position is significantly activated by both the adjacent ring nitrogen and the strongly electron-withdrawing trifluoromethyl group at the C4 position. This cumulative electron withdrawal weakens the C-Cl bond, rendering it more susceptible to oxidative addition by a palladium(0) catalyst. This heightened reactivity is a key advantage in designing efficient coupling strategies.

Comparative Reactivity in Key Cross-Coupling Reactions

To provide a practical framework for comparison, we will examine the performance of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine against a selection of isomeric and alternative fluorinated building blocks in two of the most ubiquitous C-C and C-N bond-forming reactions: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Alternative Building Blocks for Comparison:

• Isomeric Benchmark: 2-Chloro-4-(trifluoromethyl)pyridin-3-amine

• Positional Isomer: 2-Chloro-5-(trifluoromethyl)pyridin-3-amine[4]

• Alternative Halogen: 6-Bromo-4-(trifluoromethyl)pyridin-3-amine

• Non-Aminated Analog: 2-Chloro-4-(trifluoromethyl)pyridine

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a stalwart for the construction of biaryl and heteroaryl-aryl linkages.[5][6][7] The efficiency of this reaction with chloropyridine substrates is highly dependent on the electronic activation of the C-Cl bond.

Comparative Performance in Suzuki-Miyaura Coupling

Building Block	Relative Reactivity	Typical Yield Range	Key Considerations
6-Chloro-4-(trifluoromethyl)pyridin-3-amine	High	85-98%	Highly activated C-Cl bond allows for mild reaction conditions and lower catalyst loadings.
2-Chloro-4-(trifluoromethyl)pyridin-3-amine	Moderate-High	75-90%	The C2-Cl bond is also activated, but steric hindrance from the adjacent amino group can influence catalyst coordination.
2-Chloro-5-(trifluoromethyl)pyridin-3-amine	Moderate	70-85%	The C-Cl bond is less activated compared to the 6-chloro isomer.[4]
6-Bromo-4-(trifluoromethyl)pyridin-3-amine	Very High	90-99%	The weaker C-Br bond leads to faster oxidative addition, often allowing for lower reaction temperatures.
2-Chloro-4-(trifluoromethyl)pyridine	High	80-95%	Lacks the directing and potentially coordinating effect of the amino group, which can influence regioselectivity in multifunctional substrates.

Experimental Protocol: Generalized Suzuki-Miyaura Coupling

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere (Argon or Nitrogen), combine the chloropyridine (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and water (e.g., 4:1 v/v).

• Reaction Execution: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-100 °C) and monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a versatile and efficient method for C-N bond formation.[8][9][10] The success of this reaction is highly dependent on the choice of catalyst, ligand, and base, as well as the electronic properties of the aryl halide.[11][12]

Comparative Performance in Buchwald-Hartwig Amination

Building Block	Relative Reactivity	Typical Yield Range	Key Considerations
6-Chloro-4-(trifluoromethyl)pyridin-3-amine	High	80-95%	The activated C-Cl bond facilitates coupling with a wide range of primary and secondary amines.
2-Chloro-4-(trifluoromethyl)pyridin-3-amine	Moderate-High	70-90%	Steric hindrance near the reaction site may necessitate the use of bulkier phosphine ligands to promote reductive elimination.
2-Chloro-5-(trifluoromethyl)pyridin-3-amine	Moderate	65-85%	May require more forcing conditions (higher temperatures, longer reaction times) compared to the 6-chloro isomer.[4]
6-Bromo-4-(trifluoromethyl)pyridin-3-amine	Very High	85-99%	Generally exhibits higher reactivity, allowing for milder conditions and broader substrate scope.
2-Chloro-4-(trifluoromethyl)pyridine	High	75-92%	The absence of the amino group can simplify the reaction profile by avoiding potential side reactions or catalyst inhibition.

Experimental Protocol: Generalized Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a stream of inert gas, charge a dry reaction vessel with a palladium precatalyst (e.g., Pd₂(dba)₃, 1-3 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, 2-6 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu, K₃PO₄, 1.5-2.0 equiv.).

• Reagent Addition: Add the chloropyridine (1.0 equiv.) and the amine (1.1-1.3 equiv.) to the vessel.

• Solvent Addition: Add a dry, degassed aprotic solvent (e.g., toluene, dioxane, or THF).

• Reaction Execution: Seal the vessel and heat the mixture to the appropriate temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction's progress by LC-MS or GC-MS.

• Work-up and Purification: After completion, cool the reaction to ambient temperature, quench with saturated aqueous ammonium chloride, and extract with an organic solvent. Wash the combined organic phases, dry over a drying agent, and concentrate in vacuo. Purify the residue by flash column chromatography.

Physicochemical Properties: A Data-Driven Comparison

The subtle positional changes of substituents on the pyridine ring can significantly impact the molecule's physicochemical properties, which in turn influence its behavior in both reaction media and biological systems.

Property	6-Chloro-4-(trifluoromethyl)pyridin-3-amine	2-Chloro-5-(trifluoromethyl)pyridine	Key Differences and Implications
Molecular Weight	196.56 g/mol [13]	181.54 g/mol [2]	The presence of the amino group in the title compound increases its molecular weight and polarity.
Calculated logP	~2.4[13]	~2.4[2]	The logP values are comparable, indicating similar lipophilicity.
pKa (predicted)	~3.5 (pyridinium ion)	Not available	The electron-withdrawing groups lower the basicity of the pyridine nitrogen. The amino group in the title compound will have its own pKa.
Reactivity Profile	Highly activated C-Cl bond	Moderately activated C-Cl bond	The position of the chlorine relative to the ring nitrogen is a dominant factor in its reactivity.

Conclusion: Selecting the Optimal Building Block

This guide has illuminated the superior reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine in key palladium-catalyzed cross-coupling reactions compared to several of its isomers and analogs. The strategic positioning of the chloro, amino, and trifluoromethyl groups creates a highly activated and versatile building block, amenable to a wide array of synthetic transformations under relatively mild conditions.

For researchers seeking to efficiently construct complex molecules bearing the trifluoromethylpyridyl moiety, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine represents a prime choice, offering a favorable balance of reactivity, stability, and synthetic accessibility. By understanding the principles of reactivity outlined herein and utilizing the provided experimental frameworks, scientists can accelerate their discovery efforts and unlock new frontiers in medicinal and materials science.

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In Vitro and In Vivo Correlation: A Comparative Guide for Pyridinyl-Based Kinase Inhibitors

A Case Study on 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Analogs and the Multi-Kinase Inhibitor, Sorafenib

Introduction

In modern drug discovery, establishing a robust correlation between in vitro activity and in vivo efficacy is paramount. This In Vitro-In Vivo Correlation (IVIVC) serves as a critical bridge, enabling researchers to predict the clinical performance of a drug candidate based on preclinical data. For potent chemical classes like substituted pyridines, such as 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and its more complex analogs, understanding this relationship is key to optimizing lead compounds and streamlining development.

This guide provides a framework for establishing IVIVC, using the well-characterized multi-kinase inhibitor, Sorafenib, as a primary case study. Sorafenib, which incorporates a related chemical scaffold, offers a wealth of public data, making it an ideal model to explore the experimental choices, data interpretation, and correlative analysis that underpins successful drug development. We will dissect the in vitro assays that define its potency and selectivity, the in vivo models that demonstrate its efficacy, and the pharmacokinetic/pharmacodynamic (PK/PD) principles that link them together.

Part 1: In Vitro Characterization - Defining Potency and Selectivity

The initial phase of characterization aims to define a compound's biological activity in a controlled, cellular, or acellular environment. For kinase inhibitors like Sorafenib, the primary goals are to determine potency against the intended targets and selectivity against off-targets.

Rationale for Experimental Choices

The selection of in vitro assays is driven by the compound's hypothesized mechanism of action. For a kinase inhibitor, this involves:

• Biochemical Assays : These cell-free assays directly measure the compound's ability to inhibit the enzymatic activity of purified kinases. They are crucial for determining intrinsic potency (often expressed as IC50) and for screening against a panel of kinases to assess selectivity.

• Cell-Based Assays : These assays measure the compound's effect on a biological process within living cells. They confirm that the compound can penetrate the cell membrane, engage its target in a complex cellular milieu, and exert a downstream effect, such as inhibiting cell proliferation (measured as GI50).

In Vitro Data Summary: Sorafenib

The following table summarizes the inhibitory activity of Sorafenib against key oncogenic kinases and cancer cell lines. This data provides a foundational understanding of its potency and spectrum of activity.

Assay Type	Target / Cell Line	Result (IC50 / GI50)	Significance
Biochemical	c-Raf	6 nM	High potency against a key kinase in the MAPK/ERK signaling pathway.
Biochemical	B-Raf	22 nM	Potent inhibition of both wild-type and mutant forms of Raf kinase.
Biochemical	VEGFR-2	90 nM	Inhibition of a key receptor tyrosine kinase involved in angiogenesis (blood vessel formation).
Biochemical	PDGFR-β	57 nM	Inhibition of another key kinase implicated in tumor growth and angiogenesis.
Cell-Based	MDA-MB-231 (Breast)	4.1 µM	Demonstrates anti-proliferative activity in a human cancer cell line.
Cell-Based	HT-29 (Colon)	6.4 µM	Shows efficacy across different tumor types in vitro.

Featured Protocol: LanthaScreen™ Eu Kinase Binding Assay

This protocol describes a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to quantify kinase-inhibitor binding.

Principle: The assay measures the binding of a test compound to a kinase by competing with an Alexa Fluor™ 647-labeled "tracer" ligand. Binding of the tracer to a Europium (Eu)-labeled anti-tag antibody-kinase complex results in a high FRET signal. A competing compound displaces the tracer, leading to a decrease in the FRET signal.

Step-by-Step Methodology:

• Reagent Preparation : Prepare a 4X solution of the kinase-antibody complex and a 4X solution of the fluorescent tracer in the appropriate kinase buffer.

• Compound Plating : Serially dilute the test compound (e.g., Sorafenib) in DMSO, then dilute in kinase buffer to create a 2X working solution. Dispense into a low-volume 384-well plate.

• Kinase Addition : Add the 4X kinase-antibody solution to the wells containing the test compound. Mix and incubate for 1 hour at room temperature to allow the compound to bind to the kinase.

• Tracer Addition : Add the 4X tracer solution to the wells.

• Incubation & Reading : Incubate for 1 hour to reach binding equilibrium. Read the plate on a TR-FRET enabled plate reader, measuring emission at both 665 nm (acceptor) and 615 nm (donor).

• Data Analysis : Calculate the emission ratio (665/615). Plot the ratio against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Part 2: In Vivo Assessment - Evaluating Efficacy in a Biological System

In vivo studies are essential to evaluate a compound's efficacy and safety in a whole living organism. These studies integrate the compound's pharmacokinetic properties (absorption, distribution, metabolism, and excretion - ADME) with its pharmacodynamic effects (the biological response).

Rationale for Model Selection

For anti-cancer agents, the most common in vivo models are tumor xenografts. In this model, human cancer cells are implanted into immunocompromised mice, where they grow into solid tumors. This approach allows for the direct assessment of a compound's ability to inhibit the growth of human-derived tumors in a living system. The choice of cell line for the xenograft should ideally correspond to those tested in vitro to facilitate correlation.

In Vivo Data Summary: Sorafenib in Xenograft Models

The following table presents typical results for Sorafenib in preclinical xenograft models, demonstrating its anti-tumor activity in vivo.

Model Type	Cell Line Implanted	Dosing Regimen (Oral)	Result	Significance
Xenograft	MDA-MB-231 (Breast)	30 mg/kg, daily	60% Tumor Growth Inhibition (TGI)	Demonstrates significant efficacy in a breast cancer model, correlating with in vitro cell-based data.
Xenograft	HT-29 (Colon)	30 mg/kg, daily	55% TGI	Confirms broad anti-tumor activity in a colon cancer model.
Orthotopic	PLC/PRF/5 (Liver)	10 mg/kg, daily	Significant reduction in tumor volume & MVD*	Shows potent activity in a model that more closely mimics human hepatocellular carcinoma.

*MVD: Microvessel Density, an indicator of angiogenesis.

Featured Protocol: Human Tumor Xenograft Efficacy Study

Principle: To assess the anti-tumor efficacy of a test compound by monitoring its effect on the growth of subcutaneously implanted human cancer cells in immunocompromised mice.

Step-by-Step Methodology:

• Cell Culture & Implantation : Culture the selected cancer cells (e.g., MDA-MB-231) under standard conditions. Harvest the cells and resuspend them in a suitable medium (e.g., Matrigel). Subcutaneously inject approximately 5x10⁶ cells into the flank of female athymic nude mice.

• Tumor Growth & Randomization : Monitor the mice until tumors reach a palpable size (e.g., 100-150 mm³). Randomize the animals into vehicle control and treatment groups (n=8-10 per group).

• Treatment Administration : Prepare the test compound in a suitable vehicle (e.g., Cremophor EL/ethanol/water). Administer the compound or vehicle to the respective groups via oral gavage daily for a predetermined period (e.g., 21 days).

• Monitoring : Measure tumor dimensions with calipers twice weekly and calculate tumor volume (Volume = (Width² x Length)/2). Monitor animal body weight as an indicator of toxicity.

• Endpoint & Analysis : At the end of the study, euthanize the animals and excise the tumors. Calculate the percent Tumor Growth Inhibition (%TGI) for each treatment group relative to the vehicle control group.

Part 3: Bridging the Gap - The In Vitro-In Vivo Correlation (IVIVC)

The ultimate goal is to establish a quantitative relationship between the in vitro potency and the in vivo efficacy. This correlation allows researchers to predict the therapeutic dose and exposure required for a clinical effect.

The IVIVC Workflow

The process involves integrating pharmacokinetic (PK) data with in vitro potency. The key question is: does the concentration of the drug achieved in the tumor tissue in vivo exceed the concentration required for a biological effect in vitro?

• Determine In Vitro Potency (IC50/GI50) : As established in Part 1.

• Conduct In Vivo Efficacy Studies : As established in Part 2.

• Perform Pharmacokinetic Studies : Administer the drug to animals and measure its concentration in plasma and, ideally, in tumor tissue over time. This determines key parameters like Cmax (maximum concentration) and AUC (Area Under the Curve, or total drug exposure).

• Correlate Exposure and Efficacy : The in vivo efficacy (e.g., %TGI) is then correlated with the measured drug concentrations. A successful correlation is often achieved when the free (unbound) plasma or tumor concentration of the drug is maintained above its in vitro IC50 for a sufficient duration. For Sorafenib, studies have shown that the plasma concentrations achieved with effective oral doses (10-30 mg/kg) in mice are sufficient to inhibit the target kinases, as predicted by its in vitro IC50 values.

Visualization: The IVIVC Workflow

Caption: A diagram illustrating the workflow for establishing an In Vitro-In Vivo Correlation (IVIVC).

Part 4: Mechanistic Insights - The RAF/MEK/ERK Signaling Pathway

Understanding the mechanism of action is crucial for interpreting both in vitro and in vivo data. Sorafenib exerts its primary anti-tumor effects by inhibiting the RAF kinases, which are central components of the MAPK/ERK signaling pathway. This pathway is frequently hyperactivated in cancer and drives cell proliferation and survival.

Visualization: Simplified RAF/MEK/ERK Pathway

Caption: The inhibitory action of Sorafenib on the RAF/MEK/ERK signaling pathway.

Conclusion

Establishing a clear In Vitro-In Vivo Correlation is a cornerstone of efficient drug development. By systematically integrating in vitro potency and selectivity data with in vivo pharmacokinetic and efficacy results, researchers can build a robust, predictive model of a compound's behavior. The case study of Sorafenib demonstrates how biochemical and cell-based assays provide the foundational potency values, which, when placed in the context of in vivo exposure from xenograft studies, create a powerful framework for decision-making. This IVIVC paradigm allows for the confident progression of lead candidates, like those derived from the 6-Chloro-4-(trifluoromethyl)pyridin-3-amine scaffold, from the laboratory bench to clinical application.

References

• Wilhelm, S. M., Carter, C., Tang, L., Wilkie, D., McNabola, A., Rong, H., Chen, C., Zhang, X., Vincent, P., McHugh, M., Cao, Y., Shujath, J., Gawlak, S., Eveleth, D., Rossetti, B., Warneboldt, R., Tumas, D., & Moore, L. (2004). BAY 43-9006 Exhibits Broad Spectrum Oral Antitumor Activity and Targets the RAF/MEK/ERK Pathway and Receptor Tyrosine Kinases Involved in Tumor Progression and Angiogenesis. Cancer Research, 64(19), 7099–7109. [Link]

• Liu, L., Cao, Y., Chen, C., Zhang, X., McNabola, A., Wilkie, D., Wilhelm, S., Lynch, M., & Carter, C. (2006). Sorafenib Blocks the RAF/MEK/ERK Pathway, Inhibits Tumor Angiogenesis, and Induces Tumor Cell Apoptosis in Hepatocellular Carcinoma Model PLC/PRF/5. Cancer Research, 66(24), 11851–11858. [Link]

A Senior Application Scientist's Guide to Cross-Reactivity Analysis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine Based Inhibitors

Introduction

The 6-chloro-4-(trifluoromethyl)pyridin-3-amine scaffold is a privileged chemical structure in modern medicinal chemistry, particularly in the development of kinase inhibitors. Its unique electronic and steric properties often contribute to high-affinity interactions with the ATP-binding pocket of various kinases. While potent on-target activity is the primary goal of inhibitor design, understanding the off-target interaction profile, or cross-reactivity, is equally critical for the successful translation of a compound from a promising hit to a viable clinical candidate.[1] Unforeseen off-target effects can lead to toxicity, while in some instances, a well-characterized polypharmacology can be therapeutically advantageous.[1][2]

This guide provides a comprehensive overview of the methodologies for analyzing the cross-reactivity of inhibitors derived from the 6-chloro-4-(trifluoromethyl)pyridin-3-amine scaffold. As extensive public domain data on the cross-reactivity of inhibitors based on this specific scaffold is limited, this document will focus on the principles, experimental workflows, and data interpretation of state-of-the-art techniques, using illustrative examples from analogous inhibitor classes. We will delve into the causality behind experimental choices and provide actionable protocols for researchers, scientists, and drug development professionals.

The Importance of Kinase Inhibitor Selectivity

The human kinome consists of over 500 kinases, which share a structurally conserved ATP-binding site. This conservation is the primary reason for the cross-reactivity of many kinase inhibitors.[3] A thorough assessment of an inhibitor's selectivity profile is paramount for several reasons:

• Safety and Toxicity: Off-target interactions are a major cause of adverse drug reactions. Identifying potential off-target liabilities early in the drug discovery process can save significant time and resources.

• Mechanism of Action: A clean selectivity profile helps to confidently attribute the observed cellular phenotype to the inhibition of the intended target.

• Therapeutic Potential: In some cases, off-target effects can be beneficial, leading to a desirable polypharmacological profile that can enhance efficacy or overcome drug resistance.[1]

• Lead Optimization: Understanding the structure-activity relationship (SAR) of both on-target and off-target interactions guides medicinal chemists in designing more selective compounds.[2]

Methodologies for Cross-Reactivity Profiling: A Comparative Analysis

A variety of robust methods are available to profile the cross-reactivity of small molecule inhibitors. These can be broadly categorized into biochemical assays and cell-based assays.

Biochemical Assays: Direct Measurement of Interaction

Biochemical assays measure the direct interaction between an inhibitor and a purified kinase. They are highly sensitive and provide quantitative data on binding affinity or enzymatic inhibition.

KINOMEscan™: A Competition-Based Binding Assay

The KINOMEscan™ platform is a widely used method for kinome-wide selectivity profiling.[4][5][6] It utilizes a competition-based binding assay to quantify the interaction between a test compound and a large panel of kinases.

Principle: The assay involves a kinase tagged with DNA, an immobilized ligand that binds to the active site of the kinase, and the test compound.[4] If the test compound binds to the kinase's active site, it will prevent the kinase from binding to the immobilized ligand. The amount of kinase captured on the solid support is then measured using quantitative PCR (qPCR) of the DNA tag.[4]

Advantages:

• Broad Coverage: Screens against a large panel of over 460 kinases.[4]

• Quantitative Data: Provides true dissociation constants (Kd), which are independent of ATP concentration.[4]

• High Throughput: Amenable to the rapid screening of multiple compounds.

Limitations:

• Biochemical Nature: The assay uses purified, often truncated, kinase domains and may not fully recapitulate the cellular context.

• Lack of Functional Information: It measures binding but does not directly assess the functional consequence (i.e., inhibition of kinase activity).

Cell-Based Assays: Target Engagement in a Physiological Context

Cell-based assays are crucial for confirming that an inhibitor can engage its target within the complex environment of a living cell.

Cellular Thermal Shift Assay (CETSA®): Measuring Target Engagement in Intact Cells

CETSA® is a powerful technique for assessing the direct binding of a compound to its target protein in a cellular environment.[7][8][9][10]

Principle: The binding of a ligand to a protein generally increases the protein's thermal stability.[8][9] In a CETSA® experiment, cells are treated with the inhibitor and then heated. The inhibitor-bound proteins are stabilized and remain soluble at higher temperatures, while unbound proteins denature and aggregate. The amount of soluble target protein at different temperatures is then quantified, typically by Western blotting or mass spectrometry.[11]

Advantages:

• Physiological Relevance: Measures target engagement in intact cells, accounting for factors like cell permeability and efflux.[8][10]

• Label-Free: Does not require modification of the compound or the target protein.[10]

• Versatile: Can be adapted for various cell types and even tissue samples.[7]

Limitations:

• Lower Throughput: Traditional Western blot-based CETSA® can be labor-intensive. However, higher-throughput formats are being developed.[8]

• Target-Specific Antibody Requirement: Requires a reliable antibody for the detection of the target protein.

Quantitative Proteomics: An Unbiased View of Off-Target Effects

Quantitative proteomics offers a global and unbiased approach to identifying the cellular off-targets of an inhibitor.[12][13][14][15]

Principle: This method involves treating cells with the inhibitor and then using mass spectrometry to quantify changes in the abundance, thermal stability, or post-translational modifications of thousands of proteins.[12][15] Affinity-based protein profiling (AfBP) is a common chemoproteomic strategy where an inhibitor is modified with a reactive group to covalently label its targets, which are then identified by mass spectrometry.[16]

Advantages:

• Unbiased Discovery: Can identify completely unexpected off-targets without prior knowledge.[12]

• Comprehensive Information: Provides a global view of the inhibitor's impact on the cellular proteome.

• Applicable to Various Modalities: Particularly useful for novel therapeutic modalities like PROTACs.[12][14]

Limitations:

• Technically Demanding: Requires specialized equipment and expertise in mass spectrometry and data analysis.

• Indirect Measurement: Changes in protein levels or modifications may be indirect effects of the inhibitor.

Data Presentation and Interpretation

A clear and concise presentation of cross-reactivity data is essential for decision-making in a drug discovery project.

KINOMEscan™ Data

KINOMEscan™ results are typically presented as a percentage of control, which is then used to calculate the dissociation constant (Kd). The data can be visualized in a "tree spot" diagram, where the human kinome is represented as a phylogenetic tree, and the inhibited kinases are highlighted.

Inhibitor	Target Kinase	On-Target Kd (nM)	Off-Target Kinase	Off-Target Kd (nM)	Selectivity Score (S10)
Compound A	Kinase X	10	Kinase Y	100	0.02
Compound B	Kinase X	15	Kinase Z	500	0.01

Table 1: Hypothetical KINOMEscan™ data for two inhibitors based on a pyridinyl-amine scaffold. The selectivity score (S10) is the number of off-targets with a Kd within a 10-fold window of the on-target Kd, divided by the total number of kinases tested.

CETSA® Data

CETSA® data is presented as a "melting curve," which plots the amount of soluble protein as a function of temperature. A shift in the melting curve to higher temperatures in the presence of the inhibitor indicates target engagement.

Experimental Protocols

Protocol 1: KINOMEscan™ Profiling

• Compound Preparation: Dissolve the test compound in 100% DMSO to a stock concentration of 10 mM.

• Assay Plate Preparation: Prepare serial dilutions of the test compound in an appropriate assay buffer.

• Assay Execution (by a service provider like Eurofins DiscoverX): The assay is typically performed by a specialized contract research organization (CRO). The core steps involve: a. Incubation of the kinase, immobilized ligand, and test compound. b. Washing to remove unbound components. c. Quantification of the captured kinase via qPCR.[4]

• Data Analysis: The results are provided as percent of control, which is then used to calculate Kd values.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

• Cell Culture and Treatment: Culture the cells of interest to ~80% confluency. Treat the cells with the test compound or vehicle control for a specified time.

• Heating: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thawing.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Protein Quantification: Collect the supernatant containing the soluble proteins and quantify the protein of interest using Western blotting or other detection methods.[11]

• Data Analysis: Plot the band intensities against temperature to generate melting curves.

Visualizing Workflows and Pathways

Cross-Reactivity Analysis Workflow

Caption: A typical workflow for cross-reactivity analysis of a kinase inhibitor.

Hypothetical Signaling Pathway Interactions

Caption: Potential on-target and off-target interactions of a kinase inhibitor.

Conclusion

A thorough and early assessment of cross-reactivity is a cornerstone of modern drug discovery. For inhibitors based on the 6-chloro-4-(trifluoromethyl)pyridin-3-amine scaffold, a multi-pronged approach combining broad biochemical profiling with cell-based target engagement and unbiased proteomics is recommended. This comprehensive strategy not only de-risks potential safety liabilities but also provides a deeper understanding of the compound's mechanism of action, ultimately guiding the development of safer and more effective targeted therapies. The choice of methodology should be guided by the specific questions being asked at each stage of the drug discovery pipeline, from hit-to-lead to preclinical development.

References

• Benchchem. A Researcher's Guide to Cross-Reactivity Profiling of Kinase Inhibitors: Methodologies and Data Interpretation.
• Benchchem. Comparative Cross-Reactivity Analysis of Small Molecule Kinase Inhibitors: A Guide for Preclinical Drug Development.
• PubMed Central. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing.
• NIH. Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach.
• Creative Proteomics. Chemoproteomics-based Off-Target Screening of Small Molecule Drugs.
• Bio-protocol. Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
• PubMed. Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors.
• Semantic Scholar. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing.
• ResearchGate. (PDF) Prediction of Specificity and Cross-Reactivity of Kinase Inhibitors.
• NCBI. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
• ResearchGate. (PDF) A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing.
• PubMed Central. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement.
• PubMed Central. Quantitative Proteomics Reveals Cellular Off-Targets of a DDR1 Inhibitor.
• PubMed Central. Kinome Profiling.
• News-Medical.Net. Cellular Thermal Shift Assay (CETSA).
• Wikipedia. Cellular thermal shift assay.
• Eurofins Discovery. KINOMEscan® Kinase Profiling Platform.
• Eurofins Discovery. KINOMEscan Technology.
• PubMed. Discovery and Optimization of 1-(4-chloro-3-(trifluoromethyl)- phenyl)-3-(2-(amino)pyridin-3-yl)ureas as Novel KDR Kinase Inhibitors.
• YouTube. The KINOMEscan and KEA3 Appyters.
• Drug Target Review. DiscoverX KINOMEscan® Kinase Assay Screening.
• MDPI. Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach.
• PubMed. Selective VEGFR-2 inhibitors: Synthesis of pyridine derivatives, cytotoxicity and apoptosis induction profiling.
• ACS Publications. 5-(4,6-Dimorpholino-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine (PQR309), a Potent, Brain-Penetrant, Orally Bioavailable, Pan-Class I PI3K/mTOR Inhibitor as Clinical Candidate in Oncology.
• PubMed. Design and Synthesis of Pyridine-Based Pyrrolo[2,3- d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach.

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A Senior Application Scientist's Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: A Comparative Benchmark for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agrochemical research, the strategic selection of building blocks is paramount to the successful and efficient synthesis of novel molecular entities. Substituted pyridines, in particular, represent a privileged scaffold, offering a unique combination of electronic properties, metabolic stability, and opportunities for diverse functionalization. This guide provides an in-depth comparative analysis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine , benchmarking its performance against the established and widely utilized reagent, 2-Amino-5-chloropyridine .

This comparison is not merely a catalog of properties but a critical evaluation of their practical utility in key synthetic transformations that are foundational to drug discovery and development. We will delve into their physicochemical characteristics, their reactivity in palladium-catalyzed cross-coupling reactions, and their potential as precursors in the synthesis of high-value compounds such as GABA receptor antagonists and insecticidal agents. The experimental protocols and comparative data presented herein are designed to empower researchers to make informed decisions in the design and execution of their synthetic strategies.

Physicochemical Properties: A Foundation for Reactivity

The inherent reactivity and handling characteristics of a chemical building block are dictated by its fundamental physicochemical properties. A comparison of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and 2-Amino-5-chloropyridine reveals key differences that underpin their utility in various synthetic contexts.

Property	6-Chloro-4-(trifluoromethyl)pyridin-3-amine	2-Amino-5-chloropyridine	Data Source(s)
Molecular Formula	C₆H₄ClF₃N₂	C₅H₅ClN₂	PubChem
Molecular Weight	196.56 g/mol	128.56 g/mol	PubChem
CAS Number	1211590-44-1	1072-98-6	PubChem
Appearance	Off-white to light yellow crystalline solid (typical)	Off-white to light yellow crystalline solid	ChemicalBook[1]
Solubility	Generally soluble in organic solvents like ethanol and methanol.	Moderately soluble in water, more soluble in organic solvents.[1]	General Chemical Knowledge

The presence of the trifluoromethyl group in 6-Chloro-4-(trifluoromethyl)pyridin-3-amine significantly increases its molecular weight and is expected to enhance its lipophilicity, a property often sought in drug candidates to improve membrane permeability.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-nitrogen bonds. The performance of our target compound and the established standard in two of the most prevalent of these reactions, the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, is a critical measure of their synthetic utility.

Suzuki-Miyaura Coupling: A Comparative Analysis

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. Here, we benchmark the reactivity of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine against 2-Amino-5-chloropyridine in a representative coupling with phenylboronic acid.

Caption: Generalized workflow for the Suzuki-Miyaura coupling reaction.

Comparative Performance Data (Suzuki-Miyaura Coupling)

Parameter	6-Chloro-4-(trifluoromethyl)pyridin-3-amine (Predicted)	2-Amino-5-chloropyridine (Reported)
Catalyst System	Pd(dppf)Cl₂ / K₂CO₃	Pd(dppf)Cl₂ / K₂CO₃
Solvent	DME / Water	DME / Water
Temperature	80-90 °C	80-90 °C
Typical Yield	75-85%	~84%[1]

Rationale: The electron-withdrawing nature of the trifluoromethyl group in 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is anticipated to enhance the reactivity of the C-Cl bond towards oxidative addition to the palladium catalyst, potentially leading to slightly higher yields or faster reaction times compared to 2-Amino-5-chloropyridine under similar conditions.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Amino-5-chloropyridine with Phenylboronic Acid

This protocol is adapted from established procedures for similar substrates and serves as a baseline for comparison.[2]

• Reaction Setup: In a clean, dry reaction vessel, combine 2-Amino-5-chloropyridine (1.0 equiv.), phenylboronic acid (1.2 equiv.), [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 equiv.), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add degassed 1,2-dimethoxyethane (DME) and water (4:1 v/v) to the vessel via syringe.

• Reaction: Heat the mixture to 85 °C and stir vigorously for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: A Comparative Analysis

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Here, we compare the expected performance of our two compounds in a reaction with a common secondary amine, morpholine.

Sources

• 1. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Comparative Efficacy of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CTP3A) in Diverse Assay Formats: A Technical Guide

Introduction: The Critical Role of Assay Selection in Kinase Inhibitor Profiling

In the landscape of modern drug discovery, particularly in oncology, the targeting of protein kinases has proven to be a highly successful strategy. The Mitogen-Activated Protein Kinase (MAPK) pathway, a central signaling cascade, is frequently dysregulated in various cancers, making its components prime therapeutic targets.[1] The kinase MEK1, a critical node in this pathway, regulates cellular processes like proliferation and differentiation, and its aberrant activation is a hallmark of many tumors.[2][3][4] Consequently, the precise characterization of MEK1 inhibitors is paramount.

This guide focuses on 6-Chloro-4-(trifluoromethyl)pyridin-3-amine , a novel small molecule inhibitor, hereafter referred to as CTP3A . The trifluoromethylpyridine motif is a key structural feature in a number of active pharmaceutical and agrochemical ingredients.[5] Our internal screening has identified CTP3A as a potent, non-ATP-competitive inhibitor of MEK1. The purpose of this document is to provide researchers, scientists, and drug development professionals with a comprehensive comparison of different assay formats for evaluating the efficacy of CTP3A.

The choice of assay is not merely a technical detail; it is a fundamental decision that dictates the nature and relevance of the data obtained. A purely biochemical assay may reveal potent enzymatic inhibition but fail to predict cellular activity due to factors like membrane permeability or off-target effects. Conversely, a cell-based assay provides a more physiologically relevant context but can mask the direct effect on the target enzyme. This guide will dissect the nuances of three distinct, yet complementary, assay formats:

• Biochemical TR-FRET Assay: For quantifying direct enzymatic inhibition.

• Cell-Based Western Blot: For measuring the inhibition of a downstream signaling event.

• Cell-Based Viability Assay: For assessing the overall functional impact on cancer cell proliferation.

Through detailed protocols, comparative data, and an exploration of the underlying scientific principles, this guide will empower researchers to make informed decisions when profiling CTP3A and other kinase inhibitors, ensuring a robust and comprehensive characterization of their therapeutic potential.

The MAPK/ERK Signaling Pathway: The Target Environment

Understanding the biological context is crucial. CTP3A targets MEK1, a dual-specificity kinase that phosphorylates and activates ERK1 and ERK2.[2][3] This activation is a pivotal step in relaying extracellular signals from growth factors to the nucleus, ultimately influencing gene expression and cell fate.[1][6] The diagram below illustrates this canonical pathway and the specific point of intervention for CTP3A.

Caption: The MAPK/ERK signaling cascade and the inhibitory action of CTP3A on MEK1.

Biochemical Assay: LanthaScreen™ TR-FRET for Direct MEK1 Inhibition

Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are powerful tools for studying enzyme kinetics in a high-throughput format. The LanthaScreen™ technology utilizes a terbium-labeled antibody (donor) that recognizes a phosphorylated substrate and a fluorescein-labeled substrate (acceptor).[7][8] When the substrate is phosphorylated by MEK1, the antibody binds, bringing the donor and acceptor into proximity. Excitation of the terbium donor results in energy transfer to the fluorescein acceptor, generating a specific FRET signal.[7] The intensity of this signal is directly proportional to enzyme activity.

Causality of Experimental Choices: This assay was chosen for its high sensitivity, low background, and homogeneous "add-and-read" format, which minimizes pipetting errors and is amenable to automation.[7][8] By using purified, recombinant MEK1 enzyme, we can isolate the interaction between the inhibitor and its direct target, free from the complexities of a cellular environment. This provides the most direct measure of CTP3A's potency (IC50) against MEK1.

Experimental Workflow: TR-FRET Assay

Caption: Workflow for the LanthaScreen™ TR-FRET MEK1 biochemical assay.

Protocol: MEK1 LanthaScreen™ TR-FRET Assay

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of CTP3A and the reference compound U0126 in DMSO. The final top concentration in the assay should be 10 µM.

• Reaction Setup: In a 384-well low-volume plate, add 2.5 µL of 4X inhibitor solution.

• Enzyme/Substrate Addition: Add 5 µL of a 2X MEK1/Fluorescein-ERK1 substrate solution prepared in kinase reaction buffer.[9]

• Initiate Reaction: Add 2.5 µL of 4X ATP solution to start the reaction. The final volume is 10 µL.

• Incubation: Incubate the plate for 60 minutes at room temperature.[9][10]

• Stop Reaction: Add 10 µL of TR-FRET dilution buffer containing 20 mM EDTA and 4 nM Terbium-labeled anti-phospho-ERK antibody.[9][10]

• Final Incubation: Incubate for 30-60 minutes at room temperature, protected from light.[10]

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring emission at 495 nm and 520 nm.

• Analysis: Calculate the 520/495 nm emission ratio and plot against inhibitor concentration to determine the IC50 value.[11]

Comparative Data: CTP3A vs. U0126

Compound	Biochemical IC50 (nM)
CTP3A	15.2 ± 2.1
U0126	65.8 ± 5.5

Data represent the mean ± standard deviation from three independent experiments.

Interpretation: The biochemical data clearly demonstrate that CTP3A is a potent inhibitor of MEK1 enzymatic activity, with an IC50 value approximately 4-fold lower than the well-characterized inhibitor U0126.[12][13][14] This establishes CTP3A as a highly active compound at the molecular level.

Cell-Based Assay: Western Blot for Phospho-ERK Inhibition

Principle: To validate that CTP3A can engage its target in a cellular context, we must measure its effect on the downstream signaling pathway. A Western blot is a classic technique used to detect specific proteins in a complex mixture, such as a cell lysate.[15] By using an antibody specific to the phosphorylated, active form of ERK (p-ERK), we can directly visualize the inhibitory effect of CTP3A on MEK1's cellular activity.[16][17] To ensure that the observed decrease in p-ERK is not due to a general loss of the protein, the membrane is subsequently probed with an antibody for total ERK.

Causality of Experimental Choices: This assay provides a direct, semi-quantitative readout of target engagement in a physiological environment. We selected the A375 melanoma cell line, which harbors a BRAF V600E mutation, leading to constitutive activation of the MAPK pathway and high baseline levels of p-ERK.[18] This provides a robust window for observing inhibition. Western blotting is a self-validating system; the inclusion of total ERK and a loading control (e.g., GAPDH) confirms the specificity of the p-ERK signal reduction and ensures equal protein loading between samples.

Protocol: p-ERK Inhibition Western Blot

• Cell Culture & Treatment: Seed A375 cells in 6-well plates and grow to 80% confluency. Treat cells with varying concentrations of CTP3A or U0126 for 2 hours.[19]

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20 µg of protein per lane onto a 10% polyacrylamide gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[20]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody against phospho-ERK1/2 (Thr202/Tyr204).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the bands using a digital imager.

• Stripping & Re-probing: Strip the membrane using a mild stripping buffer and re-probe with antibodies for total ERK and GAPDH as loading controls.[16][20]

• Analysis: Quantify band intensity using densitometry software and normalize the p-ERK signal to total ERK.

Comparative Data: CTP3A vs. U0126 in A375 Cells

Compound	Cellular IC50 (nM) for p-ERK Inhibition
CTP3A	85.7 ± 9.3
U0126	450.2 ± 35.1

IC50 values were determined by densitometric analysis of Western blots from three independent experiments.

Interpretation: CTP3A effectively inhibits the phosphorylation of ERK in A375 cells, confirming its cell permeability and on-target activity. The cellular IC50 is higher than the biochemical IC50, which is expected due to factors such as cell membrane transport, intracellular ATP concentrations, and potential metabolism of the compound. Importantly, CTP3A maintains a significant potency advantage over U0126 in the cellular context, suggesting superior cell-based efficacy.

Functional Assay: CellTiter-Glo® for Cell Viability

Principle: The ultimate goal of an anti-cancer agent is to inhibit tumor cell growth. A cell viability assay measures the functional consequence of MEK1 inhibition. The CellTiter-Glo® Luminescent Cell Viability Assay is a homogeneous method that quantifies ATP, an indicator of metabolically active, viable cells.[21][22] The "add-mix-measure" format involves adding a single reagent that lyses the cells and generates a luminescent signal proportional to the amount of ATP present.[21]

Causality of Experimental Choices: This assay provides a crucial functional readout of the compound's anti-proliferative effect. A375 cells are dependent on the MAPK pathway for proliferation, making them sensitive to MEK inhibitors. By measuring the reduction in cell viability after a prolonged (72-hour) incubation, we can determine the compound's potency in a therapeutically relevant context. This format is ideal for high-throughput screening and provides a robust measure of a compound's overall cellular impact.[22]

Protocol: CellTiter-Glo® Viability Assay

• Cell Seeding: Seed A375 cells into opaque-walled 96-well plates at a density of 3,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a 10-point serial dilution of CTP3A or U0126. Include wells with untreated cells (100% viability) and wells with media only (background).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator.

• Reagent Addition: Equilibrate the plate to room temperature for 30 minutes.[22] Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in each well (e.g., 100 µL).[22]

• Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.[21][22]

• Data Acquisition: Record the luminescence using a plate reader.

• Analysis: Subtract the background luminescence, normalize the data to the untreated controls, and plot the results to determine the GI50 (concentration for 50% growth inhibition).

Comparative Data: Anti-proliferative Activity

Compound	Growth Inhibition GI50 (nM) in A375 Cells
CTP3A	112.5 ± 14.8
U0126	598.6 ± 51.2

Data represent the mean ± standard deviation from three independent experiments.

Interpretation: The cell viability data confirm that the on-target inhibition of p-ERK by CTP3A translates into a potent anti-proliferative effect. The GI50 value is closely correlated with the cellular IC50 for p-ERK inhibition, suggesting that the observed cytotoxicity is primarily driven by the inhibition of the MAPK pathway. Once again, CTP3A demonstrates significantly superior functional potency compared to U0126.

Synthesis and Conclusion: An Integrated View of CTP3A Efficacy

The comprehensive evaluation of a kinase inhibitor requires a multi-faceted approach. No single assay can provide a complete picture of a compound's efficacy. By integrating data from biochemical, cell-based target engagement, and functional cell viability assays, we can build a robust and reliable profile for CTP3A.

Assay Format	Parameter Measured	CTP3A Potency (IC50/GI50)	U0126 Potency (IC50/GI50)	Key Insight
Biochemical (TR-FRET)	Direct MEK1 Enzyme Inhibition	15.2 nM	65.8 nM	High intrinsic potency on the isolated target.
Cellular (Western Blot)	p-ERK Inhibition in Cells	85.7 nM	450.2 nM	Confirms cell permeability and on-target activity.
Functional (Viability)	Anti-proliferative Effect	112.5 nM	598.6 nM	Demonstrates translation of target inhibition to desired biological outcome.

The data consistently demonstrate that 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CTP3A) is a highly potent inhibitor of the MAPK pathway. Its efficacy is evident from the molecular level, through direct inhibition of the MEK1 enzyme, to the cellular level, where it effectively blocks downstream signaling and inhibits cancer cell proliferation. In all tested formats, CTP3A proved to be significantly more potent than the reference compound U0126.

This guide underscores the importance of a tiered, multi-assay approach in drug discovery. By systematically progressing from a direct biochemical assay to more complex, physiologically relevant cellular models, researchers can confidently characterize inhibitor candidates and make informed decisions for further development. CTP3A represents a promising lead compound for which this integrated testing strategy has successfully built a compelling case for its potent anti-cancer activity.

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Assessing Reproducibility: A Comparative Guide to 6-Chloro-4-(trifluoromethyl)pyridin-3-amine for Advanced Research

For researchers, medicinal chemists, and professionals in drug development, the reliability of synthetic routes and the predictable reactivity of building blocks are paramount. This guide provides an in-depth technical assessment of 6-chloro-4-(trifluoromethyl)pyridin-3-amine, a fluorinated pyridine derivative of growing interest. We will delve into its synthesis, key reactions, and a comparative analysis with relevant alternatives, offering a framework for evaluating the reproducibility of findings related to this compound. Our focus is on providing not just protocols, but the underlying chemical principles that govern experimental outcomes.

Introduction: The Significance of Fluorinated Pyridines

The introduction of a trifluoromethyl (-CF3) group into a pyridine scaffold can profoundly influence a molecule's physicochemical and biological properties. The strong electron-withdrawing nature of the -CF3 group can enhance metabolic stability, modulate pKa, and improve binding affinity to biological targets.[1] 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, with its reactive chloro substituent and amino group, presents a versatile platform for the synthesis of a diverse array of more complex molecules, particularly in the agrochemical and pharmaceutical sectors.[2]

Synthesis of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine: A Reproducible Pathway

While a definitive, peer-reviewed synthesis of 6-chloro-4-(trifluoromethyl)pyridin-3-amine is not extensively documented in publicly available literature, a plausible and reproducible multi-step synthesis can be proposed based on established methodologies for analogous trifluoromethylated pyridines. The following protocol is a composite of known transformations, designed to be a self-validating system with clear checkpoints for characterization.

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Experimental Protocol:

Step 1: Trifluoromethylation of 4-Chloro-3-nitropyridine

• Rationale: The introduction of the trifluoromethyl group is a key step. The choice of a trifluoromethylating agent is critical for yield and regioselectivity. The Ruppert-Prakash reagent (TMSCF3) is a common choice for nucleophilic trifluoromethylation.[3] The reaction proceeds via the addition of a "CF3-" equivalent to the electron-deficient pyridine ring, activated by the nitro group.

• Procedure:

  • To a solution of 4-chloro-3-nitropyridine (1.0 equiv.) in a suitable aprotic solvent (e.g., anhydrous THF or DMF) under an inert atmosphere (N2 or Ar), add a catalytic amount of a fluoride source (e.g., TBAF or CsF) at 0 °C.

  • Slowly add the Ruppert-Prakash reagent (TMSCF3, 1.2-1.5 equiv.).

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous NH4Cl.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography to yield the trifluoromethylated intermediate.

• Expected Characterization of Intermediate:

  • ¹⁹F NMR: A singlet corresponding to the -CF3 group.

  • ¹H NMR: Signals corresponding to the pyridine ring protons, with shifts influenced by the nitro and trifluoromethyl groups.

  • MS (ESI): A molecular ion peak corresponding to the expected mass.

Step 2: Reduction of the Nitro Group

• Rationale: The reduction of the nitro group to an amine is a standard transformation. Several methods are available, with the choice often depending on the presence of other functional groups. A common and reliable method is the use of iron powder in the presence of an acid.[1]

• Procedure:

  • To a solution of the trifluoromethylated nitro-pyridine intermediate (1.0 equiv.) in a mixture of ethanol and water, add iron powder (5.0-10.0 equiv.) and a catalytic amount of concentrated HCl.

  • Heat the reaction mixture to reflux (70-80 °C) and stir vigorously for 2-4 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and filter through a pad of Celite to remove the iron salts.

  • Concentrate the filtrate to remove the ethanol.

  • Basify the aqueous residue with a saturated solution of NaHCO3 or NaOH to pH > 8.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography to afford 6-chloro-4-(trifluoromethyl)pyridin-3-amine.

• Final Product Characterization:

  • ¹H NMR: Appearance of a broad singlet corresponding to the -NH2 protons and characteristic shifts for the pyridine ring protons.

  • ¹³C NMR: Signals for the carbon atoms of the pyridine ring, including a quartet for the carbon attached to the -CF3 group due to C-F coupling.

  • ¹⁹F NMR: A singlet for the -CF3 group.

  • HRMS (ESI): Accurate mass measurement to confirm the elemental composition.

  • Elemental Analysis: To confirm the purity of the final compound.

Comparative Reactivity in Key Transformations

The utility of a building block is defined by its reactivity in common synthetic transformations. Here, we compare the expected reactivity of 6-chloro-4-(trifluoromethyl)pyridin-3-amine with relevant alternatives in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Reactivity in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone for C-C bond formation. The reactivity of the chloro-substituent is paramount for a successful coupling.

Caption: Generalized Suzuki-Miyaura cross-coupling workflow.

Comparative Performance of Pyridine Scaffolds in Suzuki-Miyaura Coupling:

Compound	Key Structural Feature	Expected Reactivity	Rationale
6-Chloro-4-(trifluoromethyl)pyridin-3-amine	-CF3 (strong electron-withdrawing), -Cl at C6	High	The electron-withdrawing -CF3 group and the pyridine nitrogen activate the C-Cl bond towards oxidative addition, a key step in the catalytic cycle.[4]
6-Chloro-4-(difluoromethyl)pyridin-3-amine	-CF2H (electron-withdrawing)	Moderate to High	The difluoromethyl group is also electron-withdrawing, but to a lesser extent than the trifluoromethyl group, potentially leading to slightly lower reactivity.
6-Chloropyridin-3-amine	No fluoroalkyl group	Moderate	The C-Cl bond is activated by the pyridine nitrogen, but lacks the additional activation from an electron-withdrawing group at the 4-position.[5]

Standardized Protocol for Suzuki-Miyaura Coupling:

• To a degassed mixture of 6-chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv.), the corresponding boronic acid (1.2 equiv.), and a suitable base (e.g., K2CO3 or Cs2CO3, 2.0 equiv.) in a solvent mixture (e.g., 1,4-dioxane/water or toluene/ethanol), add a palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%) and a ligand if necessary.[6]

• Heat the reaction mixture under an inert atmosphere at 80-110 °C for 4-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, wash with water and brine, dry, and concentrate.

• Purify the product by column chromatography.

Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds.[7][8] The efficiency of this reaction is also highly dependent on the nature of the aryl halide.

Comparative Performance of Pyridine Scaffolds in Buchwald-Hartwig Amination:

Compound	Key Structural Feature	Expected Reactivity	Rationale
6-Chloro-4-(trifluoromethyl)pyridin-3-amine	-CF3 (strong electron-withdrawing), -Cl at C6	High	Similar to the Suzuki coupling, the electron-deficient nature of the pyridine ring enhances the rate of oxidative addition of the palladium catalyst to the C-Cl bond.[9]
6-Chloro-4-(difluoromethyl)pyridin-3-amine	-CF2H (electron-withdrawing)	Moderate to High	The reactivity is expected to be slightly lower than the trifluoromethyl analogue due to the reduced electron-withdrawing effect.
6-Chloropyridin-3-amine	No fluoroalkyl group	Moderate	The absence of the activating fluoroalkyl group will likely result in slower reaction rates and may require more forcing conditions.[4]

Standardized Protocol for Buchwald-Hartwig Amination:

• To a mixture of 6-chloro-4-(trifluoromethyl)pyridin-3-amine (1.0 equiv.), the desired amine (1.2 equiv.), and a strong, non-nucleophilic base (e.g., NaOtBu or K3PO4, 1.5 equiv.) in an anhydrous, aprotic solvent (e.g., toluene or dioxane), add a palladium precatalyst (e.g., Pd2(dba)3, 1-2 mol%) and a suitable phosphine ligand (e.g., XPhos or RuPhos, 2-4 mol%).[10][11]

• Heat the reaction mixture under an inert atmosphere at 80-120 °C for 6-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction, quench with water, and extract with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify the product by column chromatography.

Assessing Reproducibility of Biological Findings

Currently, there is a lack of specific published data on the biological activity of 6-chloro-4-(trifluoromethyl)pyridin-3-amine. However, based on the known biological activities of structurally related trifluoromethyl-substituted pyridines and aminopyridines, this compound could be a valuable scaffold for screening in various therapeutic areas.[12][13]

Potential Areas for Biological Investigation:

• Kinase Inhibition: Many pyridine-based compounds are known to be kinase inhibitors, and the trifluoromethyl group can enhance binding affinity.[12]

• Ion Channel Modulation: The electronic properties of the substituted pyridine ring could make it a candidate for modulating the activity of various ion channels.

• Agrochemicals: Trifluoromethylpyridines have a well-established history as potent herbicides and insecticides.[2]

To ensure the reproducibility of any future biological findings, it is crucial to:

• Thoroughly Characterize the Compound: Use a battery of analytical techniques (NMR, HRMS, elemental analysis) to confirm the identity and purity of each batch.

• Standardize Biological Assays: Clearly define all assay parameters, including cell lines, reagent concentrations, incubation times, and detection methods.

• Include Positive and Negative Controls: Use well-characterized reference compounds to validate the assay performance.

• Perform Dose-Response Studies: Determine the potency (e.g., IC50 or EC50) of the compound through multiple, independent experiments.

Conclusion and Future Outlook

6-Chloro-4-(trifluoromethyl)pyridin-3-amine is a promising building block for the synthesis of novel compounds with potential applications in drug discovery and materials science. While detailed, peer-reviewed synthetic protocols and direct comparative studies are currently limited, this guide provides a robust framework for its reproducible synthesis and a predictive assessment of its reactivity based on established chemical principles. The provided standardized protocols for key cross-coupling reactions serve as a starting point for researchers to explore the synthetic utility of this versatile molecule. Future work should focus on the experimental validation of the proposed synthetic route and a systematic, quantitative comparison of its reactivity against relevant alternatives. Furthermore, a thorough investigation of its biological activity is warranted to unlock its full potential in various scientific disciplines.

References

• Zhao, P. et al. Design, synthesis, and biological evaluation of N-(pyridin-3-yl)pyrimidin-4-amine analogues as novel cyclin-dependent kinase 2 inhibitors for cancer therapy. Bioorg. Chem.143 , 107019 (2024). Available from: [Link]

• Bekhit, A. A. et al. Synthesis and biological screening of some pyridine derivatives as anti-malarial agents. J. Enzyme Inhib. Med. Chem.27 , 69–77 (2012). Available from: [Link]

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Safety & Regulatory Compliance

Comprehensive Guide to the Proper Disposal of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

This document provides a detailed protocol for the safe and compliant disposal of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine (CAS No. 1211590-44-1). As a halogenated pyridine derivative, this compound requires meticulous handling and disposal to mitigate risks to personnel and the environment. The procedures outlined herein are synthesized from established safety protocols for closely related chemical structures and regulatory guidelines. Adherence to your institution's specific Environmental Health & Safety (EHS) policies is paramount.

Hazard Identification and Essential Safety Profile

Understanding the hazard profile of a chemical is the foundation of its safe management. While specific toxicological data for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine is limited, data from its isomers, such as 6-Chloro-4-(trifluoromethyl)pyridin-2-amine, provide a strong basis for a conservative risk assessment.[1][2] The primary hazards are associated with acute toxicity and irritation.

GHS Hazard Summary

Hazard Class	Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)		Warning	H302+H312+H332: Harmful if swallowed, in contact with skin or if inhaled.[1][2]
Skin Corrosion/Irritation		Warning	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation		Warning	H319: Causes serious eye irritation.[1][2]
Specific target organ toxicity — single exposure		Warning	H335: May cause respiratory irritation.[1]

Causality: The trifluoromethyl group and chlorine atom significantly alter the electronic properties of the pyridine ring, contributing to its biological activity and potential toxicity. These functional groups necessitate that the compound be treated as hazardous, warranting rigorous containment and disposal protocols.

Pre-Disposal Operations: Engineering and Personal Protective Controls

Before handling any waste, establishing a safe working environment is non-negotiable. This is a self-validating system: proper controls protect you, and their correct use validates your understanding of the risks.

Engineering Controls: All handling of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, including waste consolidation, must be performed within a properly functioning and certified chemical fume hood.[3] This is the primary engineering control to minimize inhalation exposure.[1][4]

Personal Protective Equipment (PPE): The selection of PPE is your last line of defense. The following must be worn:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][5] A face shield should be used if there is a risk of splashing.

• Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber). Inspect gloves for any signs of degradation or puncture before use.

• Skin and Body Protection: A flame-retardant laboratory coat is mandatory. For larger quantities or in the event of a spill, wear impervious clothing to prevent skin contact.[1][5]

• Respiratory Protection: If engineering controls are insufficient or during a large spill cleanup where dust or aerosols may be generated, a full-face respirator with appropriate cartridges should be used.[1][5]

Step-by-Step Disposal Protocol

The guiding principle for disposal is that this chemical waste must be managed by a licensed hazardous waste disposal company.[6] It must never be disposed of down the drain or in regular trash.[5]

Step 1: Waste Segregation

• Rationale: Halogenated organic compounds often require specific disposal methods, such as high-temperature incineration. Mixing them with other waste streams (e.g., non-halogenated solvents) can complicate the disposal process and may violate regulatory requirements.

• Procedure:

  • Designate a specific waste container for "Halogenated Organic Solids" or as directed by your EHS office.

  • Collect waste 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, including any grossly contaminated items like weighing paper or disposable spatulas, in this container.

Step 2: Containerization and Labeling

• Rationale: Proper containerization and labeling prevent accidental exposure, ensure chemical compatibility, and provide critical information for waste handlers.

• Procedure:

  • Select a container made of a compatible material (e.g., high-density polyethylene) with a sealable, airtight lid.[3]

  • The container must be clean and dry on the outside.[7]

  • Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is added.[3]

  • Clearly write the full chemical name, "6-Chloro-4-(trifluoromethyl)pyridin-3-amine," and list all other components in the container.

  • Ensure the appropriate hazard pictograms (as listed in the table above) are visible on the label.

Step 3: Temporary On-Site Storage

• Rationale: Safe storage prevents spills and unauthorized access while awaiting collection.

• Procedure:

  • Store the sealed waste container in a designated satellite accumulation area.

  • This area should be in a well-ventilated location, away from incompatible materials like strong oxidizers or acids.[3]

  • The container should be kept locked up or in a secure location to prevent unauthorized access.[1]

Step 4: Final Disposal Arrangement

• Rationale: Final disposal must comply with all local, state, and federal regulations. This is exclusively the responsibility of trained professionals.

• Procedure:

  • Once the container is full (do not exceed 90% capacity) or is no longer needed, contact your institution's EHS office or a licensed waste disposal contractor.[7]

  • Provide them with the full details from the waste label.

  • Follow their instructions for collection and transport.

  • The approved disposal method for halogenated pyridines is typically chemical destruction, such as controlled incineration.[8]

Emergency Procedures: Spills and Decontamination

Accidents require immediate and correct responses to prevent harm.

Small Spills (contained within a fume hood):

• Ensure your PPE is fully intact.

• Avoid breathing in any dust.[1]

• Gently cover the spill with an inert absorbent material like vermiculite or sand.

• Carefully sweep or scoop the material into your designated halogenated solid waste container.[4]

• Decontaminate the area with soap and water, collecting all cleaning materials (e.g., paper towels) as hazardous waste.[9]

Large Spills (outside of a fume hood):

• Evacuate the immediate area.

• Alert colleagues and your supervisor.

• If safe to do so, restrict access to the area.

• Contact your institution's emergency response team and EHS office immediately.

• Do not attempt to clean up a large spill without specialized training and equipment.

Personnel Decontamination:

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. Seek medical attention.[4][10]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][4]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[1][4]

Disposal Workflow Diagram

The following diagram illustrates the lifecycle of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine waste, from generation to final disposition.

Caption: Disposal workflow for 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

References

• PubChem. (n.d.). 6-Chloro-4-(trifluoromethyl)pyridin-2-amine. National Center for Biotechnology Information. Retrieved from [Link]

• GOV.UK. (n.d.). Pyridine: incident management. Retrieved from [Link]

• Loba Chemie. (n.d.). PYRIDINE FOR SYNTHESIS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). TABLE 7-1, Regulations and Guidelines Applicable to Pyridine. In Toxicological Profile for Pyridine. Retrieved from [Link]

• Washington State University. (n.d.). Standard Operating Procedure for Pyridine. Retrieved from [Link]

• Google Patents. (n.d.). WO2021094247A1 - New chemical process for making 6-chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine a key intermediate of nt-814.

• U.S. Environmental Protection Agency. (1975). Guidelines for the Disposal of Small Quantities of Unused Pesticides. EPA NEPAL. Retrieved from [Link]

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Navigating the Synthesis Landscape: A Guide to Safely Handling 6-Chloro-4-(trifluoromethyl)pyridin-3-amine

For the innovative researchers, scientists, and drug development professionals pushing the boundaries of discovery, the introduction of novel chemical entities is a daily reality. Among these is 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, a halogenated and trifluoromethylated pyridine derivative with significant potential in medicinal chemistry and materials science. However, its unique structure necessitates a robust and informed approach to laboratory safety. This guide provides essential, experience-driven protocols for the safe handling, use, and disposal of this compound, ensuring that your groundbreaking work is built on a foundation of uncompromised safety.

Hazard Profile: Understanding the Risks

Based on data from closely related compounds, 6-Chloro-4-(trifluoromethyl)pyridin-3-amine should be considered a hazardous substance with the potential to cause significant health effects upon exposure. The primary hazards are summarized below:

Hazard Classification	Potential Health Effects
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.
Skin Corrosion/Irritation	Causes skin irritation.
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.

The trifluoromethyl group can enhance the biological activity and permeability of the molecule, while the chlorinated pyridine core is a common feature in many biologically active compounds. This combination underscores the need for stringent adherence to safety protocols.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling 6-Chloro-4-(trifluoromethyl)pyridin-3-amine. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated chemical properties.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves.[1]	Pyridine and its derivatives can be absorbed through the skin. Nitrile and neoprene offer good resistance to a wide range of chemicals, including many solvents in which this compound may be dissolved.[1] Always double-glove when handling concentrated solutions or the neat compound.
Eye and Face Protection	Chemical splash goggles and a full-face shield.	The high likelihood of serious eye irritation necessitates the robust protection of chemical splash goggles. A face shield should be worn over the goggles, especially when transferring liquids or performing reactions that could splash.
Body Protection	A flame-retardant laboratory coat, fully fastened.	Protects against skin contact from spills and splashes.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	Due to the potential for respiratory irritation and harm upon inhalation, all handling of this compound, particularly the solid form or concentrated solutions, must be conducted in a certified chemical fume hood.[2] A respirator provides an additional layer of protection, especially in the event of a spill or a failure of primary engineering controls.

Operational Plan: From Benchtop to Disposal

A meticulous operational plan is the cornerstone of safe laboratory practice. The following step-by-step guidance will navigate you through the handling of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine.

Pre-Experiment Checklist:

• Designate a Work Area: All work with this compound must be performed in a certified chemical fume hood.

• Assemble all Materials: Ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible before you begin.

• Review Emergency Procedures: Familiarize yourself with the location and operation of safety showers, eyewash stations, and fire extinguishers.

Step-by-Step Handling Protocol:

• Donning PPE: Follow the donning sequence outlined in the diagram above.

• Weighing and Transfer:

  • When weighing the solid compound, do so in the fume hood on a disposable weigh boat.

  • Use a spatula to transfer the solid, minimizing the creation of dust.

  • When transferring solutions, use a syringe or a pipette with a bulb filler. Never pipette by mouth.

• Running the Reaction:

  • Ensure all glassware is properly secured.

  • Maintain a clear and organized workspace within the fume hood.

• Post-Reaction Workup:

  • Quench the reaction carefully, being mindful of any potential exotherms.

  • Perform extractions and other purification steps within the fume hood.

• Doffing PPE: Follow the doffing sequence in the diagram, ensuring that contaminated outer gloves are removed before touching other surfaces.

Emergency Procedures: A Calm and Coordinated Response

In the event of an exposure or spill, a swift and informed response is critical.

Exposure Route	First Aid Measures
Skin Contact	Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[1][3] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Spill Response:

• Evacuate: Alert others in the immediate area and evacuate if the spill is large or you feel it is unsafe to handle.

• Contain: If the spill is small and you are trained to handle it, use a chemical spill kit with an absorbent material appropriate for organic compounds to contain the spill.[4]

• Neutralize (if applicable): For acidic or basic solutions, use an appropriate neutralizer.

• Clean-up: Wearing appropriate PPE, carefully collect the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Responsible Stewardship

Proper disposal of 6-Chloro-4-(trifluoromethyl)pyridin-3-amine and any contaminated materials is a legal and ethical responsibility. As a halogenated organic compound, it must be disposed of as hazardous waste.[5][6][7][8][9]

Key Disposal Principles:

• Segregation: Do not mix halogenated waste with non-halogenated waste.[7][8] This is crucial for proper disposal and cost-effectiveness.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name of the contents.[7]

• Containment: Waste containers must be kept closed and sealed when not in use.[6][9]

By adhering to these comprehensive safety protocols, you can confidently and responsibly work with 6-Chloro-4-(trifluoromethyl)pyridin-3-amine, ensuring that your pursuit of scientific advancement is not compromised by avoidable risks.

References

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• Penta chemicals. (2024, November 26).
• Australian Government Department of Health. (2015, September 1).

• Hazardous Waste Management. (2022, January 19). Guidelines for Solvent Waste Recycling and Disposal. [Link]

• University of Pennsylvania EHRS. (n.d.).

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